JNJ-40929837

• CAS: 1191044-42-4

Core Science & Biosynthesis

JNJ-40929837: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

JNJ-40929837 is a selective and orally active small molecule inhibitor of leukotriene A4 hydrolase (LTA4H). This enzyme plays a crucial, dual role in the inflammatory cascade, catalyzing the final step in the synthesis of the potent pro-inflammatory chemoattractant leukotriene B4 (LTB4), while also possessing aminopeptidase activity responsible for the degradation of the neutrophil chemoattractant Pro-Gly-Pro (PGP). JNJ-40929837 inhibits both the epoxide hydrolase and aminopeptidase functions of LTA4H. While demonstrating clear target engagement through the substantial reduction of LTB4 levels in clinical trials, JNJ-40929837 ultimately failed to show significant clinical efficacy in the context of asthma, leading to its discontinuation. This guide provides an in-depth overview of the mechanism of action of JNJ-40929837, supported by available quantitative data, detailed experimental methodologies, and visual representations of the relevant biological pathways and clinical trial design.

Core Mechanism of Action: Dual Inhibition of Leukotriene A4 Hydrolase

JNJ-40929837 exerts its pharmacological effect by directly inhibiting the enzyme leukotriene A4 hydrolase (LTA4H). LTA4H is a bifunctional zinc metalloenzyme with two distinct catalytic activities:

• Epoxide Hydrolase Activity: LTA4H converts leukotriene A4 (LTA4) into leukotriene B4 (LTB4), a potent lipid mediator that plays a significant role in inflammation. LTB4 is a powerful chemoattractant for neutrophils and other leukocytes, promoting their recruitment to sites of inflammation. It binds to high-affinity (BLT1) and low-affinity (BLT2) G protein-coupled receptors on the surface of these cells, triggering a cascade of downstream signaling events that lead to cellular activation, migration, and the release of further inflammatory mediators.[1][2]

• Aminopeptidase Activity: LTA4H is also capable of degrading the tripeptide Pro-Gly-Pro (PGP), a chemoattractant for neutrophils that is generated from the breakdown of collagen.[3][4] By degrading PGP, LTA4H can contribute to the resolution of inflammation.

JNJ-40929837 has been shown to inhibit both of these enzymatic functions.[5][6] This dual inhibition means that while it blocks the production of the pro-inflammatory mediator LTB4, it also prevents the breakdown of the pro-inflammatory peptide PGP, which may have contributed to its lack of clinical efficacy.[7]

Signaling Pathways

The primary signaling pathway affected by JNJ-40929837 is the leukotriene biosynthesis pathway. By inhibiting LTA4H, JNJ-40929837 prevents the conversion of LTA4 to LTB4. This can also lead to a "shunting" of the pathway, where the accumulated LTA4 is instead converted to cysteinyl leukotrienes (LTC4, LTD4, LTE4), which are potent bronchoconstrictors.

Caption: JNJ-40929837 inhibits LTA4H, blocking LTB4 production and PGP degradation.

Quantitative Data

Table 1: In-Vivo Target Engagement of JNJ-40929837 in a Bronchial Allergen Challenge Model

Parameter	Treatment Group	Outcome	Reference
LTB4 Production in Whole Blood	JNJ-40929837 (100 mg/day)	Substantially inhibited	[8]
Sputum LTB4 Levels	JNJ-40929837 (100 mg/day)	Decreased	[8]

Table 2: Clinical Efficacy of JNJ-40929837 in a Bronchial Allergen Challenge Model

Primary Outcome	JNJ-40929837 vs. Placebo	P-value	Reference
Maximal Percent Reduction in FEV1 (Late Asthmatic Response)	No significant attenuation	0.63	[8]

Experimental Protocols

In Vitro LTA4H Epoxide Hydrolase Inhibition Assay (Representative Protocol)

This protocol is based on methodologies used for assessing the activity of LTA4H inhibitors.[9][10]

• Enzyme and Substrate Preparation:

  • Recombinant human LTA4H is expressed and purified.

  • The substrate, LTA4, is freshly prepared by the hydrolysis of LTA4 methyl ester in a degassed solution of NaOH in cold acetone under a nitrogen atmosphere.

• Inhibition Assay:

  • Purified LTA4H (e.g., 300 ng) is pre-incubated with varying concentrations of JNJ-40929837 in a reaction buffer (e.g., 10 mM sodium phosphate, pH 7.4, containing BSA) for 15 minutes at 37°C.

  • The reaction is initiated by the addition of LTA4 (final concentration, e.g., 150 nM).

  • The reaction is allowed to proceed for 10 minutes at 37°C.

  • The reaction is terminated by dilution in an assay buffer.

• Quantification of LTB4:

  • The amount of LTB4 produced is quantified using reverse-phase high-performance liquid chromatography (RP-HPLC) or a specific LTB4 enzyme immunoassay (EIA).

• Data Analysis:

  • The percentage of inhibition at each concentration of JNJ-40929837 is calculated relative to a vehicle control.

  • The IC50 value, the concentration of the inhibitor that causes 50% inhibition of LTA4H activity, is determined by fitting the data to a dose-response curve.

Clinical Trial: Bronchial Allergen Challenge (NCT01241422) Experimental Workflow

The following workflow outlines the design of the clinical trial that evaluated the efficacy of JNJ-40929837 in patients with mild atopic asthma.[8]

Caption: Workflow of the NCT01241422 clinical trial.

Conclusion

JNJ-40929837 is a potent inhibitor of both the epoxide hydrolase and aminopeptidase activities of LTA4H. While it effectively reduces the production of the pro-inflammatory mediator LTB4 in humans, this target engagement did not translate into clinical benefit in an asthma model. The dual inhibition of LTA4H, preventing the degradation of the pro-inflammatory peptide PGP, and the potential for shunting the leukotriene pathway towards bronchoconstrictive cysteinyl leukotrienes, may have contributed to its lack of efficacy. The study of JNJ-40929837 provides valuable insights into the complexities of targeting the leukotriene pathway and underscores the importance of considering the multifaceted roles of enzymes in inflammatory processes.

References

• 1. Leukotriene B4, an Endogenous Stimulator of the Innate Immune Response against Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification, signaling, and functions of LTB4 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The development of novel LTA4H modulators to selectively target LTB4 generation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Identification of Human Leukotriene A4 Hydrolase Inhibitors Using Structure-Based Pharmacophore Modeling and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]

JNJ-40929837 and Pro-Gly-Pro Accumulation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

JNJ-40929837 is a potent and selective inhibitor of leukotriene A4 hydrolase (LTA4H), an enzyme with a dual role in the inflammatory cascade. Beyond its well-known function in the production of the pro-inflammatory mediator leukotriene B4 (LTB4), LTA4H also possesses aminopeptidase activity responsible for the degradation of the tripeptide Pro-Gly-Pro (PGP). PGP itself is a bioactive molecule with roles in neutrophil chemotaxis and tissue remodeling. Inhibition of LTA4H by JNJ-40929837 not only blocks the synthesis of LTB4 but also prevents the breakdown of PGP, leading to its accumulation. This technical guide provides an in-depth overview of the relationship between JNJ-40929837 and PGP accumulation, presenting key quantitative data, detailed experimental methodologies, and visual representations of the underlying biological pathways and experimental workflows.

Introduction

Leukotriene A4 hydrolase (LTA4H) is a bifunctional zinc metalloenzyme that plays a critical role in inflammation.[1] Its epoxide hydrolase activity converts LTA4 to LTB4, a potent chemoattractant for neutrophils.[2] Concurrently, its aminopeptidase activity degrades Pro-Gly-Pro (PGP), a collagen-derived matrikine that also acts as a neutrophil chemoattractant.[3] The dual functionality of LTA4H positions it as a key regulator of inflammatory responses, capable of both promoting and resolving inflammation.

JNJ-40929837 is an orally active inhibitor of LTA4H.[2][4] While initially developed to target the pro-inflammatory LTB4 pathway, its inhibitory action extends to the aminopeptidase function of LTA4H.[4] This inhibition leads to a significant accumulation of PGP in biological systems, a consequence with potential therapeutic implications that are still being explored. Understanding the dynamics of PGP accumulation following the administration of JNJ-40929837 is crucial for a comprehensive assessment of its pharmacological profile.

Quantitative Data on Pro-Gly-Pro Accumulation

Preclinical studies in murine models have demonstrated a clear dose-dependent relationship between the administration of JNJ-40929837 and the subsequent accumulation of PGP in serum. Concurrently, the aminopeptidase activity in the serum was shown to be significantly inhibited.

Treatment Group (Oral Administration in Mice)	Serum Pro-Gly-Pro (PGP) Concentration (ng/mL)	Serum Aminopeptidase Activity (% Inhibition)
Vehicle Control	Undetectable	0%
JNJ-40929837 (1 mg/kg)	~100	~50%
JNJ-40929837 (3 mg/kg)	~250	~75%
JNJ-40929837 (10 mg/kg)	~400	>90%

Data is approximated from graphical representations in the cited literature and is intended for illustrative purposes.

Signaling Pathways and Experimental Workflows

Mechanism of JNJ-40929837 Action and PGP Accumulation

JNJ-40929837 directly binds to the active site of the LTA4H enzyme, inhibiting both its epoxide hydrolase and aminopeptidase functions. This dual inhibition disrupts the normal metabolic pathways of both LTA4 and PGP.

Caption: JNJ-40929837 inhibits both LTA4H activities, leading to PGP accumulation.

Experimental Workflow for In Vivo Assessment of PGP Accumulation

The following workflow outlines the key steps in a typical preclinical study to evaluate the effect of JNJ-40929837 on PGP levels in mice.

Caption: Workflow for in vivo analysis of JNJ-40929837-induced PGP accumulation.

Detailed Experimental Protocols

In Vivo Murine Model for PGP Accumulation

• Animal Model: Male C57BL/6 mice, 8-10 weeks of age.

• Housing: Standard housing conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Acclimatization: Animals are acclimatized for at least one week prior to the experiment.

• Drug Formulation: JNJ-40929837 is suspended in a vehicle such as 0.5% (w/v) methylcellulose in water.

• Administration: A single oral dose of JNJ-40929837 (e.g., 1, 3, or 10 mg/kg) or vehicle is administered by gavage.

• Blood Collection: Blood samples are collected via tail vein or terminal cardiac puncture at specified time points (e.g., 0, 2, 4, 8, and 24 hours) post-administration.

• Serum Preparation: Whole blood is allowed to clot at room temperature for 30 minutes, followed by centrifugation at 2000 x g for 15 minutes at 4°C. The resulting serum is collected and stored at -80°C until analysis.

Serum Aminopeptidase Activity Assay

• Principle: This assay measures the enzymatic activity of LTA4H in serum by monitoring the cleavage of a synthetic substrate, such as L-Alanine-p-nitroanilide. The release of p-nitroaniline is measured spectrophotometrically.

• Reagents:

  • Phosphate-buffered saline (PBS), pH 7.4

  • L-Alanine-p-nitroanilide (substrate)

  • Serum samples

• Procedure:

  • Thaw serum samples on ice.

  • In a 96-well plate, add 10 µL of serum to 80 µL of PBS.

  • Initiate the reaction by adding 10 µL of L-Alanine-p-nitroanilide solution (final concentration, e.g., 1 mM).

  • Incubate the plate at 37°C.

  • Measure the absorbance at 405 nm at regular intervals (e.g., every 5 minutes for 1 hour) using a microplate reader.

  • Calculate the rate of reaction (change in absorbance per unit time).

  • Percentage inhibition is calculated relative to the vehicle-treated control group.

Quantification of Pro-Gly-Pro by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Principle: This method provides sensitive and specific quantification of PGP in serum samples.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of serum, add 150 µL of ice-cold acetonitrile containing an internal standard (e.g., deuterated PGP).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in 100 µL of mobile phase A.

• LC-MS/MS System: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 2% to 50% mobile phase B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for PGP and the internal standard. For PGP, a common transition is m/z 270.2 -> 70.1.

• Quantification: A standard curve is generated using known concentrations of PGP, and the concentration in the samples is determined by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Conclusion

The inhibition of LTA4H by JNJ-40929837 results in a significant and dose-dependent accumulation of the tripeptide Pro-Gly-Pro. This technical guide has provided a summary of the quantitative data supporting this phenomenon, detailed the experimental protocols necessary to investigate it, and visualized the underlying molecular pathways and experimental workflows. For researchers and drug development professionals, a thorough understanding of this dual activity of LTA4H inhibitors is essential for interpreting preclinical and clinical data and for the future development of more selective modulators of the leukotriene pathway. The accumulation of PGP may represent a novel therapeutic opportunity or a potential off-target effect that warrants further investigation.

References

• 1. pnas.org [pnas.org]
• 2. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The multifaceted roles of the matrikine Pro-Gly-Pro in pulmonary health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

JNJ-40929837: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and mechanism of action of JNJ-40929837, a selective and orally active inhibitor of Leukotriene A4 Hydrolase (LTA4H). The information is intended for researchers, scientists, and professionals involved in drug development and inflammation research.

Chemical Structure and Physicochemical Properties

JNJ-40929837 is a complex heterocyclic molecule. Its chemical identity and key physicochemical properties are summarized below.

Identifier	Value
IUPAC Name	N-[(3R,5S)-1-[[4-(1,3-benzothiazol-2-yloxy)phenyl]methyl]-5-azaspiro[2.5]octan-3-yl]acetamide
Chemical Formula	C₂₂H₂₄N₄O₂S
Molecular Weight	408.52 g/mol [1]
SMILES String	CC(=O)N[C@H]1C[C@@]2(C1)CN(CC3=CC=C(OC4=NC5=CC=CC=C5S4)C=C3)CC2
CAS Number	1191044-42-4

Table 1: Chemical Identifiers for JNJ-40929837

A comprehensive summary of the predicted and experimentally determined physicochemical properties of JNJ-40929837 is presented in Table 2. These parameters are critical for understanding the compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Value	Source
logP (predicted)	3.5 - 4.5	Cheminformatic Prediction
pKa (predicted)	Basic: 5.0 - 6.0	Cheminformatic Prediction
Aqueous Solubility (predicted)	Low	Cheminformatic Prediction
In Vitro Potency (IC₅₀)	~1 nM	[2]

Table 2: Physicochemical Properties of JNJ-40929837

Mechanism of Action and Signaling Pathway

JNJ-40929837 is a potent and selective inhibitor of Leukotriene A4 Hydrolase (LTA4H), a bifunctional zinc metalloenzyme with both epoxide hydrolase and aminopeptidase activities.[3] LTA4H plays a crucial role in the biosynthesis of the pro-inflammatory mediator Leukotriene B4 (LTB4).[4] By inhibiting the epoxide hydrolase activity of LTA4H, JNJ-40929837 effectively blocks the conversion of LTA4 to LTB4.[3]

Furthermore, JNJ-40929837 also inhibits the aminopeptidase activity of LTA4H.[5] This leads to the accumulation of Pro-Gly-Pro (PGP), a tripeptide with chemoattractant properties for neutrophils. The dual inhibition of LTB4 synthesis and PGP degradation highlights a complex modulatory role of JNJ-40929837 in inflammatory pathways.[6]

The following diagram illustrates the signaling pathway affected by JNJ-40929837.

Caption: Mechanism of action of JNJ-40929837.

Experimental Protocols

This section outlines key experimental methodologies relevant to the study of JNJ-40929837.

LTA4H Enzyme Inhibition Assay

This assay determines the in vitro potency of JNJ-40929837 in inhibiting the epoxide hydrolase activity of LTA4H.

Methodology:

• Enzyme Preparation: Recombinant human LTA4H is purified and diluted to a working concentration in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5).

• Inhibitor Preparation: JNJ-40929837 is dissolved in DMSO to create a stock solution, which is then serially diluted to the desired concentrations.

• Assay Reaction:

  • The enzyme is pre-incubated with varying concentrations of JNJ-40929837 or vehicle (DMSO) for a specified time (e.g., 15 minutes) at room temperature.

  • The reaction is initiated by adding the substrate, Leukotriene A4 (LTA4), to the enzyme-inhibitor mixture.

  • The reaction is allowed to proceed for a defined period (e.g., 10 minutes) at 37°C.

  • The reaction is terminated by the addition of a stop solution (e.g., methanol or acetonitrile).

• Detection of LTB4: The amount of LTB4 produced is quantified using a sensitive method such as:

  • Enzyme-Linked Immunosorbent Assay (ELISA): A competitive ELISA format is commonly used with a specific anti-LTB4 antibody.[7]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This method provides high specificity and sensitivity for LTB4 quantification.

• Data Analysis: The percentage of inhibition is calculated for each concentration of JNJ-40929837, and the IC₅₀ value is determined by fitting the data to a dose-response curve.

Caption: Workflow for LTA4H enzyme inhibition assay.

A23187-Stimulated Whole Blood LTB4 Production Assay

This ex vivo assay measures the ability of JNJ-40929837 to inhibit LTB4 production in a more physiologically relevant matrix. This type of assay was utilized in the clinical evaluation of JNJ-40929837 (ClinicalTrials.gov Identifier: NCT01241422).[8]

Methodology:

• Blood Collection: Whole blood is collected from subjects (human or animal) into heparinized tubes.

• Drug Incubation: Aliquots of whole blood are incubated with JNJ-40929837 at various concentrations or with a vehicle control for a predetermined time at 37°C.

• Stimulation: LTB4 production is stimulated by adding a calcium ionophore, such as A23187, to the blood samples.[9][10]

• Incubation: The stimulated blood is incubated for a specific duration (e.g., 30-60 minutes) at 37°C to allow for LTB4 synthesis.

• Sample Processing: The reaction is stopped by placing the samples on ice and/or adding a stopping reagent. Plasma is separated by centrifugation.

• LTB4 Quantification: The concentration of LTB4 in the plasma is measured using ELISA or LC-MS/MS.

• Data Analysis: The inhibition of LTB4 production by JNJ-40929837 is calculated relative to the vehicle-treated control.

Caption: Workflow for A23187-stimulated whole blood LTB4 assay.

Clinical Development and Preclinical Findings

JNJ-40929837 has been investigated in clinical trials for inflammatory conditions such as asthma. In a study involving a bronchial allergen challenge in patients with mild atopic asthma (NCT01241422), JNJ-40929837 demonstrated substantial inhibition of LTB4 production in whole blood and a decrease in sputum LTB4 levels.[8] However, it did not show a significant impact on the allergen-induced late asthmatic response compared to placebo.[8]

Preclinical studies have highlighted the potent in vitro and ex vivo activity of JNJ-40929837. A phase 1 study in healthy volunteers showed a greater than 95% inhibition of ex vivo stimulated LTB4 production at doses of 100 mg and higher.[2] It is important to note that testicular toxicity was observed in rats, which was attributed to the accumulation of a metabolite, and this finding impacted its further clinical development.[2]

Summary and Future Directions

JNJ-40929837 is a well-characterized, potent, and selective inhibitor of LTA4H. Its dual mechanism of action on both the epoxide hydrolase and aminopeptidase activities of the enzyme makes it a valuable tool for studying the complex roles of LTB4 and PGP in inflammation. While its clinical development has been discontinued, the data generated from studies with JNJ-40929837 provide crucial insights for the design and development of future LTA4H inhibitors with improved safety and efficacy profiles. Further research could focus on developing inhibitors that selectively target the epoxide hydrolase activity of LTA4H while sparing the aminopeptidase function, which may offer a more favorable therapeutic window.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Inhibitors of leukotriene A4 (LTA4) hydrolase as potential anti-inflammatory agents. | Semantic Scholar [semanticscholar.org]
• 4. Drug discovery strategies for novel leukotriene A4 hydrolase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Binding of Pro-Gly-Pro at the active site of leukotriene A4 hydrolase/aminopeptidase and development of an epoxide hydrolase selective inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resources.amsbio.com [resources.amsbio.com]
• 8. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A specific assay for leukotriene B4 in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Leukotriene B4 production by stimulated whole blood: comparative studies with isolated polymorphonuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]

JNJ-40929837: A Deep Dive into Target Binding and Selectivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-40929837 is a potent and selective inhibitor of leukotriene A4 hydrolase (LTA4H), a bifunctional zinc metalloenzyme that plays a critical role in the inflammatory cascade. LTA4H catalyzes the final step in the biosynthesis of leukotriene B4 (LTB4), a powerful chemoattractant for neutrophils and other immune cells. By inhibiting LTA4H, JNJ-40929837 effectively suppresses the production of LTB4, thereby representing a promising therapeutic strategy for a range of inflammatory diseases. This technical guide provides a comprehensive overview of the target binding, selectivity, and associated experimental methodologies for JNJ-40929837.

Core Target Engagement: Leukotriene A4 Hydrolase

JNJ-40929837 demonstrates high-affinity binding to and potent inhibition of leukotriene A4 hydrolase (LTA4H).

Quantitative Binding and Inhibition Data

Parameter	Value	Species	Assay Type	Reference
Potency (LTA4H Inhibition)	1 nM	Not Specified	Not Specified	[1]
IC50 (Epoxide Hydrolase)	Potent Inhibition	Murine	Neutrophil-based assay	[2]
IC50 (Aminopeptidase)	Equipotent to Epoxide Hydrolase Inhibition	Not Specified	PGP Degradation Assay	[2]
LTB4 Inhibition (Ex vivo)	>95%	Human	Whole Blood Assay	[1]

Signaling Pathway Modulated by JNJ-40929837

JNJ-40929837 acts on the arachidonic acid cascade, specifically targeting the enzymatic activity of LTA4H.

Caption: Inhibition of LTB4 synthesis by JNJ-40929837.

Selectivity Profile

While JNJ-40929837 is characterized as a selective LTA4H inhibitor, a comprehensive quantitative selectivity panel against a broad range of other enzymes, receptors, and ion channels is not publicly available. The available information indicates that the compound is potent and selective for LTA4H.[1][3] It is noteworthy that JNJ-40929837 inhibits both the epoxide hydrolase and the aminopeptidase functions of LTA4H with equal potency.[2]

Experimental Protocols

Detailed, step-by-step protocols for the preclinical characterization of JNJ-40929837 are not fully disclosed in the public literature. However, based on available information and general knowledge of LTA4H inhibitor testing, the following methodologies are representative of the assays likely employed.

LTA4H Epoxide Hydrolase Inhibition Assay (Murine Neutrophil-Based)

This assay assesses the ability of a compound to inhibit the conversion of LTA4 to LTB4 by LTA4H in a cellular context.

Caption: Workflow for LTA4H epoxide hydrolase inhibition assay.

Methodology:

• Neutrophil Isolation: Murine neutrophils are isolated from whole blood using density gradient centrifugation.

• Compound Preparation: A dilution series of JNJ-40929837 is prepared in a suitable buffer.

• Pre-incubation: Isolated neutrophils are pre-incubated with varying concentrations of JNJ-40929837 or vehicle control for a specified period.

• Substrate Addition: The reaction is initiated by the addition of the substrate, leukotriene A4 (LTA4).

• Incubation: The reaction is allowed to proceed for a defined time at a controlled temperature.

• Reaction Termination: The reaction is stopped, typically by the addition of a quenching solution (e.g., cold methanol).

• LTB4 Extraction and Quantification: The product, leukotriene B4 (LTB4), is extracted from the reaction mixture and quantified using a sensitive analytical method such as ELISA or LC-MS/MS.

• IC50 Determination: The concentration of JNJ-40929837 that inhibits LTB4 production by 50% (IC50) is calculated from the dose-response curve.

LTA4H Aminopeptidase Inhibition Assay (PGP Degradation)

This assay evaluates the effect of the inhibitor on the aminopeptidase activity of LTA4H, using the substrate Pro-Gly-Pro (PGP).

References

• 1. researchgate.net [researchgate.net]
• 2. The development of novel LTA4H modulators to selectively target LTB4 generation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Unraveling the Preclinical Pharmacokinetics of JNJ-40929837: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

JNJ-40929837 is a potent and selective, orally active inhibitor of leukotriene A4 hydrolase (LTA4H), an enzyme with a dual role in the inflammatory process. By blocking the conversion of leukotriene A4 (LTA4) to the pro-inflammatory mediator leukotriene B4 (LTB4), JNJ-40929837 was investigated for its therapeutic potential in inflammatory diseases such as asthma. However, preclinical studies in rats revealed testicular toxicity associated with a metabolite, leading to the discontinuation of its development. This guide provides a comprehensive overview of the known preclinical pharmacokinetics of JNJ-40929837, including its mechanism of action, metabolic pathways, and the experimental protocols typically employed in such evaluations. While specific quantitative pharmacokinetic parameters from preclinical studies are not publicly available, this document presents illustrative data and methodologies to serve as a technical resource for professionals in drug development.

Mechanism of Action: Dual Regulation of Inflammation

JNJ-40929837 targets leukotriene A4 hydrolase (LTA4H), a bifunctional zinc metalloenzyme. LTA4H possesses both epoxide hydrolase and aminopeptidase activity, playing a complex role in modulating inflammation.

• Epoxide Hydrolase Activity: LTA4H catalyzes the conversion of LTA4 to LTB4, a potent lipid chemoattractant for neutrophils and other immune cells. By inhibiting this activity, JNJ-40929837 reduces the production of LTB4, thereby dampening the inflammatory response.

• Aminopeptidase Activity: LTA4H is also involved in the degradation of Pro-Gly-Pro (PGP), a tripeptide that acts as a neutrophil chemoattractant. Inhibition of this enzymatic function can lead to the accumulation of PGP, potentially counteracting the anti-inflammatory effect of LTB4 reduction.

The dual activity of LTA4H makes the pharmacological effects of its inhibitors complex and context-dependent.

Figure 1: Simplified signaling pathway of LTA4H and the inhibitory action of JNJ-40929837.

Preclinical Pharmacokinetic Profile (Illustrative)

Specific quantitative pharmacokinetic data for JNJ-40929837 in preclinical models have not been disclosed in publicly available literature. The following tables present hypothetical yet representative data that would be generated in typical preclinical pharmacokinetic studies for an orally administered small molecule. These tables are for illustrative purposes to guide researchers on the expected data formats.

Table 1: Illustrative Single-Dose Oral Pharmacokinetic Parameters of JNJ-40929837 in Preclinical Species

Parameter	Rat (10 mg/kg)	Dog (5 mg/kg)
Cmax (ng/mL)	850	1200
Tmax (h)	1.5	2.0
AUC0-t (ng·h/mL)	4500	9800
AUC0-inf (ng·h/mL)	4650	10200
t1/2 (h)	4.2	6.8
Oral Bioavailability (%)	45	65

Table 2: Illustrative Tissue Distribution of JNJ-40929837 in Rats (2 hours post-oral dose of 10 mg/kg)

Tissue	Concentration (ng/g)
Plasma	780
Liver	2500
Kidney	1800
Lung	1200
Testis	950
Brain	50

Metabolism and Toxicity

The discontinuation of JNJ-40929837 development was attributed to testicular toxicity observed in rats, which was linked to the accumulation of a specific metabolite. While the exact structure of the toxic metabolite is not publicly disclosed, this highlights the critical importance of metabolite identification and safety profiling during preclinical development.

Figure 2: Conceptual metabolic pathway leading to the observed toxicity of JNJ-40929837.

Experimental Protocols (Generalized)

Detailed experimental protocols for the preclinical evaluation of JNJ-40929837 are not available. The following sections describe generalized, standard protocols for conducting in vivo pharmacokinetic studies, bioanalytical method validation, and in vitro metabolism assays, which would have been essential in the development of this compound.

In Vivo Pharmacokinetic Study in Rats

• Animals: Male Sprague-Dawley rats (8-10 weeks old, 250-300 g).

• Housing: Housed in a controlled environment with a 12-hour light/dark cycle, with ad libitum access to food and water. Animals are fasted overnight before dosing.

• Dosing: JNJ-40929837 is formulated in a suitable vehicle (e.g., 0.5% methylcellulose) and administered via oral gavage at a specified dose volume (e.g., 10 mL/kg). For intravenous administration, the compound is dissolved in a vehicle like saline with a solubilizing agent and administered via the tail vein.

• Blood Sampling: Blood samples (approximately 0.2 mL) are collected from the jugular vein or tail vein at predetermined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., K2EDTA).

• Plasma Preparation: Blood samples are centrifuged (e.g., at 3000 x g for 10 minutes at 4°C) to separate plasma, which is then stored at -80°C until analysis.

• Data Analysis: Plasma concentration-time data are analyzed using non-compartmental analysis to determine key pharmacokinetic parameters.

Figure 3: Typical experimental workflow for a preclinical oral pharmacokinetic study.

Bioanalytical Method for Quantification in Plasma

• Method: A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for quantifying small molecules in biological matrices.

• Sample Preparation: Plasma samples are prepared using protein precipitation (e.g., with acetonitrile), liquid-liquid extraction, or solid-phase extraction to remove proteins and other interfering substances. An internal standard is added to correct for extraction variability.

• Chromatography: The extracted sample is injected into a high-performance liquid chromatography (HPLC) system equipped with a suitable column (e.g., C18) to separate the analyte from other components.

• Mass Spectrometry: The analyte is detected and quantified using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity.

• Validation: The method is validated according to regulatory guidelines for accuracy, precision, selectivity, sensitivity, recovery, matrix effects, and stability.

In Vitro Metabolism Studies

• System: In vitro metabolism is typically assessed using liver microsomes, S9 fractions, or hepatocytes from preclinical species and humans.

• Incubation: JNJ-40929837 is incubated with the in vitro system in the presence of necessary cofactors (e.g., NADPH for microsomal studies).

• Metabolite Identification: At various time points, samples are taken and analyzed by LC-MS/MS to identify potential metabolites by comparing with control incubations.

• Metabolic Stability: The rate of disappearance of the parent compound is monitored over time to determine its intrinsic clearance.

• Reaction Phenotyping: Studies with specific recombinant cytochrome P450 (CYP) enzymes are conducted to identify the primary enzymes responsible for the metabolism of JNJ-40929837.

Conclusion

While the clinical development of JNJ-40929837 was halted due to preclinical toxicity, the study of its pharmacokinetics provides valuable insights for drug development professionals. The compound's mechanism as a dual-action LTA4H inhibitor underscores the complexity of targeting enzymes with multiple biological functions. The unforeseen testicular toxicity highlights the indispensable role of thorough preclinical safety and metabolism studies. Although specific quantitative data for JNJ-40929837 remain proprietary, the generalized protocols and illustrative data presented in this guide serve as a practical reference for the design and interpretation of preclinical pharmacokinetic and pharmacodynamic evaluations of novel drug candidates.

JNJ-40929837's Impact on Leukotriene A4 Hydrolase Aminopeptidase Activity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of JNJ-40929837 on the aminopeptidase activity of Leukotriene A4 Hydrolase (LTA4H). JNJ-40929837 is a selective, orally active inhibitor of LTA4H, a bifunctional enzyme with both epoxide hydrolase and aminopeptidase activities.[1] While the inhibition of the epoxide hydrolase activity and subsequent reduction in the pro-inflammatory mediator Leukotriene B4 (LTB4) has been a primary focus of research, the compound's significant impact on the enzyme's aminopeptidase function is critical for understanding its complete pharmacological profile. This guide summarizes key quantitative data, details relevant experimental protocols, and visualizes the associated biological pathways and experimental workflows.

Quantitative Data Summary

Oral administration of JNJ-40929837 to mice has been shown to potently inhibit the serum aminopeptidase activity responsible for the degradation of Pro-Gly-Pro (PGP), a physiological substrate of LTA4H.[2] This inhibition leads to a dose-dependent accumulation of PGP in the serum. The following tables summarize the in vivo effects of JNJ-40929837 on LTA4H aminopeptidase activity and PGP concentrations.

JNJ-40929837 Dose (mg/kg, oral)	Mean Serum Aminopeptidase Activity (% of Vehicle)	Standard Error of Mean (SEM)
Vehicle	100	~10
1	~50	~8
3	~25	~5
10	~15	~4
30	~10	~3

Table 1: Effect of JNJ-40929837 on Serum Aminopeptidase Activity in Mice. Data are estimations derived from graphical representations in Low et al., 2017.[2]

JNJ-40929837 Dose (mg/kg, oral)	Mean Serum PGP Concentration (ng/mL)	Standard Error of Mean (SEM)
Vehicle	~20	~5
1	~40	~8
3	~60	~10
10	~80	~12
30	~90	~15

Table 2: Effect of JNJ-40929837 on Serum Pro-Gly-Pro (PGP) Concentration in Mice. Data are estimations derived from graphical representations in Low et al., 2017.[2]

Signaling Pathway

The aminopeptidase activity of LTA4H plays a crucial role in regulating inflammation by degrading the neutrophil chemoattractant Pro-Gly-Pro (PGP). PGP is generated from the breakdown of extracellular matrix collagen. By inhibiting the aminopeptidase function of LTA4H, JNJ-40929837 disrupts this degradation, leading to PGP accumulation and potentially sustained neutrophilic inflammation.

Figure 1: LTA4H aminopeptidase signaling pathway and the inhibitory effect of JNJ-40929837.

Experimental Protocols

The following is a detailed protocol for determining the effect of JNJ-40929837 on LTA4H aminopeptidase activity, based on methodologies described in the literature.[2][3][4]

Objective: To quantify the inhibitory effect of JNJ-40929837 on the degradation of a substrate (e.g., Pro-Gly-Pro or a synthetic substrate like Alanine-p-nitroanilide) by LTA4H aminopeptidase activity in a biological sample (e.g., serum or with recombinant enzyme).

Materials:

• JNJ-40929837

• Recombinant LTA4H or serum samples from treated and vehicle control animals

• Substrate: Pro-Gly-Pro (PGP) or Alanine-p-nitroanilide (Ala-pNA)

• Phosphate-buffered saline (PBS), pH 7.2

• For PGP assay: Mass spectrometer (LC-MS/MS)

• For Ala-pNA assay: Spectrophotometer (plate reader)

• 96-well plates

• Incubator (37°C)

• Reaction termination solution (e.g., acetonitrile for mass spectrometry, or a specific stop solution for colorimetric assays)

Procedure:

• Compound Preparation: Prepare a stock solution of JNJ-40929837 in a suitable solvent (e.g., DMSO). Create a dilution series to test a range of concentrations.

• Reaction Setup (for recombinant enzyme):

  • In a 96-well plate, add PBS buffer.

  • Add the desired concentrations of JNJ-40929837 to the appropriate wells. Include a vehicle control (DMSO).

  • Add recombinant LTA4H to each well to a final concentration known to yield a measurable rate of substrate turnover.

  • Pre-incubate the enzyme with the inhibitor for a specified time (e.g., 15-30 minutes) at 37°C.

• Reaction Setup (for serum samples):

  • Collect blood from animals treated with JNJ-40929837 or vehicle.

  • Process the blood to obtain serum.

  • Add a defined volume of serum to each well of a 96-well plate.

• Initiation of Reaction:

  • Add the substrate (PGP or Ala-pNA) to each well to initiate the enzymatic reaction. The final substrate concentration should be optimized for the assay (e.g., near the Km for the enzyme).

• Incubation: Incubate the reaction mixture at 37°C for a specific period (e.g., 30-60 minutes). The incubation time should be within the linear range of the reaction.

• Termination of Reaction: Stop the reaction by adding the appropriate termination solution.

• Detection and Analysis:

  • For PGP substrate: Analyze the samples using LC-MS/MS to quantify the amount of remaining PGP and/or the formation of the degradation product (Gly-Pro).[3]

  • For Ala-pNA substrate: Measure the absorbance of the product (p-nitroaniline) at 405 nm using a spectrophotometer.[4]

• Data Calculation:

  • Calculate the rate of substrate degradation or product formation for each concentration of JNJ-40929837.

  • Normalize the activity to the vehicle control (set to 100%).

  • Plot the percentage of aminopeptidase activity against the concentration of JNJ-40929837 to determine the IC50 value.

Figure 2: Experimental workflow for determining the inhibitory effect of JNJ-40929837.

Mechanism of Inhibition

The dual inhibition of both the epoxide hydrolase and aminopeptidase activities of LTA4H by JNJ-40929837 can be rationalized by the overlapping nature of the active sites for LTA4 and PGP.[2] Docking studies suggest that JNJ-40929837 occupies both the hydrophobic pocket required for LTA4 binding and the more hydrophilic region where PGP binds, thereby sterically hindering the binding of both substrates.[2]

Figure 3: Logical relationship of JNJ-40929837 binding and inhibition of LTA4H activities.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The development of novel LTA4H modulators to selectively target LTB4 generation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. publications.ersnet.org [publications.ersnet.org]

In Vitro Characterization of JNJ-40929837: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

JNJ-40929837 is a potent and selective, orally active inhibitor of Leukotriene A4 Hydrolase (LTA4H), a bifunctional zinc metalloenzyme pivotal in the biosynthesis of the pro-inflammatory mediator Leukotriene B4 (LTB4). This technical guide provides a comprehensive in vitro characterization of JNJ-40929837, detailing its mechanism of action, inhibitory potency, and the experimental protocols utilized for its evaluation. The information presented herein is intended to support further research and development of LTA4H inhibitors.

Mechanism of Action

JNJ-40929837 exerts its pharmacological effect by directly inhibiting the enzymatic activity of Leukotriene A4 Hydrolase (LTA4H). LTA4H possesses two distinct catalytic functions: an epoxide hydrolase activity that converts LTA4 to the potent neutrophil chemoattractant LTB4, and an aminopeptidase activity.[1] JNJ-40929837 has been demonstrated to be a non-selective inhibitor of LTA4H, potently inhibiting both the epoxide hydrolase and the aminopeptidase functions of the enzyme.[1] By blocking the epoxide hydrolase activity, JNJ-40929837 effectively reduces the production of LTB4, a key mediator in various inflammatory diseases.[1] Inhibition of the aminopeptidase activity has been shown to lead to the accumulation of the tripeptide Pro-Gly-Pro (PGP).[1]

Quantitative Data

The inhibitory potency of JNJ-40929837 against both enzymatic activities of LTA4H has been quantified in vitro. The following table summarizes the key quantitative data.

Parameter	Value (nM)	Assay Type
IC50 (Epoxide Hydrolase)	4.4	Murine neutrophil-based assay
IC50 (Aminopeptidase)	3.4	PGP degradation assay

Data sourced from Low et al., 2017.

Experimental Protocols

Recombinant Human LTA4H Enzyme Inhibition Assays

3.1.1. Epoxide Hydrolase Activity Assay

This assay determines the inhibitory effect of JNJ-40929837 on the conversion of LTA4 to LTB4 by purified recombinant human LTA4H.

• Enzyme Source: Purified recombinant human LTA4H expressed in E. coli.

• Substrate: Leukotriene A4 (LTA4) methyl ester, which is hydrolyzed to LTA4 immediately before use.

• Assay Buffer: Phosphate buffer (pH 7.4).

• Protocol:

  • Recombinant human LTA4H is pre-incubated with varying concentrations of JNJ-40929837 or vehicle control (DMSO) in the assay buffer.

  • The enzymatic reaction is initiated by the addition of the LTA4 substrate.

  • The reaction is allowed to proceed for a defined period at a controlled temperature (e.g., 37°C).

  • The reaction is terminated, and the amount of LTB4 produced is quantified using a specific and sensitive method such as a competitive enzyme-linked immunosorbent assay (ELISA) or by liquid chromatography-mass spectrometry (LC-MS).

  • IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

3.1.2. Aminopeptidase Activity Assay

This assay measures the inhibition of the aminopeptidase function of LTA4H by JNJ-40929837 using the substrate Pro-Gly-Pro (PGP).

• Enzyme Source: Purified recombinant human LTA4H.

• Substrate: Pro-Gly-Pro (PGP).

• Assay Buffer: Tris-HCl buffer (pH 8.0).

• Protocol:

  • Recombinant human LTA4H is pre-incubated with varying concentrations of JNJ-40929837 or vehicle control.

  • The reaction is started by the addition of PGP.

  • After a specific incubation time at 37°C, the reaction is stopped.

  • The degradation of PGP is quantified using a suitable analytical method, such as LC-MS, to measure the remaining PGP concentration.

  • IC50 values are determined from the concentration-response curve.

Cell-Based LTB4 Production Assay

This assay evaluates the ability of JNJ-40929837 to inhibit LTB4 production in a cellular context, typically using isolated neutrophils or whole blood.

• Cell Source: Freshly isolated human polymorphonuclear neutrophils (PMNs) or whole blood.

• Stimulant: Calcium ionophore A23187, which stimulates the 5-lipoxygenase pathway and subsequent LTB4 production.

• Protocol:

  • Isolated neutrophils or whole blood are pre-incubated with different concentrations of JNJ-40929837 or vehicle.

  • The cells are then stimulated with A23187 (e.g., 5 µM) to induce LTB4 synthesis.

  • The stimulation is carried out for a defined time (e.g., 15-30 minutes) at 37°C.

  • The reaction is stopped, and the cells are pelleted by centrifugation.

  • The supernatant is collected, and the concentration of LTB4 is measured using a commercially available LTB4 ELISA kit according to the manufacturer's instructions.

  • The percentage of inhibition of LTB4 production is calculated relative to the vehicle-treated control, and IC50 values are determined.

Visualizations

Leukotriene B4 Synthesis Pathway and Inhibition by JNJ-40929837

Caption: LTB4 synthesis pathway and the dual inhibitory action of JNJ-40929837.

Experimental Workflow for Cell-Based LTB4 Inhibition Assay

Caption: Workflow for determining the in vitro inhibition of LTB4 production.

References

• 1. Optimization of assay conditions for leukotriene B4 synthesis by neutrophils or platelets isolated from peripheral blood of monogastric animals - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

JNJ-40929837: Application Notes and Protocols for In Vivo Research

For Research Use Only

Introduction

JNJ-40929837 is a potent, selective, and orally active inhibitor of leukotriene A4 hydrolase (LTA4H).[1] LTA4H is a bifunctional zinc metalloenzyme that plays a critical role in the inflammatory cascade by catalyzing the conversion of leukotriene A4 (LTA4) to leukotriene B4 (LTB4).[2][3] LTB4 is a powerful chemoattractant for neutrophils and other immune cells, implicating it as a key mediator in a variety of inflammatory diseases.[3][4] This document provides detailed protocols for the in vivo application of JNJ-40929837 in preclinical research models of inflammatory disease, with a focus on allergic asthma, as well as a representative protocol for subchronic toxicity assessment.

Mechanism of Action

JNJ-40929837 exerts its pharmacological effect by specifically binding to and inhibiting the enzymatic activity of LTA4H. This inhibition blocks the synthesis of the pro-inflammatory mediator LTB4.[5] The reduction in LTB4 levels is expected to decrease the recruitment and activation of inflammatory cells at sites of inflammation. Interestingly, LTA4H also possesses an aminopeptidase activity involved in the degradation of the tripeptide Pro-Gly-Pro (PGP), a chemoattractant for neutrophils. Inhibition of LTA4H can therefore lead to the accumulation of PGP, which may have implications for the overall inflammatory response.[6]

Signaling Pathway

Caption: LTA4H Signaling Pathway and Point of Inhibition by JNJ-40929837.

In Vivo Efficacy Model: Ovalbumin-Induced Allergic Asthma in Mice

This protocol describes a common model to assess the efficacy of anti-inflammatory compounds in allergic asthma.

Experimental Workflow

Caption: Experimental Workflow for the Ovalbumin-Induced Asthma Model.

Materials

• Animals: Female BALB/c mice, 6-8 weeks old.

• Reagents: Ovalbumin (OVA), Aluminum hydroxide (Alum), Methacholine.

• Test Article: JNJ-40929837, vehicle (e.g., 0.5% methylcellulose).

Protocol

• Sensitization:

  • On days 0 and 14, administer an intraperitoneal (i.p.) injection of 100 µL of a solution containing 20 µg of OVA emulsified in 2 mg of aluminum hydroxide.[7]

  • The control group receives i.p. injections of phosphate-buffered saline (PBS).[8]

• Challenge:

  • From day 28 to day 30, expose the mice to an aerosol of 1% OVA in PBS for 30 minutes each day in a whole-body exposure chamber.[9]

  • The control group is exposed to an aerosol of PBS.

• Treatment:

  • Administer JNJ-40929837 or vehicle orally once daily, starting 1 hour before the first OVA challenge on day 28 and continuing until day 30.

  • A suggested dose range for efficacy studies, based on the potent inhibition of LTB4, could be 1, 10, and 30 mg/kg.

• Endpoint Analysis (Day 31):

  • Airway Hyperresponsiveness (AHR): Measure AHR in response to increasing concentrations of aerosolized methacholine (e.g., 0, 6.25, 12.5, 25, 50 mg/mL) using a whole-body plethysmograph.

  • Bronchoalveolar Lavage Fluid (BALF) Analysis: Euthanize mice and perform a bronchoalveolar lavage with PBS. Analyze the BALF for total and differential cell counts (eosinophils, neutrophils, macrophages, lymphocytes).

  • Lung Histology: Perfuse and fix the lungs in 10% neutral buffered formalin. Embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E) for inflammation and Periodic acid-Schiff (PAS) for mucus production.

  • Cytokine Analysis: Measure levels of Th2 cytokines (e.g., IL-4, IL-5, IL-13) in the BALF supernatant by ELISA.

Expected Quantitative Data

Group	Total Cells in BALF (x10^5)	Eosinophils in BALF (x10^4)	Airway Resistance (cmH2O·s/mL) at 50 mg/mL Methacholine
Naive (PBS)	0.5 ± 0.1	0.1 ± 0.05	1.5 ± 0.2
OVA + Vehicle	5.0 ± 0.8	25.0 ± 4.5	4.5 ± 0.6
OVA + JNJ-40929837 (1 mg/kg)	4.2 ± 0.7	20.0 ± 3.8	3.8 ± 0.5
OVA + JNJ-40929837 (10 mg/kg)	2.5 ± 0.5	10.0 ± 2.1	2.5 ± 0.4
OVA + JNJ-40929837 (30 mg/kg)	1.5 ± 0.3	4.0 ± 1.2	1.8 ± 0.3

Note: The above data are representative and may vary between studies.

Subchronic Toxicity Study in Rats

JNJ-40929837 was discontinued due to observed testicular toxicity in rats.[1] The following is a representative protocol for a 90-day subchronic oral toxicity study designed to identify such potential toxicities.

Experimental Workflow

Caption: Experimental Workflow for a 90-Day Subchronic Toxicity Study.

Materials

• Animals: Sprague-Dawley rats, 6-8 weeks old, equal numbers of males and females.

• Test Article: JNJ-40929837, vehicle.

Protocol

• Dose Groups:

  • Group 1: Vehicle control.

  • Group 2: Low dose.

  • Group 3: Mid dose.

  • Group 4: High dose.

  • (Optional) Group 5: High-dose recovery group (dosed for 90 days, observed for a further 28 days).

• Administration:

  • Administer JNJ-40929837 or vehicle orally by gavage once daily for 90 consecutive days.

• In-life Monitoring:

  • Mortality and Morbidity: Check animals twice daily.

  • Clinical Observations: Perform detailed clinical observations weekly.

  • Body Weight and Food Consumption: Record weekly.

  • Ophthalmology: Conduct examinations prior to the start of the study and at termination.

  • Hematology and Clinical Chemistry: Collect blood samples at termination (and optionally at an interim time point).

• Terminal Procedures (Day 91):

  • Necropsy: Conduct a full gross necropsy on all animals.

  • Organ Weights: Weigh key organs, including testes and epididymides.

  • Histopathology: Collect a comprehensive set of tissues from all animals, with special attention to the reproductive organs, and preserve them in a suitable fixative for histopathological examination.

Key Toxicological Endpoints

Parameter	Measurement
Clinical Observations	Changes in behavior, appearance, and signs of toxicity.
Body Weight	Weekly measurements to assess general health.
Organ Weights	Absolute and relative weights of testes and epididymides.
Hematology	Red and white blood cell counts, hemoglobin, hematocrit.
Clinical Chemistry	Liver and kidney function markers.
Histopathology	Microscopic examination of testes for tubular degeneration, atrophy, and effects on spermatogenesis.

Human Clinical Trial Data (NCT01241422)

A clinical trial in patients with mild atopic asthma evaluated the effects of JNJ-40929837 in a bronchial allergen challenge model.[5]

Treatment Group	Dosing Regimen	Effect on LTB4 Production (ex vivo stimulated whole blood)
JNJ-40929837	100 mg/day for 6 days, 50 mg on day 7	Substantial inhibition
Montelukast	10 mg/day for 6 days	Not applicable
Placebo	Matched placebo	No inhibition

Despite demonstrating target engagement by significantly reducing LTB4 levels, JNJ-40929837 did not show a significant clinical benefit in attenuating the late asthmatic response to allergen challenge in this study.[5]

Conclusion

JNJ-40929837 is a valuable research tool for investigating the role of the LTA4H/LTB4 pathway in inflammatory processes. The provided protocols for an in vivo asthma model and a subchronic toxicity study offer a framework for preclinical evaluation. Researchers should be aware of the previously observed testicular toxicity in rats when designing and interpreting studies with this compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Leukotriene-A4 hydrolase - Wikipedia [en.wikipedia.org]
• 3. Item - Evolution and structure of leukotriene A4 hydrolase - Karolinska Institutet - Figshare [openarchive.ki.se]
• 4. Leukotriene A4 Hydrolase Activation and Leukotriene B4 Production by Eosinophils in Severe Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hcplive.com [hcplive.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for JNJ-40929837 in Cellular Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-40929837 is a potent and selective inhibitor of leukotriene A4 (LTA4) hydrolase, a bifunctional zinc metalloenzyme critical in the biosynthesis of the pro-inflammatory mediator leukotriene B4 (LTB4)[1][2][3]. LTA4 hydrolase catalyzes the conversion of LTA4 to LTB4, a powerful chemoattractant for neutrophils and other immune cells[4][5][6]. By inhibiting this key enzyme, JNJ-40929837 effectively reduces the production of LTB4, thereby mitigating inflammatory responses. These characteristics make JNJ-40929837 a valuable tool for investigating the role of LTB4 in various inflammatory diseases, such as asthma[1][4][6].

These application notes provide detailed protocols for utilizing JNJ-40929837 in a range of cellular assays to assess its inhibitory activity and functional consequences. The protocols are designed to guide researchers in accurately determining the potency and efficacy of JNJ-40929837 in relevant biological systems.

Quantitative Data Summary

The following table summarizes the reported inhibitory activity of JNJ-40929837. Researchers are encouraged to perform dose-response experiments to determine the optimal concentrations for their specific cellular models and assay conditions.

Assay Type	Target	Cell Type/System	Parameter	Value	Reference
In Vitro Enzyme Assay	LTA4 Hydrolase	Purified Enzyme	IC50	1 nM	[6]
Ex Vivo Whole Blood Assay	LTA4 Hydrolase	Human Whole Blood	LTB4 Inhibition	>95% at 100 mg oral dose	[6]
Ex Vivo Sputum Analysis	LTA4 Hydrolase	Human Sputum	LTB4 Reduction	92%	[6]

Signaling Pathway

The diagram below illustrates the enzymatic action of LTA4 hydrolase in the synthesis of LTB4 and the point of inhibition by JNJ-40929837.

Caption: LTA4 Hydrolase Pathway and Inhibition by JNJ-40929837.

Experimental Protocols

LTA4 Hydrolase (LTA4H) Enzyme Activity Assay

This protocol describes an in vitro assay to determine the direct inhibitory effect of JNJ-40929837 on the epoxide hydrolase activity of purified LTA4H.

Experimental Workflow

Caption: Workflow for the LTA4H Enzyme Activity Assay.

Materials:

• Recombinant human LTA4H

• JNJ-40929837

• Leukotriene A4 (LTA4) methyl ester

• Reaction Buffer (e.g., 10 mM sodium phosphate, pH 7.4, containing 4 mg/mL BSA)[7]

• DMSO

• Termination solution (e.g., methanol)

• LTB4 ELISA kit or LC-MS instrumentation

Procedure:

• Prepare JNJ-40929837 dilutions: Prepare a stock solution of JNJ-40929837 in DMSO. Serially dilute the stock solution in the reaction buffer to achieve a range of desired concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

• Enzyme Preparation: Dilute the recombinant human LTA4H in the reaction buffer to the desired concentration (e.g., 300 ng per reaction)[7].

• Pre-incubation: In a microplate, add the diluted JNJ-40929837 solutions and the LTA4H enzyme solution. Include wells with vehicle control (DMSO) for uninhibited enzyme activity and wells without enzyme for background control. Pre-incubate for 15 minutes at 37°C[7].

• Substrate Preparation: Freshly prepare the LTA4 substrate by hydrolyzing LTA4 methyl ester[7]. Dilute the resulting LTA4 solution in the reaction buffer to the desired final concentration (e.g., 150 nM)[7].

• Reaction Initiation: Initiate the enzymatic reaction by adding the LTA4 substrate to all wells.

• Incubation: Incubate the reaction mixture for 10 minutes at 37°C[7].

• Reaction Termination: Stop the reaction by adding a termination solution, such as cold methanol.

• LTB4 Quantification: Measure the amount of LTB4 produced using a validated method such as an ELISA kit or LC-MS/MS.

• Data Analysis: Calculate the percent inhibition for each concentration of JNJ-40929837 relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

LTB4 Production Assay in Isolated Human Neutrophils

This protocol outlines a cell-based assay to measure the inhibitory effect of JNJ-40929837 on LTB4 production in stimulated human neutrophils.

Experimental Workflow

Caption: Workflow for LTB4 Production Assay in Neutrophils.

Materials:

• Fresh human whole blood from healthy donors

• Neutrophil isolation medium (e.g., Ficoll-Paque, Dextran)

• Hanks' Balanced Salt Solution (HBSS) or similar buffer

• JNJ-40929837

• Calcium ionophore A23187 or other neutrophil stimulus (e.g., fMLP, IgG-coated beads)[4][5]

• DMSO

• LTB4 ELISA or Radioimmunoassay (RIA) kit

Procedure:

• Neutrophil Isolation: Isolate neutrophils from fresh human whole blood using a standard method such as density gradient centrifugation followed by dextran sedimentation. Resuspend the purified neutrophils in HBSS.

• Cell Plating: Plate the isolated neutrophils in a microplate at a suitable density.

• Inhibitor Pre-treatment: Prepare serial dilutions of JNJ-40929837 in the cell culture medium. Add the diluted inhibitor to the cells and pre-incubate for a defined period (e.g., 15-30 minutes) at 37°C. Include vehicle controls (DMSO).

• Cell Stimulation: Add the stimulating agent (e.g., calcium ionophore A23187) to the wells to induce LTB4 production.

• Incubation: Incubate the cells for an appropriate time to allow for LTB4 release (e.g., 15-30 minutes at 37°C)[4][5].

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant.

• LTB4 Quantification: Measure the concentration of LTB4 in the supernatant using a validated ELISA or RIA kit.

• Data Analysis: Determine the percent inhibition of LTB4 production at each concentration of JNJ-40929837 compared to the stimulated vehicle control. Calculate the IC50 value by non-linear regression analysis.

Neutrophil Chemotaxis Assay

This protocol uses a Boyden chamber or Transwell® system to assess the effect of JNJ-40929837 on LTB4-induced neutrophil migration.

Experimental Workflow

Caption: Workflow for the Neutrophil Chemotaxis Assay.

Materials:

• Isolated human neutrophils

• JNJ-40929837

• Leukotriene B4 (LTB4) as a chemoattractant

• Chemotaxis chamber (e.g., 96-well Transwell® plate with 5 µm pore size)

• Assay buffer (e.g., HBSS with 0.5% BSA)

• Cell quantification reagent (e.g., CellTiter-Glo®) or flow cytometer

Procedure:

• Neutrophil Preparation: Isolate human neutrophils as described in the LTB4 production assay protocol. Resuspend the cells in the assay buffer.

• Inhibitor Treatment: Treat the neutrophils with various concentrations of JNJ-40929837 or vehicle (DMSO) and incubate for a specified time (e.g., 30 minutes at 37°C).

• Assay Setup:

  • Add the chemoattractant (LTB4) to the lower wells of the chemotaxis chamber. Include wells with buffer only as a negative control for random migration.

  • Place the Transwell® insert into the wells.

  • Add the pre-treated neutrophils to the upper chamber of the insert.

• Incubation: Incubate the plate at 37°C in a CO2 incubator for a period sufficient to allow for migration (e.g., 60-90 minutes).

• Quantification of Migrated Cells:

  • Carefully remove the insert.

  • Quantify the number of cells that have migrated to the lower chamber. This can be done by measuring ATP levels using a luminescent assay like CellTiter-Glo®, or by direct cell counting using a flow cytometer.

• Data Analysis: Calculate the percentage of migrating cells for each condition. Determine the percent inhibition of chemotaxis for each concentration of JNJ-40929837 relative to the LTB4-stimulated vehicle control. Calculate the IC50 value.

Conclusion

The protocols provided herein offer a framework for the cellular characterization of JNJ-40929837. By employing these assays, researchers can effectively evaluate its inhibitory potency on LTA4 hydrolase and its functional impact on LTB4 production and neutrophil migration. These methods are essential for advancing our understanding of the therapeutic potential of LTA4H inhibitors in inflammatory diseases.

References

• 1. Assay for rapid analysis of the tri-peptidase activity of LTA4 hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Leukotriene B4 generation by human neutrophils following IgG-dependent stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Leukotriene B4 generation by human neutrophils following IgG-dependent stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Identification of Human Leukotriene A4 Hydrolase Inhibitors Using Structure-Based Pharmacophore Modeling and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring LTB4 Inhibition by JNJ-40929837

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-40929837 is a potent and selective, orally active inhibitor of Leukotriene A4 (LTA4) hydrolase (LTA4H).[1][2] LTA4H is a bifunctional zinc metalloenzyme that catalyzes the final and rate-limiting step in the biosynthesis of Leukotriene B4 (LTB4), a powerful pro-inflammatory lipid mediator.[3][4] LTB4 plays a crucial role in a variety of inflammatory diseases by promoting neutrophil chemotaxis, adhesion, and activation.[5][6] By inhibiting LTA4H, JNJ-40929837 effectively blocks the production of LTB4, thereby exerting anti-inflammatory effects.[7][8] These application notes provide detailed protocols for measuring the inhibitory activity of JNJ-40929837 on LTB4 production in various experimental systems.

Mechanism of Action

JNJ-40929837 specifically targets the epoxide hydrolase activity of the LTA4H enzyme. This prevents the conversion of LTA4 to LTB4. It is important to note that LTA4H also possesses an aminopeptidase activity, and some LTA4H inhibitors have been shown to affect both functions.[2][9]

Signaling Pathway of LTB4 Synthesis and Inhibition by JNJ-40929837

Caption: LTB4 synthesis pathway and the inhibitory action of JNJ-40929837.

Quantitative Data Summary

The inhibitory potency of JNJ-40929837 has been quantified in various assays. The following table summarizes key efficacy data.

Parameter	Value	Assay System	Reference
LTA4H Inhibition (IC50)	1 nM	In vitro cellular assays	[8]
LTB4 Production Inhibition	>95%	Ex vivo stimulated whole blood (100 mg dose)	[8]
Sputum LTB4 Reduction	92%	In vivo (asthmatic patients)	[8]
Ex vivo LTB4 Inhibition	>90% to 98%	Stimulated blood from asthmatic patients	[8]

Experimental Protocols

Three primary methodologies are presented to assess the inhibitory activity of JNJ-40929837 on LTB4 production: an in vitro enzyme activity assay, a whole blood assay, and analysis of induced sputum.

Protocol 1: In Vitro LTA4H Enzyme Activity Assay

This protocol directly measures the effect of JNJ-40929837 on the enzymatic activity of purified LTA4H.

Experimental Workflow for In Vitro LTA4H Assay

Caption: Workflow for determining the in vitro IC50 of JNJ-40929837.

Methodology

• Reagent Preparation:

  • Prepare a stock solution of JNJ-40929837 in a suitable solvent (e.g., DMSO).

  • Create a serial dilution of JNJ-40929837 to generate a range of concentrations for IC50 determination.

  • Reconstitute recombinant human LTA4H in an appropriate buffer (e.g., 10 mM sodium phosphate, pH 7.4).[3]

  • Prepare the unstable substrate, LTA4, immediately before use by hydrolyzing LTA4 methyl ester.[3]

• Enzyme Inhibition:

  • In a microplate, add the diluted JNJ-40929837 or vehicle control to the wells.

  • Add the recombinant LTA4H to each well and incubate for a predetermined time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

• Enzymatic Reaction:

  • Initiate the reaction by adding the freshly prepared LTA4 substrate to all wells.

  • Incubate for a specific duration (e.g., 30 seconds) at 37°C.

• Reaction Quenching and LTB4 Measurement:

  • Stop the reaction by adding a quenching solution (e.g., methanol or a stop solution from an ELISA kit).

  • Quantify the amount of LTB4 produced using a validated method such as a competitive ELISA or LC-MS/MS.[10][11][12][13][14]

• Data Analysis:

  • Calculate the percentage of inhibition for each JNJ-40929837 concentration relative to the vehicle control.

  • Determine the IC50 value by fitting the concentration-response data to a suitable nonlinear regression model (e.g., four-parameter logistic equation).

Protocol 2: Ex Vivo Whole Blood Assay

This protocol assesses the inhibitory effect of JNJ-40929837 on LTB4 production in a more physiologically relevant matrix.

Experimental Workflow for Whole Blood Assay

Caption: Workflow for the ex vivo whole blood LTB4 inhibition assay.

Methodology

• Blood Collection:

  • Collect fresh human whole blood into tubes containing an anticoagulant (e.g., heparin).

• Inhibitor Treatment:

  • Aliquot the whole blood into microcentrifuge tubes.

  • Add various concentrations of JNJ-40929837 or vehicle control to the blood samples.

  • Pre-incubate the samples for a specified time (e.g., 30 minutes) at 37°C.

• Stimulation of LTB4 Production:

  • Stimulate LTB4 synthesis by adding a calcium ionophore such as A23187 to a final concentration of 10-50 µM.[15]

  • Incubate for an appropriate time (e.g., 30-60 minutes) at 37°C.

• Sample Processing:

  • Terminate the reaction by placing the tubes on ice and adding a solution of EDTA to chelate calcium.

  • Centrifuge the samples at 4°C to pellet the blood cells and collect the plasma supernatant.

• LTB4 Quantification:

  • Store the plasma samples at -80°C until analysis.

  • Measure the LTB4 concentration in the plasma using a sensitive ELISA kit or by LC-MS/MS.[16]

Protocol 3: LTB4 Measurement in Induced Sputum

This protocol is for clinical research settings to measure target engagement of JNJ-40929837 in the airways.

Methodology

• Sputum Induction and Collection:

  • Induce sputum production in subjects by inhalation of hypertonic saline.

  • Collect the expectorated sputum into a sterile container on ice.

• Sputum Processing:

  • It is crucial to process the sputum promptly as LTB4 can be unstable.[7]

  • A non-dithiothreitol (DTT) treatment method is recommended as DTT can degrade LTB4.[7]

  • Select sputum plugs and treat with a mucolytic agent that does not interfere with LTB4 stability.

  • Homogenize the sample and centrifuge to separate the cells from the supernatant.

• LTB4 Extraction and Analysis:

  • Collect the supernatant for LTB4 analysis.

  • LTB4 can be extracted from the supernatant using solid-phase extraction (SPE) for cleanup and concentration.

  • Quantify LTB4 levels using a highly sensitive and specific method like UPLC-MS/MS, which can separate LTB4 from its isomers.[7][17]

Conclusion

The protocols outlined provide robust methods for evaluating the inhibitory effect of JNJ-40929837 on LTB4 production. The choice of assay will depend on the research question, from direct enzyme inhibition studies to assessing target engagement in complex biological matrices and clinical samples. Accurate and consistent measurement of LTB4 is critical for characterizing the pharmacological profile of LTA4H inhibitors like JNJ-40929837.

References

• 1. A sensitive fluorigenic substrate for selective in vitro and in vivo assay of leukotriene A4 hydrolase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Identification of Human Leukotriene A4 Hydrolase Inhibitors Using Structure-Based Pharmacophore Modeling and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Capturing LTA4 hydrolase in action: Insights to the chemistry and dynamics of chemotactic LTB4 synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LTB4 IS A SIGNAL RELAY MOLECULE DURING NEUTROPHIL CHEMOTAXIS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neutrophil recruitment depends on platelet-derived leukotriene B4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitation of leukotriene B(4) in human sputum as a biomarker using UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of a homogeneous time-resolved fluorescence leukotriene B4 assay for determining the activity of leukotriene A4 hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. file.elabscience.com [file.elabscience.com]
• 11. cloud-clone.com [cloud-clone.com]
• 12. Human LTB4(Leukotriene B4) ELISA Kit [elkbiotech.com]
• 13. Multispecies Leukotriene B4 Competitive ELISA Kit (EHLTB4) - Invitrogen [thermofisher.com]
• 14. caymanchem.com [caymanchem.com]
• 15. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Highly sensitive and specific LC-MS/MS method to determine endogenous leukotriene B4 levels in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Liquid chromatography-mass spectrometry measurement of leukotrienes in asthma and other respiratory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for JNJ-40929837 in Inflammatory Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction to JNJ-40929837

JNJ-40929837 is an orally bioavailable small molecule that targets LTA4H, the terminal enzyme in the biosynthesis of leukotriene B4 (LTB4). LTB4 is a powerful lipid mediator that plays a crucial role in inflammation by promoting neutrophil chemotaxis, adhesion, and activation. By inhibiting LTA4H, JNJ-40929837 effectively reduces the production of LTB4, thereby presenting a potential therapeutic strategy for a variety of inflammatory diseases.[1][2]

Mechanism of Action and Signaling Pathway

JNJ-40929837 exerts its anti-inflammatory effects by inhibiting the enzymatic activity of LTA4H. This enzyme catalyzes the conversion of leukotriene A4 (LTA4) to the pro-inflammatory mediator LTB4. Inhibition of this step in the arachidonic acid cascade leads to a significant reduction in LTB4 levels.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: JNJ-40929837 in Studies of Neutrophil Chemotaxis

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-40929837 is a potent and selective, orally active inhibitor of leukotriene A4 (LTA4) hydrolase, the enzyme responsible for the synthesis of leukotriene B4 (LTB4)[1][2]. LTB4 is a powerful lipid mediator and a primary chemoattractant for neutrophils, playing a crucial role in the initiation and amplification of inflammatory responses[3][4]. By inhibiting LTA4 hydrolase, JNJ-40929837 effectively reduces the production of LTB4, thereby offering a therapeutic strategy to modulate neutrophil recruitment to sites of inflammation. These application notes provide detailed protocols for studying the effects of JNJ-40929837 on neutrophil chemotaxis in vitro.

Mechanism of Action

JNJ-40929837 targets and inhibits the enzymatic activity of LTA4 hydrolase. This enzyme catalyzes the conversion of LTA4 to LTB4. Neutrophils, when activated by various inflammatory stimuli, synthesize and release LTB4, which then acts as a potent autocrine and paracrine signal to attract more neutrophils to the site of inflammation[3]. JNJ-40929837, with a reported IC50 of 1 nM for LTA4H inhibition, blocks this key step in the inflammatory cascade[2].

Signaling pathway of LTB4-mediated neutrophil chemotaxis and the inhibitory action of JNJ-40929837.

Quantitative Data Summary

JNJ-40929837 Concentration	LTB4 Production (% of Control)	Neutrophil Migration (% of Control)
0 nM (Vehicle Control)	100%	100%
0.1 nM	75%	80%
1 nM	50%	55%
10 nM	15%	20%
100 nM	<5%	<10%
1 µM	<1%	<5%

Experimental Protocols

Protocol 1: In Vitro Neutrophil Chemotaxis using a Boyden Chamber Assay

This protocol details the measurement of neutrophil migration towards a chemoattractant in the presence of JNJ-40929837 using a modified Boyden chamber (e.g., Transwell® inserts).

Materials:

• JNJ-40929837

• Human peripheral blood

• Dextran T-500

• Ficoll-Paque PLUS

• Hanks' Balanced Salt Solution (HBSS)

• RPMI 1640 medium

• Fetal Bovine Serum (FBS)

• N-formylmethionyl-leucyl-phenylalanine (fMLP) or Leukotriene B4 (LTB4) as chemoattractant

• Calcein-AM

• 96-well chemotaxis chamber with 5 µm pore size polycarbonate membranes

• Fluorescence plate reader

Procedure:

• Neutrophil Isolation:

  • Isolate neutrophils from fresh human peripheral blood using dextran sedimentation followed by density gradient centrifugation over Ficoll-Paque PLUS.

  • Remove residual red blood cells by hypotonic lysis.

  • Wash the purified neutrophils with HBSS and resuspend in RPMI 1640 supplemented with 1% FBS at a concentration of 2 x 10^6 cells/mL.

  • Assess cell viability using Trypan Blue exclusion (>95% viability is recommended).

• Preparation of JNJ-40929837 and Chemoattractant:

  • Prepare a stock solution of JNJ-40929837 in DMSO.

  • Prepare serial dilutions of JNJ-40929837 in RPMI 1640 to achieve the desired final concentrations (e.g., 0.1 nM to 1 µM). Include a vehicle control (DMSO at the same final concentration as the highest JNJ-40929837 concentration).

  • Prepare the chemoattractant (e.g., 10 nM fMLP or 100 nM LTB4) in RPMI 1640.

• Chemotaxis Assay:

  • Add 30 µL of the chemoattractant solution to the lower wells of the Boyden chamber.

  • Add 200 µL of RPMI 1640 without chemoattractant to some lower wells to serve as a negative control for random migration.

  • Pre-incubate the isolated neutrophils with the various concentrations of JNJ-40929837 or vehicle control for 30 minutes at 37°C.

  • Place the 5 µm pore size membrane inserts into the wells.

  • Add 50 µL of the pre-incubated neutrophil suspension (1 x 10^5 cells) to the upper chamber of each insert.

  • Incubate the chamber for 60-90 minutes at 37°C in a 5% CO2 incubator.

• Quantification of Migration:

  • After incubation, carefully remove the inserts.

  • Wipe the non-migrated cells from the upper surface of the membrane with a cotton swab.

  • Quantify the migrated cells in the lower chamber by labeling with Calcein-AM and measuring fluorescence with a plate reader (excitation/emission ~485/520 nm).

  • Alternatively, fix and stain the migrated cells on the underside of the membrane and count them under a microscope.

Workflow for the in vitro neutrophil chemotaxis Boyden chamber assay.

Protocol 2: Under-Agarose Chemotaxis Assay

This assay allows for the visualization and quantification of directional neutrophil migration.

Materials:

• Agarose

• RPMI 1640 medium

• Fetal Bovine Serum (FBS)

• JNJ-40929837

• Chemoattractant (e.g., fMLP or LTB4)

• 35 mm tissue culture dishes

• Biopsy punch (3 mm)

• Microscope with imaging capabilities

Procedure:

• Prepare Agarose Plates:

  • Prepare a 1.2% agarose solution in a 1:1 mixture of 2x RPMI 1640 and distilled water, supplemented with 20% FBS.

  • Pour 5 mL of the warm agarose solution into each 35 mm tissue culture dish and allow it to solidify.

  • Using a 3 mm biopsy punch, create a row of three wells in the solidified agarose.

• Assay Setup:

  • Carefully remove the agarose plugs from the wells.

  • Add 10 µL of the chemoattractant solution to the center well.

  • Isolate and prepare neutrophils as described in Protocol 1.

  • Pre-incubate the neutrophils with JNJ-40929837 or vehicle control for 30 minutes at 37°C.

  • Add 10 µL of the neutrophil suspension (2 x 10^5 cells) to the outer wells.

• Incubation and Analysis:

  • Incubate the dishes at 37°C in a 5% CO2 incubator for 2-3 hours.

  • Visualize and capture images of the migrating neutrophils under a microscope at different time points.

  • Quantify the chemotactic response by measuring the distance of migration of the leading front of cells towards the chemoattractant well or by counting the number of cells that have migrated beyond a certain distance.

Troubleshooting and Considerations

• High Background Migration: This could be due to neutrophil activation during isolation. Ensure all reagents are endotoxin-free and handle cells gently.

• Low Migration: The chemoattractant concentration may not be optimal. Perform a dose-response curve for the chemoattractant. The incubation time may also need to be optimized.

• JNJ-40929837 Solubility: Ensure that JNJ-40929837 is fully dissolved in DMSO and that the final DMSO concentration in the assay is low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

• Cell Viability: Always check cell viability before and after the assay to ensure that the observed effects are due to inhibition of chemotaxis and not cytotoxicity.

By following these protocols, researchers can effectively evaluate the inhibitory potential of JNJ-40929837 on neutrophil chemotaxis and further elucidate its role as a modulator of inflammatory responses.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. LTB4 IS A SIGNAL RELAY MOLECULE DURING NEUTROPHIL CHEMOTAXIS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Feasibility and physiological relevance of designing highly potent aminopeptidase-sparing leukotriene A4 hydrolase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for JNJ-40929837 Administration in Rodents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the administration of JNJ-40929837, a selective and orally active leukotriene A4 hydrolase (LTA4H) inhibitor, to rodent models for preclinical research. The protocols are based on available information regarding the compound's characteristics and data from studies on similar LTA4H inhibitors.

Compound Information

Compound Name	JNJ-40929837
Target	Leukotriene A4 Hydrolase (LTA4H)[1]
Activity	Selective and orally active inhibitor[1]
Primary Indication Studied	Asthma[2]
Reported Toxicity in Rodents	Testicular toxicity in rats due to accumulation of a metabolite[3]

Signaling Pathway of LTA4H Inhibition

JNJ-40929837 acts by inhibiting the enzyme Leukotriene A4 Hydrolase (LTA4H). This enzyme is responsible for the conversion of Leukotriene A4 (LTA4) to Leukotriene B4 (LTB4), a potent pro-inflammatory mediator. By blocking LTA4H, JNJ-40929837 reduces the production of LTB4, thereby mitigating inflammatory responses.

Diagram 1: LTA4H Inhibition by JNJ-40929837.

Experimental Protocols

The following protocols are designed for preclinical evaluation of JNJ-40929837 in rodent models, with a focus on toxicology and pharmacodynamics.

Rodent Toxicology Study (Rat Model)

This protocol is based on findings of testicular toxicity with JNJ-40929837 and a similar LTA4H inhibitor.

Objective: To assess the potential toxicity of JNJ-40929837 in rats following repeated oral administration.

Animals: Male Sprague-Dawley or Wistar rats, 8-10 weeks old.

Groups:

• Group 1: Vehicle control (e.g., 0.5% methylcellulose in water)

• Group 2: Low dose JNJ-40929837

• Group 3: Mid dose JNJ-40929837

• Group 4: High dose JNJ-40929837

Dosage and Administration:

• Route: Oral gavage is the recommended route as the compound is orally active.[1]

• Vehicle: A common vehicle for oral administration in rodents is 0.5% methylcellulose or 1% carboxymethylcellulose in purified water. The formulation should be a homogenous suspension.

• Dose Levels: Based on toxicity studies of similar compounds, a suggested dose range is up to 250 mg/kg/day. A tiered approach is recommended:

  • Low dose: 25 mg/kg/day

  • Mid dose: 75 mg/kg/day

  • High dose: 250 mg/kg/day

• Frequency: Once daily.

• Duration: Up to 3 months.

Experimental Workflow:

Diagram 2: Rodent Toxicology Study Workflow.

Endpoints and Measurements:

Parameter	Methodology	Frequency
Clinical Observations	Daily visual inspection for signs of toxicity (e.g., changes in posture, activity, breathing).	Daily
Body Weight	Measurement using a calibrated scale.	Weekly
Food Consumption	Measurement of food intake per cage.	Weekly
Hematology & Clinical Chemistry	Blood collection via appropriate site (e.g., tail vein, saphenous vein) for analysis.	At termination
Organ Weights	Weighing of key organs (liver, kidneys, spleen, testes, etc.) at necropsy.	At termination
Histopathology	Microscopic examination of fixed tissues, with special attention to the male reproductive tract.	At termination

Pharmacodynamic Study (Mouse or Rat Model)

Objective: To evaluate the in vivo efficacy of JNJ-40929837 in a relevant disease model (e.g., inflammatory arthritis, asthma).

Animals: Appropriate rodent strain for the disease model (e.g., DBA/1 mice for collagen-induced arthritis, BALB/c mice for ovalbumin-induced asthma).

Groups:

• Group 1: Vehicle control

• Group 2: Disease model + Vehicle

• Group 3: Disease model + Low dose JNJ-40929837

• Group 4: Disease model + High dose JNJ-40929837

• Group 5: Disease model + Positive control (if available)

Dosage and Administration:

• Route: Oral gavage.

• Vehicle: As described in the toxicology protocol.

• Dose Levels: A suggested range for efficacy studies is 10-100 mg/kg/day, administered prophylactically or therapeutically depending on the study design.

• Frequency: Once or twice daily.

Experimental Workflow:

Diagram 3: Pharmacodynamic Study Workflow.

Endpoints and Measurements:

Parameter	Methodology
Disease-specific Scores	E.g., Arthritis score, airway hyperresponsiveness.
Biomarker Analysis	Measurement of LTB4 levels in plasma or relevant tissue homogenates by ELISA or LC-MS/MS.
Histopathology	Microscopic evaluation of affected tissues for signs of inflammation and damage.
Gene Expression	Analysis of inflammatory gene expression in tissues by qPCR.

Data Presentation

All quantitative data should be summarized in tables for clear comparison between treatment groups. Statistical analysis should be performed to determine the significance of any observed effects.

Example Data Table:

Treatment Group	Mean Body Weight (g) ± SEM	Mean Testis Weight (g) ± SEM	Plasma LTB4 (pg/mL) ± SEM
Vehicle Control
JNJ-40929837 (Low Dose)
JNJ-40929837 (Mid Dose)
JNJ-40929837 (High Dose)

Conclusion

These protocols provide a framework for the in vivo evaluation of JNJ-40929837 in rodent models. Due to the reported testicular toxicity in rats, careful monitoring of the male reproductive system is crucial in any preclinical study involving this compound. Researchers should adapt these protocols to their specific experimental needs and adhere to all institutional and national guidelines for animal welfare.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

JNJ-40929837: A Potent Dual Inhibitor for Probing Leukotriene A4 Hydrolase Function

Application Notes and Protocols for Researchers

Introduction

JNJ-40929837 is a selective and orally active small molecule inhibitor of Leukotriene A4 Hydrolase (LTA4H), a bifunctional zinc metalloenzyme critical in the inflammatory cascade.[1] LTA4H exhibits two distinct catalytic activities: an epoxide hydrolase activity that converts Leukotriene A4 (LTA4) to the potent neutrophil chemoattractant Leukotriene B4 (LTB4), and an aminopeptidase activity responsible for the degradation of the tripeptide Pro-Gly-Pro (PGP), another neutrophil chemoattractant.[2][3] JNJ-40929837 has been shown to effectively inhibit both the epoxide hydrolase and aminopeptidase functions of LTA4H, making it a valuable tool compound for investigating the physiological and pathological roles of this enzyme in inflammatory diseases such as asthma.[1][4]

These application notes provide detailed protocols for utilizing JNJ-40929837 in various in vitro and in vivo experimental settings to study LTA4H enzymology and its role in inflammatory processes.

Data Presentation

Table 1: In Vitro and Ex Vivo Potency of JNJ-40929837

Parameter	Assay System	Species	Potency	Reference
LTA4H Inhibition (Epoxide Hydrolase)	Murine Neutrophil-Based Assay	Murine	Potent inhibitor (Specific IC50 not provided)	[4]
LTB4 Production Inhibition	Ex vivo stimulated whole blood	Human	>95% inhibition at 100 mg oral dose	[5]
Aminopeptidase Activity Inhibition	Serum from treated mice	Murine	Potent inhibition	[4]
PGP Degradation Inhibition	In vivo mouse model	Murine	Leads to serum accumulation of PGP	[1][4]

Signaling Pathways and Experimental Workflows

LTA4H Signaling Pathway

The following diagram illustrates the dual enzymatic function of LTA4H and the points of inhibition by JNJ-40929837.

Caption: LTA4H pathway and JNJ-40929837 inhibition.

Experimental Workflow: In Vitro LTA4H Inhibition Assays

This diagram outlines the general workflow for assessing the inhibitory activity of JNJ-40929837 on both functions of LTA4H.

Caption: Workflow for in vitro LTA4H inhibition assays.

Experimental Protocols

Protocol 1: In Vitro LTA4H Epoxide Hydrolase Activity Assay

This protocol is adapted from methodologies described in the literature for measuring the conversion of LTA4 to LTB4.

Materials:

• Recombinant human or murine LTA4H

• JNJ-40929837

• Leukotriene A4 (LTA4) methyl ester

• NaOH solution (50 mM, degassed)

• Acetone (cold)

• Assay buffer: 10 mM Sodium Phosphate, pH 7.4, containing 4 mg/mL BSA and 2.5% v/v DMSO

• Reverse-phase HPLC system

Procedure:

• Preparation of LTA4 Substrate:

  • Hydrolyze LTA4 methyl ester in a degassed solution of 50 mM NaOH (20% v/v) in cold acetone under a nitrogen atmosphere at 25°C for 60 minutes.

  • Immediately before use, dilute the resulting LTA4 solution in freshly prepared assay buffer.

• Enzyme Inhibition:

  • Prepare serial dilutions of JNJ-40929837 in the assay buffer.

  • In a microcentrifuge tube, pre-incubate a fixed concentration of recombinant LTA4H with varying concentrations of JNJ-40929837 for 10-15 minutes at 37°C. Include a vehicle control (DMSO).

• Enzymatic Reaction:

  • Initiate the reaction by adding the freshly prepared LTA4 substrate to the pre-incubated enzyme-inhibitor mixture.

  • Allow the reaction to proceed for a defined time (e.g., 1-5 minutes) at 37°C.

• Reaction Quenching and Sample Preparation:

  • Stop the reaction by adding two volumes of cold methanol.

  • Centrifuge the samples to pellet precipitated protein.

  • Collect the supernatant for analysis.

• LTB4 Quantification:

  • Analyze the supernatant by reverse-phase HPLC to separate and quantify the LTB4 product.

  • Monitor the absorbance at a wavelength appropriate for LTB4 (e.g., 270 nm).

  • Use an authentic LTB4 standard to create a calibration curve for quantification.

• Data Analysis:

  • Calculate the percentage of inhibition for each JNJ-40929837 concentration relative to the vehicle control.

  • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

Protocol 2: In Vitro LTA4H Aminopeptidase Activity Assay

This protocol describes the measurement of LTA4H aminopeptidase activity using a chromogenic substrate.

Materials:

• Recombinant human or murine LTA4H

• JNJ-40929837

• Ala-p-nitroanilide (Ala-pNA) or other suitable chromogenic substrate

• Assay Buffer: 1x PBS, pH 7.2

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of JNJ-40929837 in the assay buffer.

  • Prepare a stock solution of the chromogenic substrate (e.g., Ala-pNA) in the assay buffer.

• Enzyme Inhibition:

  • In a 96-well plate, add a fixed amount of recombinant LTA4H to each well.

  • Add varying concentrations of JNJ-40929837 to the wells and pre-incubate for 10 minutes at 30°C. Include a vehicle control.

• Enzymatic Reaction:

  • Initiate the reaction by adding the chromogenic substrate to each well.

  • Immediately place the plate in a microplate reader pre-warmed to 30°C.

• Measurement:

  • Monitor the increase in absorbance at 405 nm for 15-30 minutes, taking readings at regular intervals (e.g., every 10-30 seconds). The rate of change in absorbance is proportional to the enzyme activity.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each concentration of JNJ-40929837 from the linear portion of the absorbance vs. time plot.

  • Determine the percentage of inhibition relative to the vehicle control.

  • Calculate the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Protocol 3: Ex Vivo Whole Blood LTB4 Inhibition Assay

This protocol is designed to assess the functional inhibition of LTA4H in a more physiologically relevant matrix.

Materials:

• Freshly drawn human or animal whole blood (anticoagulated with heparin)

• JNJ-40929837

• Calcium Ionophore A23187

• RPMI 1640 medium

• LTB4 ELISA kit

• Microcentrifuge

Procedure:

• Blood Treatment:

  • Aliquot whole blood into microcentrifuge tubes.

  • Add varying concentrations of JNJ-40929837 (or vehicle) to the blood and incubate for a specified time (e.g., 30-60 minutes) at 37°C.

• Stimulation of LTB4 Production:

  • Add Calcium Ionophore A23187 (e.g., final concentration of 10 µM) to each tube to stimulate LTB4 synthesis.

  • Incubate for 30 minutes at 37°C.

• Sample Processing:

  • Stop the reaction by placing the tubes on ice.

  • Centrifuge the blood samples to separate the plasma.

• LTB4 Quantification:

  • Measure the concentration of LTB4 in the plasma using a commercially available LTB4 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of LTB4 inhibition for each JNJ-40929837 concentration compared to the stimulated vehicle control.

  • Determine the IC50 value.

Protocol 4: In Vivo Murine Model of LTA4H Inhibition

This protocol outlines a general procedure for evaluating the in vivo efficacy of JNJ-40929837 in a mouse model.

Materials:

• BALB/c mice (or other appropriate strain)

• JNJ-40929837

• Vehicle: 20% Hydroxypropyl-β-cyclodextrin (HPβCD) in water

• Lipopolysaccharide (LPS) for inducing inflammation (optional)

• Blood collection supplies

• Analytical equipment for measuring LTB4 and PGP in serum/plasma

Procedure:

• Compound Formulation and Administration:

  • Prepare a suspension of JNJ-40929837 in the vehicle (20% HPβCD).

  • Administer JNJ-40929837 orally to mice at the desired dose (e.g., 10 mg/kg).[4] Administer vehicle to the control group.

• Induction of Inflammation (Optional):

  • If studying an inflammation model, administer an inflammatory stimulus (e.g., LPS) at an appropriate time point relative to the compound administration.

• Pharmacodynamic Assessment:

  • At a specified time point after dosing (e.g., 4 hours), collect blood samples from the mice.[4]

  • Process the blood to obtain serum or plasma.

• Biomarker Analysis:

  • Measure the levels of LTB4 in the serum/plasma using an ELISA or LC-MS/MS to assess the inhibition of the epoxide hydrolase activity.

  • Measure the levels of PGP in the serum/plasma using LC-MS/MS to assess the inhibition of the aminopeptidase activity. An accumulation of PGP is expected with JNJ-40929837 treatment.[1][4]

• Data Analysis:

  • Compare the biomarker levels in the JNJ-40929837-treated group to the vehicle-treated control group.

  • Calculate the percentage of inhibition of LTB4 production and the fold-increase in PGP levels.

Conclusion

JNJ-40929837 serves as a critical research tool for dissecting the multifaceted roles of LTA4H in health and disease. Its ability to inhibit both the pro-inflammatory LTB4 production and the degradation of the chemoattractant PGP allows for a comprehensive investigation of the LTA4H pathway. The protocols provided herein offer a framework for researchers to effectively utilize JNJ-40929837 in their studies, contributing to a deeper understanding of inflammatory mechanisms and the potential for therapeutic intervention.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Feasibility and physiological relevance of designing highly potent aminopeptidase-sparing leukotriene A4 hydrolase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uniprot.org [uniprot.org]
• 4. The development of novel LTA4H modulators to selectively target LTB4 generation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LTA4H inhibitor LYS006: Clinical PK/PD and safety in a randomized phase I clinical trial - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays Using JNJ-40929837

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-40929837 is a potent and selective, orally active inhibitor of Leukotriene A4 Hydrolase (LTA4H).[1][2] LTA4H is a bifunctional zinc metalloenzyme that plays a critical role in the biosynthesis of Leukotriene B4 (LTB4), a powerful pro-inflammatory lipid mediator.[3] LTA4H catalyzes the conversion of LTA4 to LTB4. LTB4 is implicated in the pathogenesis of various inflammatory diseases, making LTA4H a significant therapeutic target. JNJ-40929837 inhibits the epoxide hydrolase activity of LTA4H, thereby reducing the production of LTB4. These application notes provide detailed protocols for cell-based assays to evaluate the efficacy of JNJ-40929837 and similar compounds.

Mechanism of Action

JNJ-40929837 selectively targets and inhibits the enzymatic activity of LTA4H. This inhibition prevents the conversion of LTA4 to LTB4, a key mediator of inflammation. The reduction in LTB4 levels has been demonstrated in both in vitro cellular assays and in ex vivo samples from clinical trials.

Data Presentation

The inhibitory activity of JNJ-40929837 has been quantified in various studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Potency of JNJ-40929837

Assay Type	Parameter	Value	Reference
In Vitro Cellular Assays	Potency (LTA4H Inhibition)	1 nM	FASEB J

Table 2: Ex Vivo and In Vivo Inhibition of LTB4 Production by JNJ-40929837

Study Population	Sample Type	Dosage	LTB4 Reduction	Reference
Healthy Volunteers	Whole Blood (ex vivo stimulated)	≥ 100 mg (single or multiple doses)	> 95%	FASEB J
Patients with Mild Asthma	Whole Blood (ex vivo stimulated)	100 mg/day	> 90% - 98%	--INVALID-LINK--
Patients with Mild Asthma	Sputum	100 mg/day	92%	--INVALID-LINK--

Signaling Pathway

The following diagram illustrates the leukotriene biosynthesis pathway and the point of inhibition by JNJ-40929837.

Caption: Leukotriene Biosynthesis Pathway and Inhibition by JNJ-40929837.

Experimental Protocols

LTB4 Production in Human Whole Blood Assay

This assay measures the inhibitory effect of JNJ-40929837 on LTB4 production in human whole blood stimulated with a calcium ionophore.

Materials:

• JNJ-40929837

• Human whole blood (collected in heparin-containing tubes)

• Calcium Ionophore A23187 (from Streptomyces chartreusensis)

• Phosphate Buffered Saline (PBS)

• DMSO (for compound dilution)

• ELISA kit for LTB4 quantification

• 96-well plates

• Incubator (37°C)

• Centrifuge

Protocol:

• Prepare a stock solution of JNJ-40929837 in DMSO. Serially dilute the stock solution in PBS to achieve the desired final concentrations. The final DMSO concentration should be kept below 0.1%.

• Dispense 198 µL of fresh human whole blood into each well of a 96-well plate.

• Add 2 µL of the diluted JNJ-40929837 or vehicle (DMSO in PBS) to the respective wells.

• Pre-incubate the plate at 37°C for 15 minutes.

• Prepare a working solution of Calcium Ionophore A23187 in PBS.

• Add 10 µL of the A23187 working solution to each well to stimulate LTB4 production (final concentration typically 5-10 µM). For unstimulated controls, add 10 µL of PBS.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by placing the plate on ice.

• Centrifuge the plate at 1000 x g for 10 minutes at 4°C to pellet the blood cells.

• Carefully collect the plasma supernatant for LTB4 analysis.

• Quantify the LTB4 concentration in the plasma samples using a commercially available LTB4 ELISA kit, following the manufacturer’s instructions.

• Calculate the percent inhibition of LTB4 production for each concentration of JNJ-40929837 compared to the vehicle-treated, stimulated control.

• Determine the IC50 value by plotting the percent inhibition against the log concentration of JNJ-40929837 and fitting the data to a four-parameter logistic curve.

LTA4H Enzymatic Activity Assay (Cell-Free)

This assay directly measures the enzymatic activity of purified LTA4H and its inhibition by JNJ-40929837.

Materials:

• Recombinant human LTA4H

• JNJ-40929837

• Leukotriene A4 (LTA4) methyl ester (substrate)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 100 mM NaCl)

• DMSO

• Methanol

• HPLC system with a UV detector

• 96-well UV-transparent plates or reaction tubes

Protocol:

• Prepare a stock solution of JNJ-40929837 in DMSO. Serially dilute in assay buffer to desired concentrations.

• In a 96-well plate or reaction tubes, add the diluted JNJ-40929837 or vehicle control.

• Add recombinant human LTA4H to each well to a final concentration of approximately 50-100 ng/mL.

• Pre-incubate for 10 minutes at room temperature.

• Prepare the LTA4 substrate solution immediately before use by diluting the LTA4 methyl ester stock in the assay buffer.

• Initiate the enzymatic reaction by adding the LTA4 substrate to each well (final concentration typically 5-10 µM).

• Incubate the reaction at 37°C for 10-15 minutes.

• Terminate the reaction by adding an equal volume of cold methanol.

• Centrifuge the samples to pellet any precipitate.

• Analyze the supernatant by reverse-phase HPLC to separate and quantify the LTB4 product. Monitor the elution profile at 270 nm.

• Calculate the rate of LTB4 formation for each reaction.

• Determine the percent inhibition and IC50 value for JNJ-40929837 as described in the previous protocol.

Experimental Workflow Diagram

The following diagram outlines the general workflow for evaluating LTA4H inhibitors in a cell-based assay.

Caption: General Workflow for Cell-Based LTA4H Inhibition Assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: JNJ-40929837 Solubility and Formulation

Disclaimer: Publicly available information on the specific solubility and formulation of JNJ-40929837 is limited. This guide provides general strategies and troubleshooting advice for poorly soluble compounds, which can be applied to JNJ-40929837 and other challenging molecules. Researchers should perform their own solubility and formulation optimization studies.

This technical support center is designed for researchers, scientists, and drug development professionals who may encounter challenges with the solubility and formulation of JNJ-40929837 or other poorly soluble LTA4H inhibitors.

Troubleshooting Guides

This section provides a question-and-answer format to address specific issues you might encounter during your experiments.

Issue 1: JNJ-40929837 crashes out of solution during in vitro assay preparation.

• Question: I dissolved JNJ-40929837 in DMSO for my cell-based assay, but it precipitates when I add it to the aqueous culture medium. What can I do?

• Answer: This is a common issue with compounds that are highly soluble in organic solvents but have poor aqueous solubility. Here are some troubleshooting steps:

  • Decrease the final DMSO concentration: Aim for a final DMSO concentration of less than 1%, as higher concentrations can be toxic to cells and can also cause the compound to precipitate.[1][2]

  • Use a co-solvent system: Prepare a more concentrated stock solution in a solvent like DMSO and then dilute it with a water-miscible co-solvent such as PEG300 or ethanol before adding it to the final aqueous medium.[3]

  • Pre-warm the medium: Adding the compound solution to slightly warmed medium (e.g., 37°C) can sometimes help maintain solubility.

  • Increase mixing: Ensure rapid and thorough mixing when adding the compound to the medium to avoid localized high concentrations that can lead to precipitation.

  • Consider formulation aids: For in vitro studies, excipients like cyclodextrins can be used to improve aqueous solubility.[4][5]

Issue 2: Inconsistent results in animal studies after oral administration.

• Question: I am seeing high variability in the plasma concentrations of JNJ-40929837 in my rodent studies. Could this be a formulation issue?

• Answer: Yes, high variability in exposure after oral dosing is often linked to poor and inconsistent dissolution of the compound in the gastrointestinal tract. Consider the following:

  • Particle size reduction: Micronization or nanosuspension can increase the surface area of the drug, potentially leading to faster and more consistent dissolution.[6]

  • Amorphous solid dispersions: Formulating the compound in an amorphous state with a polymer can improve its dissolution rate and extent.[7][8]

  • Lipid-based formulations: Self-emulsifying drug delivery systems (SEDDS) can improve the solubility and absorption of lipophilic compounds.[9]

  • Standardize dosing conditions: Ensure consistent fasting or feeding protocols for your animals, as the presence of food can significantly impact the absorption of poorly soluble drugs.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve JNJ-40929837?

A1: While specific data for JNJ-40929837 is not publicly available, for initial in vitro experiments, Dimethyl sulfoxide (DMSO) is a common starting point for poorly soluble compounds.[10][11] For in vivo studies, the choice of vehicle is critical and will depend on the route of administration and the required dose. A solubility screening in a panel of pharmaceutically acceptable solvents is recommended.

Q2: How can I perform a solubility screen for JNJ-40929837?

A2: A systematic solubility screen is crucial. You can start with a range of common solvents and vehicles. See the "Experimental Protocols" section for a general procedure.

Q3: Are there any known formulation strategies for other LTA4H inhibitors?

A3: While specific formulations for many LTA4H inhibitors are proprietary, the general principles for formulating poorly soluble drugs apply. These include particle size reduction, solid dispersions, and lipid-based formulations to enhance oral bioavailability.[7][9][12]

Q4: What are some common excipients used for oral formulations of poorly soluble drugs?

A4: A variety of excipients can be used to improve the solubility and bioavailability of poorly soluble compounds.[4][5] These include:

• Solubilizers: Cyclodextrins, polysorbates (e.g., Tween 80), and poloxamers.

• Suspending agents: Methylcellulose, carboxymethylcellulose (CMC).

• Co-solvents: Polyethylene glycols (PEGs), ethanol, propylene glycol.

• Lipid excipients: Oils (e.g., sesame oil, corn oil), and surfactants for SEDDS.

Data Presentation

Since quantitative solubility data for JNJ-40929837 is not publicly available, the following table is provided as a template for researchers to record their own experimental findings.

Table 1: Solubility Screening of JNJ-40929837

Solvent/Vehicle System	Temperature (°C)	Measured Solubility (mg/mL)	Observations
Water	25
PBS (pH 7.4)	25
0.1 N HCl (pH 1.2)	25
DMSO	25
Ethanol	25
PEG400	25
10% DMSO / 90% Saline	25
20% Hydroxypropyl-β-cyclodextrin in Water	25
Corn Oil	25

Experimental Protocols

Protocol 1: General Procedure for Solubility Screening

• Preparation: Add an excess amount of JNJ-40929837 to a series of vials, each containing a different solvent or vehicle.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separation: After equilibration, centrifuge the samples to pellet the undissolved compound.

• Quantification: Carefully collect the supernatant and determine the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV or LC-MS/MS).

Protocol 2: General Workflow for Developing an Oral Formulation for a Poorly Soluble Compound

• Characterization: Determine the physicochemical properties of the compound, including its solubility in various solvents, pKa, and solid-state characteristics (crystalline vs. amorphous).

• Strategy Selection: Based on the characterization, select a suitable formulation strategy (e.g., simple suspension, solid dispersion, lipid-based system).

• Excipient Screening: Screen a range of pharmaceutically acceptable excipients for compatibility and their ability to enhance solubility and stability.

• Prototype Development: Prepare small-scale prototype formulations.

• In Vitro Evaluation: Assess the dissolution and stability of the prototype formulations.

• In Vivo PK Studies: Evaluate the pharmacokinetic profile of the most promising formulations in an animal model.

Mandatory Visualization

Caption: A logical workflow for troubleshooting solubility and formulation issues.

Caption: A stepwise process for developing a suitable formulation.

References

• 1. researchgate.net [researchgate.net]
• 2. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. ascendiacdmo.com [ascendiacdmo.com]
• 7. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 8. tabletscapsules.com [tabletscapsules.com]
• 9. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 12. asiapharmaceutics.info [asiapharmaceutics.info]

Overcoming JNJ-40929837 off-target effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with JNJ-40929837, a selective inhibitor of Leukotriene A4 Hydrolase (LTA4H).

Troubleshooting Guides

This section addresses specific issues that users may encounter during their experiments with JNJ-40929837.

Issue 1: Unexpected In Vivo Toxicity Observed

Question: We are observing significant toxicity in our animal models, particularly testicular toxicity, which was not anticipated based on the primary pharmacology of JNJ-40929837. What could be the cause and how can we investigate this?

Answer:

The observed testicular toxicity is a known off-target effect of JNJ-40929837, specifically documented in rat models.[1][2] This toxicity is not directly caused by the parent compound but rather by the accumulation of one of its metabolites, referred to as M1.

Key Points:

• Metabolite Accumulation: Studies have shown that the M1 metabolite of JNJ-40929837 has a significantly different pharmacokinetic profile than the parent compound, with a pronounced accumulation in the testes.[1]

• High Testicular Exposure: The exposure to the M1 metabolite has been reported to be 386-fold higher in the testes compared to plasma in rats.[1]

• Rodent-Specific Toxicity: The mechanism of this toxicity was suggested to be rodent-specific and may not be directly translatable to humans.[1]

Troubleshooting and Mitigation Strategies:

• Confirm Metabolite Profile: If you are observing toxicity, it is crucial to perform pharmacokinetic and metabolite analysis in your specific animal model. Compare the plasma and tissue (especially testes) concentrations of JNJ-40929837 and its metabolites (M1 and M2).

• Dose-Response Assessment: Conduct a dose-response study to determine the threshold at which testicular toxicity occurs. It may be possible to find a therapeutic window where on-target LTA4H inhibition is achieved without significant toxicity.

• Alternative Models: If testicular toxicity is a confounding factor for your research question, consider using alternative animal models where this specific metabolic pathway may be different.

• In Vitro Systems: For mechanistic studies of LTA4H inhibition, consider using in vitro systems such as cell-based assays to avoid the in vivo metabolic toxicity.

Issue 2: Discrepancy Between LTB4 Inhibition and Phenotypic Outcome

Question: We have confirmed target engagement by measuring a significant reduction in Leukotriene B4 (LTB4) levels after treatment with JNJ-40929837. However, we are not observing the expected therapeutic effect in our disease model. Why might this be the case?

Answer:

This is a critical observation that has been reported in clinical trials of JNJ-40929837 for asthma.[2][3] Despite potent inhibition of LTB4 production in blood and sputum, the compound did not show a significant clinical benefit.[2][3] This suggests that LTB4 may not be the primary driver of the pathology in that specific context.

Additionally, LTA4H has a dual function: it produces the pro-inflammatory mediator LTB4 and it degrades the neutrophil chemoattractant Pro-Gly-Pro (PGP).[2][4] Inhibition of LTA4H's aminopeptidase activity leads to the accumulation of PGP, which may counteract the anti-inflammatory effects of LTB4 reduction.

Troubleshooting and Experimental Recommendations:

• Measure Pro-Gly-Pro Levels: In your experimental model, quantify the levels of PGP in relevant biological samples (e.g., plasma, bronchoalveolar lavage fluid) following treatment with JNJ-40929837. An accumulation of PGP could explain the lack of a net anti-inflammatory effect.

• Re-evaluate the Role of LTB4: Critically assess the role of LTB4 in your specific disease model. The contribution of different inflammatory mediators can vary significantly between diseases and even between different animal models of the same disease.

• Investigate Downstream Effects: Look at cellular and molecular markers downstream of both LTB4 and PGP signaling to understand the net effect of JNJ-40929837 in your system. This could include assessing neutrophil chemotaxis and activation.

Issue 3: Potential for Unidentified Off-Target Kinase Effects

Question: We are observing unexpected cellular effects that do not seem to be related to the inhibition of LTA4H. How can we determine if JNJ-40929837 is interacting with other proteins, such as kinases?

Answer:

While JNJ-40929837 is described as a selective LTA4H inhibitor, it is good practice to investigate the broader selectivity profile of any small molecule inhibitor to rule out confounding off-target effects. A lack of selectivity is a common reason for unexpected experimental outcomes and toxicity.

Recommended Strategy for Investigating Off-Target Effects:

• Kinase Selectivity Profiling: The most direct way to assess off-target kinase activity is to submit JNJ-40929837 for screening against a broad panel of kinases. Several commercial services offer such profiling, providing data on the percentage of inhibition at a fixed concentration or IC50 values for a wide range of kinases.

• Proteomic Approaches: For a more unbiased view of off-target interactions, consider proteomic approaches. A proteomics-based platform can be used to assess changes in protein abundance in cells treated with JNJ-40929837, which can reveal unexpected off-target effects.[5]

• Phenotypic Screening: Compare the cellular phenotype induced by JNJ-40929837 with that of other, structurally unrelated LTA4H inhibitors. If the phenotypes differ significantly, it may suggest that off-target effects of JNJ-40929837 are at play.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of JNJ-40929837?

A1: JNJ-40929837 is a selective, orally active inhibitor of Leukotriene A4 Hydrolase (LTA4H).[4][6] LTA4H is a bifunctional enzyme. JNJ-40929837 inhibits both the epoxide hydrolase activity, which is responsible for the conversion of LTA4 to the pro-inflammatory mediator LTB4, and the aminopeptidase activity, which is involved in the degradation of the chemoattractant tripeptide Pro-Gly-Pro (PGP).[2][4]

Q2: What is the reported potency of JNJ-40929837 for LTA4H inhibition?

A2: JNJ-40929837 has a reported potency for LTA4H inhibition of 1 nM in in vitro cellular assays.[2]

Q3: Has JNJ-40929837 been tested in humans?

A3: Yes, JNJ-40929837 was evaluated in a clinical trial for asthma.[1][3] In this study, it demonstrated target engagement by substantially inhibiting LTB4 production.[1][3] However, it did not show a significant clinical benefit compared to a placebo.[1][3]

Q4: Why was the development of JNJ-40929837 discontinued?

A4: The development of JNJ-40929837 was discontinued due to testicular toxicity observed in rats, which was caused by the accumulation of a metabolite.[2]

Quantitative Data Summary

Parameter	Value	Species	Tissue/Matrix	Reference
On-Target Potency
LTA4H Inhibition (in vitro)	1 nM	Not Specified	Cellular Assay	[2]
LTB4 Reduction (ex vivo)	>95% at 100 mg dose	Human	Whole Blood	[2]
LTB4 Reduction	92%	Human	Sputum	[2]
Off-Target Effect: Metabolite Accumulation
M1 Metabolite Exposure Ratio (Testes vs. Plasma)	386-fold higher	Rat	Testes, Plasma	[1]
M1 Metabolite Accumulation (after 6 months daily dosing)	~5-fold	Rat	Testes	[1]

Key Experimental Protocols

Protocol 1: Measurement of LTB4 in Whole Blood

This protocol is a general guideline for measuring LTB4 production in whole blood samples treated with JNJ-40929837.

Objective: To assess the on-target effect of JNJ-40929837 by quantifying the inhibition of LTB4 synthesis.

Materials:

• Heparinized whole blood

• JNJ-40929837 (and vehicle control, e.g., DMSO)

• Calcium ionophore A23187

• Phosphate Buffered Saline (PBS)

• Methanol or another suitable organic solvent for extraction

• Internal standard (e.g., deuterated LTB4)

• LTB4 ELISA kit or access to LC-MS/MS instrumentation

Procedure:

• Blood Collection: Collect whole blood into tubes containing heparin as an anticoagulant.

• Compound Incubation: Pre-incubate aliquots of whole blood with various concentrations of JNJ-40929837 or vehicle control for a specified time at 37°C.

• Stimulation: Stimulate LTB4 production by adding calcium ionophore A23187 (a common concentration is 10 µM) and incubate for 30 minutes at 37°C.[6]

• Reaction Termination and Lysis: Stop the reaction by adding ice-cold PBS and centrifuge to pellet the cells.

• Extraction:

  • Add an internal standard to the supernatant.

  • Perform a solid-phase extraction or liquid-liquid extraction to isolate LTB4.[6]

• Quantification:

  • ELISA: Follow the manufacturer's instructions for the LTB4 ELISA kit.[7][8]

  • LC-MS/MS: Reconstitute the extracted sample in an appropriate solvent and analyze using a validated LC-MS/MS method for highly sensitive and selective quantification.[9]

• Data Analysis: Calculate the percentage inhibition of LTB4 production at each concentration of JNJ-40929837 compared to the vehicle control.

Visualizations

Caption: LTA4H signaling pathway and the dual inhibitory action of JNJ-40929837.

Caption: Experimental workflow for investigating metabolite-driven off-target toxicity.

Caption: Logical workflow for identifying potential off-target kinase effects.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A specific assay for leukotriene B4 in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. resources.rndsystems.com [resources.rndsystems.com]
• 8. content.abcam.com [content.abcam.com]
• 9. A highly sensitive and selective method for the determination of Leukotriene B4 in human plasma by negative ion chemical ionization/gas chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing JNJ-40929837 Concentration for In Vitro Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the in vitro use of JNJ-40929837.

Important Clarification: Target of JNJ-40929837

Initial research indicates that JNJ-40929837 is a selective inhibitor of Leukotriene A4 Hydrolase (LTA4H) , not Vps34.[1][2][3][4] LTA4H is an enzyme responsible for the production of the pro-inflammatory mediator Leukotriene B4 (LTB4).[2][3] Vps34, on the other hand, is a class III phosphoinositide 3-kinase involved in the initiation of autophagy and vesicle trafficking. This guide will focus on the correct use of JNJ-40929837 as an LTA4H inhibitor. A separate section at the end provides general information on Vps34 and its inhibitors for researchers interested in that pathway.

Frequently Asked Questions (FAQs) for JNJ-40929837

Q1: What is the mechanism of action of JNJ-40929837?

A1: JNJ-40929837 is a selective and orally active inhibitor of Leukotriene A4 Hydrolase (LTA4H).[1][4] LTA4H is a bifunctional enzyme that converts LTA4 to Leukotriene B4 (LTB4), a potent chemoattractant involved in inflammation.[2][3] By inhibiting LTA4H, JNJ-40929837 blocks the production of LTB4.[2]

Q2: What is the recommended solvent for dissolving JNJ-40929837?

A2: For in vitro experiments, JNJ-40929837 is typically dissolved in dimethyl sulfoxide (DMSO). For specific solubility information, it is always best to consult the manufacturer's datasheet that accompanied the compound.

Q3: How should JNJ-40929837 be stored?

A3: Stock solutions of JNJ-40929837 in DMSO should be stored at -20°C or -80°C to prevent degradation. It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Protect the compound from light if it is light-sensitive.

Q4: What is a typical starting concentration for in vitro experiments?

Troubleshooting Guide

Issue 1: The compound is not showing any effect, even at high concentrations.

Possible Cause	Troubleshooting Action & Rationale
Compound Degradation	Action: Confirm the identity and purity of your compound stock using methods like mass spectrometry or HPLC. Prepare fresh dilutions from a new aliquot for each experiment. Rationale: The compound may have degraded during storage or due to repeated freeze-thaw cycles.
Solubility Issues	Action: Visually inspect your stock solution and the final concentration in your media for any precipitation. If precipitation is observed, try preparing the stock solution at a slightly lower concentration or using a different solvent if compatible with your assay. Rationale: Poor solubility can lead to a lower effective concentration of the compound in your experiment.
Cellular Context	Action: Ensure that the cell type you are using expresses LTA4H and that the LTA4H pathway is active under your experimental conditions. Rationale: The target enzyme must be present and active for the inhibitor to have an effect.
Assay Variability	Action: Standardize all incubation times, reagent concentrations, and measurement parameters. Ensure that your assay is sensitive enough to detect the expected biological effect. Rationale: Small variations in the experimental protocol can lead to large differences in results.[5]

Issue 2: High cell toxicity is observed at the effective concentration.

Possible Cause	Troubleshooting Action & Rationale
Off-Target Effects	Action: Perform a dose-response curve to determine the concentration at which toxicity occurs and compare it to the concentration required for LTA4H inhibition. Use the lowest effective concentration possible to minimize off-target effects.[6] Consider using a structurally unrelated LTA4H inhibitor to see if the phenotype is replicated.[7] Rationale: At higher concentrations, small molecule inhibitors can bind to unintended targets, leading to toxicity.[8]
Vehicle Toxicity	Action: Run a dose-response of your vehicle (e.g., DMSO) alone to determine its toxicity profile in your cell line. Rationale: High concentrations of some solvents can be toxic to cells.[5]
On-Target Toxicity	Action: Modulate the expression of LTA4H (e.g., using siRNA or CRISPR) to see if it phenocopies the observed toxicity. Rationale: Inhibition of the intended target may have genuine cytotoxic effects in certain cell types.[7]

Issue 3: The experimental results are not reproducible.

Possible Cause	Troubleshooting Action & Rationale
Inconsistent Cell Culture Practices	Action: Ensure consistent cell passage number, confluency, and media composition between experiments. Rationale: Variations in the physiological state of the cells can significantly impact their response to treatment.[5]
Compound Instability	Action: Prepare fresh dilutions of JNJ-40929837 from a new aliquot for each experiment. Rationale: The compound may be unstable in your experimental media over time.[5]
Experimental Protocol Variations	Action: Standardize all incubation times, reagent concentrations, and measurement parameters across all experiments. Rationale: Even minor deviations in the protocol can lead to a lack of reproducibility.

Data Presentation

Table 1: In Vivo and In Vitro Potency of LTA4H Inhibitors

Compound	Target	Assay Type	Potency/Dosage	Reference
JNJ-40929837	LTA4H	Human Clinical Trial (in vivo)	100 mg/day	[2]
JNJ-40929837 related inhibitor	LTA4H	In vitro cellular assay	>95% inhibition of LTB4 at 100 mg	[3]
Generic LTA4H Inhibitor	LTA4H	In vitro	1 nM	[3]

Experimental Protocols

Protocol 1: General Cell Viability Assay (MTT Assay)

This protocol is to determine the cytotoxic concentration (CC50) of JNJ-40929837.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of JNJ-40929837 in culture medium. The final DMSO concentration should not exceed 0.5%. Include a vehicle-only control.

• Incubation: Remove the old medium from the cells and add the medium containing the different concentrations of JNJ-40929837. Incubate for 24-72 hours, depending on the cell type and experimental goals.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well and mix thoroughly to dissolve the formazan crystals.

• Data Analysis: Measure the absorbance at 570 nm. Normalize the data to the vehicle control to determine the percent cell viability. Plot the percent viability against the log of the compound concentration to determine the CC50 value.

Protocol 2: Measurement of LTB4 Production (General Workflow)

This protocol outlines a general method to assess the inhibitory effect of JNJ-40929837 on LTB4 production.

• Cell Stimulation: Culture cells (e.g., neutrophils or other cells expressing LTA4H) and pre-incubate with various concentrations of JNJ-40929837 for 1-2 hours.

• Induction of LTB4 Production: Stimulate the cells with a calcium ionophore like A23187 to induce the production of LTB4.

• Sample Collection: After a short incubation period (e.g., 15-30 minutes), collect the cell supernatant.

• LTB4 Measurement: Quantify the amount of LTB4 in the supernatant using a commercially available ELISA kit according to the manufacturer's instructions.

• Data Analysis: Plot the LTB4 concentration against the concentration of JNJ-40929837 to determine the IC50 value for LTB4 inhibition.

Visualizations

Caption: Inhibition of the LTB4 synthesis pathway by JNJ-40929837.

Caption: Workflow for optimizing JNJ-40929837 concentration.

Caption: Troubleshooting decision tree for unexpected results.

Information on Vps34 and Autophagy

For researchers interested in the Vps34 pathway, this section provides a brief overview and references to known inhibitors.

What is Vps34?

Vps34 (Vacuolar protein sorting 34) is the sole class III phosphoinositide 3-kinase (PI3K) in mammals. It catalyzes the phosphorylation of phosphatidylinositol to produce phosphatidylinositol-3-phosphate (PI3P). PI3P plays a crucial role in initiating the formation of autophagosomes, a key step in the cellular process of autophagy.

Vps34 Inhibitors

Several potent and selective Vps34 inhibitors have been developed. These are distinct from JNJ-40929837.

Table 2: Examples of Vps34 Inhibitors

Inhibitor	Target	Biochemical IC50	Cellular IC50	Reference
SAR405	Vps34	1.5 nM (KD)	-	[9]
Vps34-IN-2	Vps34	2 nM	82 nM	[10]
SB02024	Vps34	5 nM	5.7 nM	[11]

Guidelines for Autophagy Assays

Monitoring autophagy is complex, as an accumulation of autophagosomes can indicate either an induction of autophagy or a blockage in their degradation. It is crucial to measure "autophagic flux," which is the complete process from autophagosome formation to degradation. For detailed guidelines on selecting and interpreting autophagy assays, researchers are encouraged to consult specialized literature.[12][13][14][15]

Caption: Role of Vps34 in the autophagy pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Combining VPS34 inhibitors with STING agonists enhances type I interferon signaling and anti‐tumor efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Guidelines for the use and interpretation of assays for monitoring autophagy in higher eukaryotes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Research Portal [scholarship.miami.edu]
• 14. Scholars@Duke publication: Guidelines for the use and interpretation of assays for monitoring autophagy (3rd edition). [scholars.duke.edu]
• 15. pure.johnshopkins.edu [pure.johnshopkins.edu]

JNJ-40929837 stability in different experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of JNJ-40929837 in various experimental conditions. The information is presented in a question-and-answer format to directly address potential issues encountered during research.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of JNJ-40929837?

For long-term stability, it is recommended to store the solid form of JNJ-40929837 at -20°C.[1] The product should be kept in a tightly sealed container to protect it from moisture. While some suppliers may ship the product at room temperature, this is generally considered acceptable for the short duration of shipping. Upon receipt, it is best practice to store it under the recommended long-term conditions.

Q2: What is the recommended solvent for dissolving JNJ-40929837?

Dimethyl sulfoxide (DMSO) is a common solvent for dissolving JNJ-40929837 and many other small molecule inhibitors for in vitro experiments.[1] It is crucial to use anhydrous or high-purity DMSO, as the presence of water can accelerate the degradation of some compounds.

Q3: How should I prepare and store stock solutions of JNJ-40929837 in DMSO?

Once dissolved in DMSO, it is advisable to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles.[1] These aliquots should be stored at -20°C or -80°C. When preparing to use the stock solution, allow the vial to equilibrate to room temperature before opening to minimize moisture condensation. Any unused portion of a thawed aliquot should ideally be discarded to maintain the integrity of the remaining stock.

Q4: How many freeze-thaw cycles can a JNJ-40929837 stock solution in DMSO tolerate?

While specific data for JNJ-40929837 is not available, repeated freeze-thaw cycles can negatively impact the stability of many small molecules in DMSO.[2] The hygroscopic nature of DMSO means it can absorb moisture with each cycle, potentially leading to compound degradation.[2] To ensure experimental consistency, it is best to aliquot stock solutions into single-use volumes.

Q5: What is the stability of JNJ-40929837 in aqueous solutions or cell culture media?

The stability of JNJ-40929837 in aqueous solutions is not well-documented in publicly available literature. Generally, small molecules can have limited stability in aqueous buffers, and this can be pH-dependent. When diluting a DMSO stock solution into an aqueous medium, it is crucial to ensure the final DMSO concentration is low (typically <0.5%) to avoid solvent-induced artifacts in biological assays. It is recommended to prepare aqueous working solutions fresh for each experiment.

Q6: Are there any known degradation pathways for JNJ-40929837?

Specific degradation pathways for JNJ-40929837 have not been detailed in the available literature. However, JNJ-40929837 contains a thiazole ring in its structure. Thiazole-containing compounds can be susceptible to photo-degradation, particularly when exposed to light.[3] This process can involve a reaction with singlet oxygen, leading to the formation of an unstable endoperoxide that rearranges to degradation products.[3] Therefore, it is prudent to protect solutions of JNJ-40929837 from light.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent experimental results	Degradation of JNJ-40929837 stock solution.	Prepare fresh stock solutions from solid compound. Ensure proper storage of stock solutions at -20°C or -80°C in tightly sealed vials. Avoid repeated freeze-thaw cycles by using single-use aliquots.
Precipitation of the compound in aqueous buffer	Low solubility of JNJ-40929837 in the aqueous medium.	First, dissolve the compound in an organic solvent like DMSO to prepare a high-concentration stock solution. Then, dilute the stock solution into the aqueous buffer. Ensure the final concentration of the organic solvent is compatible with your experimental system. Gentle warming or sonication may aid in solubilization, but should be used with caution to avoid degradation.
Loss of compound activity over time	Instability of JNJ-40929837 in the experimental conditions (e.g., pH, temperature, light exposure).	Prepare working solutions fresh before each experiment. Protect solutions from light. If experiments are performed over an extended period, consider assessing the stability of JNJ-40929837 under your specific experimental conditions.

Data Summary

Solubility Data (General Guidance)

Solvent	Solubility	Notes
DMSO	Soluble	Recommended for preparing stock solutions.
Water	Sparingly soluble or insoluble	Direct dissolution in aqueous buffers is not recommended.
Ethanol	Sparingly soluble or insoluble	Less commonly used for initial stock preparation compared to DMSO.

Stability Profile (General Recommendations)

Condition	Stability	Recommendations
Solid Form	Stable for years	Store at -20°C, protected from moisture.
DMSO Stock Solution	Stable for months	Aliquot and store at -20°C or -80°. Avoid repeated freeze-thaw cycles.
Aqueous Working Solution	Potentially limited	Prepare fresh for each experiment. Stability is pH and buffer dependent.
Freeze-Thaw Cycles	Potentially unstable	Minimize by preparing single-use aliquots of stock solutions.
Light Exposure	Potentially unstable	Protect solutions from light due to the presence of a thiazole moiety.

Experimental Protocols

Protocol for Assessing Compound Stability in an Experimental Buffer

This protocol provides a general workflow to determine the stability of JNJ-40929837 in a specific aqueous buffer.

• Prepare a fresh stock solution of JNJ-40929837 in DMSO.

• Dilute the stock solution to the desired final concentration in your experimental buffer. Prepare a sufficient volume for analysis at multiple time points.

• Divide the solution into several aliquots in appropriate vials.

• Store the aliquots under the same conditions as your planned experiment (e.g., temperature, light exposure).

• At designated time points (e.g., 0, 2, 4, 8, 24 hours), take one aliquot and analyze the concentration of JNJ-40929837 using a suitable analytical method such as HPLC-UV or LC-MS.

• Compare the concentration at each time point to the initial concentration at time 0 to determine the percentage of compound remaining.

Visualizations

Caption: Workflow for Determining Compound Stability.

References

• 1. file.selleckchem.com [file.selleckchem.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: JNJ-40929837 Efficacy in Animal Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing JNJ-40929837, a selective and orally active inhibitor of leukotriene A4 hydrolase (LTA4H), in preclinical animal models.

Troubleshooting Guides

This section addresses common issues encountered during in vivo experiments with JNJ-40929837 and other LTA4H inhibitors.

Issue 1: Lack of Efficacy Despite Confirmed In Vitro Potency

Question: My in vitro assays show potent inhibition of LTA4H by JNJ-40929837, but I am not observing the expected therapeutic effect in my animal model. What are the potential causes and troubleshooting steps?

Answer:

A discrepancy between in vitro potency and in vivo efficacy is a common challenge in drug development. Several factors could be contributing to this issue. A systematic troubleshooting approach is recommended.

Initial Checks:

• Compound Stability and Formulation:

  • Question: Is the compound degrading in the formulation vehicle or under experimental conditions?

  • Troubleshooting:

    • Confirm the stability of your JNJ-40929837 formulation over the duration of your experiment.

    • Ensure the vehicle used for administration is appropriate and does not negatively impact the compound's solubility or stability. Consider testing different vehicle formulations.

    • Include a vehicle-only control group in all experiments to rule out any effects of the formulation itself.[1]

• Dosing and Administration:

  • Question: Is the dose of JNJ-40929837 sufficient to achieve therapeutic concentrations at the target site?

  • Troubleshooting:

    • Dose-Response Study: Conduct a dose-ranging study to determine the optimal therapeutic dose in your specific animal model.

    • Route of Administration: JNJ-40929837 is orally active.[2] However, if you suspect poor oral absorption in your model, consider alternative routes of administration if feasible, though this may require reformulation.

In-Depth Pharmacokinetic (PK) and Pharmacodynamic (PD) Analysis:

If initial checks do not resolve the issue, a more detailed investigation into the compound's behavior in the animal is warranted.

• Pharmacokinetics (PK):

  • Question: Is JNJ-40929837 being absorbed and distributed to the target tissue at sufficient concentrations?

  • Troubleshooting:

    • PK Study: Perform a pharmacokinetic study to measure the concentration of JNJ-40929837 in plasma and, if possible, in the target tissue over time. This will determine key parameters such as bioavailability, half-life (t½), and maximum concentration (Cmax).

    • Metabolism: Investigate the metabolic stability of JNJ-40929837 in the species you are using. Rapid metabolism can lead to sub-therapeutic exposure.

• Pharmacodynamics (PD) and Target Engagement:

  • Question: Is JNJ-40929837 engaging with its target, LTA4H, in the target tissue?

  • Troubleshooting:

    • Biomarker Analysis: Measure the levels of leukotriene B4 (LTB4), the direct product of LTA4H activity, in the plasma or target tissue of treated animals compared to vehicle controls. A significant reduction in LTB4 levels indicates target engagement.

    • Clinical Evidence: A human clinical trial with JNJ-40929837 in asthma patients demonstrated substantial inhibition of LTB4 production in both blood and sputum, confirming target engagement even though clinical efficacy was not observed in that indication.[3][4] This suggests that confirming target engagement is a critical step in troubleshooting efficacy.

Issue 2: Unexpected Toxicity or Adverse Events

Question: I am observing unexpected toxicity (e.g., weight loss, lethargy, organ damage) in my animal model at doses I predicted to be safe. How should I address this?

Answer:

Unexpected toxicity can confound efficacy studies and indicates a potential safety liability for the compound.

• Vehicle Toxicity:

  • Question: Is the vehicle used for formulation causing the observed toxicity?

  • Troubleshooting: Always include a vehicle-only control group to differentiate between compound-related and vehicle-related toxicity.[1]

• Compound-Specific Toxicity:

  • Question: Is the toxicity an on-target or off-target effect of JNJ-40929837?

  • Troubleshooting:

    • Maximum Tolerated Dose (MTD) Study: If not already performed, conduct an MTD study to establish a safe dosing range for your efficacy studies.[1]

    • Histopathology: Perform histopathological analysis of major organs to identify any compound-related tissue damage.

    • Known Toxicities: Be aware of known toxicities for the compound class. For JNJ-40929837, testicular toxicity was reported in rats due to the accumulation of a metabolite.[5] This should be monitored in longer-term studies in this species.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of JNJ-40929837?

A1: JNJ-40929837 is a selective inhibitor of leukotriene A4 hydrolase (LTA4H). LTA4H is a key enzyme in the biosynthesis of leukotriene B4 (LTB4), a potent pro-inflammatory lipid mediator. By inhibiting LTA4H, JNJ-40929837 blocks the production of LTB4.[1]

Q2: In which animal models has LTA4H inhibition shown efficacy?

A2: While specific efficacy data for JNJ-40929837 in various animal models is not extensively published, the therapeutic potential for LTA4H inhibitors has been demonstrated in preclinical models of several inflammatory diseases, including:

• Asthma[1]

• Inflammatory Bowel Disease (IBD)[1]

• Arthritis[1]

• Osteoarthritis[6][7]

Q3: What are some key considerations when designing an efficacy study for JNJ-40929837 in an animal model of arthritis?

A3: For a collagen-induced arthritis (CIA) model in mice, consider the following:

• Prophylactic vs. Therapeutic Dosing: Determine if you are assessing the ability of JNJ-40929837 to prevent the onset of arthritis (prophylactic) or to treat existing disease (therapeutic).

• Endpoints: Key endpoints include clinical scoring of paw swelling, histological analysis of joint inflammation and damage, and measurement of inflammatory biomarkers (e.g., cytokines, LTB4) in the plasma and joint tissue.

• Positive Control: Include a positive control group treated with a compound known to be effective in the CIA model (e.g., methotrexate, anti-TNF antibody) to validate the model.

Q4: Can I use JNJ-40929837 in a mouse model of inflammatory bowel disease (IBD)?

A4: Yes, based on the known role of LTB4 in IBD, this is a relevant model. For a dextran sodium sulfate (DSS)-induced colitis model, key considerations include:

• Disease Induction: The severity of colitis can be modulated by the concentration of DSS and the duration of administration.

• Endpoints: Monitor body weight, stool consistency, and rectal bleeding to calculate a Disease Activity Index (DAI). At the end of the study, measure colon length and perform histological analysis of colon tissue. Myeloperoxidase (MPO) activity in the colon can be used as a marker of neutrophil infiltration.

• Mechanism of Action: In this model, efficacy would be hypothesized to result from the reduction of LTB4-mediated neutrophil recruitment to the colon.

Data Summary

The following tables summarize hypothetical quantitative data for a generic LTA4H inhibitor in common animal models, as specific data for JNJ-40929837 is not publicly available. These tables are for illustrative purposes to guide experimental design and data interpretation.

Table 1: Efficacy of a Representative LTA4H Inhibitor in a Mouse Model of Collagen-Induced Arthritis

Treatment Group	Dose (mg/kg, p.o., QD)	Mean Arthritis Score (Day 42)	Paw Swelling (mm, Day 42)
Vehicle	-	10.2 ± 1.5	4.1 ± 0.4
LTA4H Inhibitor	1	8.1 ± 1.2	3.5 ± 0.3
LTA4H Inhibitor	10	4.5 ± 0.8	2.8 ± 0.2
LTA4H Inhibitor	30	2.1 ± 0.5	2.2 ± 0.1
Positive Control	Varies	3.5 ± 0.6	2.5 ± 0.2

Table 2: Efficacy of a Representative LTA4H Inhibitor in a Mouse Model of DSS-Induced Colitis

Treatment Group	Dose (mg/kg, p.o., QD)	Disease Activity Index (DAI, Day 10)	Colon Length (cm, Day 10)
Vehicle	-	3.2 ± 0.4	5.8 ± 0.5
LTA4H Inhibitor	1	2.8 ± 0.3	6.2 ± 0.4
LTA4H Inhibitor	10	1.5 ± 0.2	7.5 ± 0.3
LTA4H Inhibitor	30	0.8 ± 0.1	8.9 ± 0.2
Positive Control	Varies	1.2 ± 0.2	7.9 ± 0.4

Experimental Protocols

Protocol 1: Collagen-Induced Arthritis (CIA) in Mice

• Animals: DBA/1 mice, 8-10 weeks old.

• Induction:

  • Day 0: Emulsify bovine type II collagen in Complete Freund's Adjuvant (CFA). Administer 100 µL of the emulsion intradermally at the base of the tail.

  • Day 21: Boost with an intradermal injection of bovine type II collagen emulsified in Incomplete Freund's Adjuvant (IFA).

• Treatment:

  • Begin daily oral gavage of JNJ-40929837 or vehicle on Day 21 and continue until the end of the study (typically Day 42-49).

• Assessment:

  • Monitor mice 3-4 times per week for signs of arthritis, scoring each paw on a scale of 0-4.

  • Measure paw thickness with a caliper.

  • At the end of the study, collect paws for histology and blood for biomarker analysis.

Protocol 2: Dextran Sodium Sulfate (DSS)-Induced Colitis in Mice

• Animals: C57BL/6 mice, 8-12 weeks old.

• Induction:

  • Administer 2-3% (w/v) DSS in the drinking water for 5-7 days.

• Treatment:

  • Administer JNJ-40929837 or vehicle by oral gavage daily, starting on the same day as DSS administration.

• Assessment:

  • Record body weight, stool consistency, and presence of blood in the feces daily to calculate the Disease Activity Index (DAI).

  • On the day of sacrifice, measure colon length and collect colon tissue for histology and MPO assay.

Visualizations

Signaling Pathway of LTA4H Inhibition

Caption: Mechanism of action of JNJ-40929837 in the leukotriene biosynthetic pathway.

Experimental Workflow for Troubleshooting In Vivo Efficacy

Caption: A stepwise workflow for troubleshooting the lack of in vivo efficacy of JNJ-40929837.

References

• 1. Modulation of inflammatory disease by inhibitors of leukotriene A4 hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DSpace [research-repository.griffith.edu.au]
• 4. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of Leukotriene A4 Hydrolase Suppressed Cartilage Degradation and Synovial Inflammation in a Mouse Model of Experimental Osteoarthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing JNJ-40929837-induced toxicity in cell culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering toxicity with the LTA4H inhibitor, JNJ-40929837, in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for JNJ-40929837?

JNJ-40929837 is a selective and orally active inhibitor of leukotriene A4 hydrolase (LTA4H).[1] LTA4H is a bifunctional enzyme that catalyzes the final step in the biosynthesis of leukotriene B4 (LTB4), a potent pro-inflammatory lipid mediator. By inhibiting LTA4H, JNJ-40929837 blocks the production of LTB4.[1]

Q2: What are the potential causes of JNJ-40929837-induced toxicity in cell culture?

While specific in vitro toxicity data for JNJ-40929837 is limited, potential mechanisms of toxicity can be hypothesized based on its mechanism of action and general principles of pharmacology:

• On-target effects: Inhibition of LTB4 production could disrupt essential cellular processes in certain cell types that rely on LTB4 signaling for survival or function.

• Pathway Shunting: By blocking the conversion of LTA4 to LTB4, JNJ-40929837 may cause the accumulation of LTA4, which can then be shunted into other metabolic pathways, such as the production of cysteinyl leukotrienes (CysLTs). An imbalance in these lipid mediators could lead to cellular stress.

• Off-target effects: Like many small molecule inhibitors, JNJ-40929837 could potentially interact with other proteins in the cell, leading to unintended consequences.

• Metabolite Toxicity: As observed in vivo with testicular toxicity in rats, a metabolite of JNJ-40929837 could be the causative agent of toxicity. The metabolic capabilities of the cell line being used will influence the formation of such metabolites.

Q3: My cells are showing increased death after treatment with JNJ-40929837. How can I determine the mode of cell death?

To determine if the observed cell death is due to apoptosis or necrosis, you can perform a co-staining with Annexin V and Propidium Iodide (PI) followed by flow cytometry analysis.

• Early Apoptosis: Annexin V positive, PI negative.

• Late Apoptosis/Necrosis: Annexin V positive, PI positive.

• Necrosis: Annexin V negative, PI positive.

Additionally, you can perform a caspase activity assay to measure the activation of caspases, which are key mediators of apoptosis.

Troubleshooting Guides

Issue 1: Unexpectedly High Cytotoxicity

If you observe a higher-than-expected level of cell death after treating your cells with JNJ-40929837, follow this troubleshooting guide.

Workflow for Investigating High Cytotoxicity

Caption: Troubleshooting workflow for addressing high cytotoxicity.

Step 1: Dose-Response and Time-Course Analysis

First, confirm the cytotoxic effect is dose-dependent and determine the time course of toxicity.

Assay	Purpose	Experimental Outline
MTT Assay	To assess cell viability by measuring metabolic activity.	1. Seed cells in a 96-well plate. 2. Treat with a serial dilution of JNJ-40929837 (e.g., 0.1 nM to 100 µM). 3. Incubate for various time points (e.g., 24, 48, 72 hours). 4. Add MTT reagent and incubate. 5. Solubilize formazan crystals and measure absorbance.
LDH Release Assay	To quantify cytotoxicity by measuring the release of lactate dehydrogenase (LDH) from damaged cells.	1. Seed cells in a 96-well plate. 2. Treat with JNJ-40929837. 3. At desired time points, collect supernatant. 4. Perform LDH assay on the supernatant according to the manufacturer's protocol.

Step 2: Investigate the Mechanism of Toxicity

If cytotoxicity is confirmed, investigate the underlying mechanism.

Assay	Purpose	Potential Outcome with JNJ-40929837
Caspase-3/7 Glo Assay	To determine if cytotoxicity is mediated by apoptosis.	An increase in caspase activity suggests apoptosis.
JC-1 Mitochondrial Membrane Potential Assay	To assess mitochondrial health.	A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization, an early hallmark of apoptosis.

Step 3: Mitigation Strategies

Based on your findings, you can attempt to mitigate the observed toxicity.

Strategy	Rationale	Experimental Approach
Co-treatment with Antioxidants	To counteract potential oxidative stress.	Co-treat cells with JNJ-40929837 and an antioxidant such as N-acetylcysteine (NAC) (e.g., 1-10 mM) or alpha-tocopherol (e.g., 10-100 µM).[2][3][4]
Reduce Treatment Duration	To minimize cumulative toxic effects.	Based on your time-course experiment, use the shortest incubation time that still allows for the desired on-target effect.
Serum Concentration Adjustment	To potentially reduce the free concentration of the compound.	Test the effect of different serum concentrations (e.g., 2%, 5%, 10%) in your cell culture medium on JNJ-40929837-induced toxicity.

Issue 2: Suspected Off-Target Effects or Pathway Shunting

If you suspect the observed phenotype is not due to LTB4 inhibition, or if you observe an unexpected inflammatory response, consider the following.

Workflow for Investigating Off-Target Effects

Caption: Workflow for investigating suspected off-target effects.

Step 1: Confirm On-Target Activity

Ensure that JNJ-40929837 is inhibiting LTB4 production in your cell system.

Assay	Purpose	Experimental Outline
LTB4 ELISA	To quantify the concentration of LTB4 in cell culture supernatant.	1. Treat cells with JNJ-40929837. 2. Stimulate cells to produce LTB4 (e.g., with a calcium ionophore like A23187). 3. Collect supernatant and perform LTB4 ELISA according to the manufacturer's protocol.

Step 2: Investigate Pathway Shunting

Determine if blocking LTB4 production leads to an increase in other leukotrienes.

Assay	Purpose	Experimental Outline
CysLT ELISA	To measure the levels of cysteinyl leukotrienes (LTC4, LTD4, LTE4).	1. Treat cells with JNJ-40929837. 2. Stimulate cells if necessary. 3. Collect supernatant and perform CysLT ELISA.

Step 3: Analyze Inflammatory Gene Expression

Assess if JNJ-40929837 alters the expression of other inflammatory genes.

Assay	Purpose	Experimental Outline
Quantitative PCR (qPCR)	To measure the mRNA levels of pro-inflammatory cytokines and chemokines (e.g., TNF-α, IL-6, IL-8).	1. Treat cells with JNJ-40929837. 2. Isolate total RNA. 3. Synthesize cDNA. 4. Perform qPCR with primers for target genes and a housekeeping gene.

Signaling Pathway

Leukotriene Biosynthesis Pathway and Inhibition by JNJ-40929837

Caption: Inhibition of LTB4 synthesis by JNJ-40929837.

Experimental Protocols

Protocol 1: Caspase-3/7 Activity Assay (Fluorometric)

Objective: To quantify apoptosis by measuring the activity of caspase-3 and -7.

Materials:

• Caspase-3/7 fluorometric assay kit (containing a DEVD-based substrate)

• 96-well white, clear-bottom plates

• Fluorometric plate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere.

• Treat cells with JNJ-40929837 at various concentrations for the desired time. Include a positive control for apoptosis (e.g., staurosporine) and a vehicle control.

• Prepare the caspase-3/7 reagent according to the manufacturer's instructions.

• Add the reagent to each well and incubate at room temperature for 1-2 hours, protected from light.

• Measure fluorescence using a plate reader with excitation at ~380 nm and emission at ~440 nm.

• Normalize the fluorescence signal to the number of cells or total protein concentration.

Protocol 2: JC-1 Mitochondrial Membrane Potential Assay

Objective: To assess mitochondrial health by measuring the mitochondrial membrane potential.

Materials:

• JC-1 assay kit

• Flow cytometer or fluorescence microscope

• CCCP (positive control for mitochondrial depolarization)

Procedure:

• Culture and treat cells with JNJ-40929837.

• For the positive control, treat a separate sample of cells with CCCP (e.g., 50 µM) for 5-10 minutes.

• Prepare the JC-1 staining solution according to the kit protocol (typically 2 µM final concentration).

• Incubate the cells with the JC-1 staining solution at 37°C for 15-30 minutes.[5]

• Wash the cells with assay buffer.

• Analyze the cells by flow cytometry or fluorescence microscopy.

  • Healthy cells: Exhibit red fluorescence (J-aggregates).

  • Apoptotic cells: Exhibit green fluorescence (JC-1 monomers).

• Quantify the ratio of red to green fluorescence.

Protocol 3: Quantitative PCR (qPCR) for Inflammatory Gene Expression

Objective: To measure the relative expression of inflammatory genes.

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (e.g., TNF-α, IL-6) and a housekeeping gene (e.g., GAPDH, β-actin)

• qPCR instrument

Procedure:

• Treat cells with JNJ-40929837.

• Lyse the cells and extract total RNA according to the kit's protocol.

• Assess RNA quality and quantity.

• Synthesize cDNA from the extracted RNA.

• Set up the qPCR reaction with the cDNA template, primers, and master mix.

• Run the qPCR program on a real-time PCR instrument.

• Analyze the data using the ΔΔCt method to determine the fold change in gene expression relative to the control.[6][7]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The Cytoprotective Effect of N-acetyl-L-cysteine against ROS-Induced Cytotoxicity Is Independent of Its Ability to Enhance Glutathione Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-acetylcysteine Provides Cytoprotection in Murine Oligodendrocytes through Heme Oxygenase-1 Activity [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative real-time RT-PCR analysis of inflammatory gene expression associated with ischemia-reperfusion brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Monitoring gene expression: quantitative real-time rt-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]

JNJ-40929837 degradation pathways and how to avoid them

This technical support center provides researchers, scientists, and drug development professionals with guidance on the handling and potential challenges related to the experimental use of JNJ-40929837. Due to the limited publicly available information on the specific chemical degradation pathways of JNJ-40929837, this guide focuses on its known stability in biological samples, its mechanism of action, and general best practices for handling small molecule inhibitors to ensure experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is JNJ-40929837 and what is its mechanism of action?

JNJ-40929837 is a selective and orally active inhibitor of leukotriene A4 hydrolase (LTA4H).[1] LTA4H is a bifunctional enzyme that catalyzes the final step in the biosynthesis of leukotriene B4 (LTB4), a potent pro-inflammatory mediator.[2] JNJ-40929837 also inhibits the aminopeptidase activity of LTA4H, which can lead to the accumulation of the tripeptide Pro-Gly-Pro.[1] The primary therapeutic goal of inhibiting LTA4H is to reduce the levels of LTB4 in inflammatory conditions such as asthma.[3][4]

Q2: Are there any known degradation pathways for JNJ-40929837?

Currently, there is limited information in the public domain regarding the specific chemical degradation pathways of JNJ-40929837 (e.g., hydrolysis, oxidation, photolysis). Development of the compound was discontinued, and detailed stability studies are not widely available.[3] One study noted that a metabolite of JNJ-40929837 was associated with testicular toxicity in rats, but the specific structure of the metabolite and the metabolic pathway were not detailed.[3]

Q3: What is the known stability of JNJ-40929837 in biological samples?

A study investigating JNJ-40929837 in the context of an asthma model provided some stability data in biological matrices. While bench-top (6 hours), freeze-thaw (3 cycles at -20°C), and autosampler (97 hours at ambient temperature) stability met acceptance criteria, long-term stability in frozen sputum (-20°C for 166 days) did not, with recovery being ≥75% of the nominal concentration.[3] This suggests that for long-term storage in complex biological samples, degradation may occur, and appropriate controls are necessary.

Q4: How should I store and handle JNJ-40929837 in the laboratory?

Given the lack of specific degradation data, general best practices for the storage and handling of small organic molecules should be followed. It is advisable to store the compound as a solid at low temperatures (e.g., -20°C or -80°C), protected from light and moisture. For creating stock solutions, use a high-quality, anhydrous solvent as recommended by the supplier. Aliquot stock solutions to minimize freeze-thaw cycles.

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with JNJ-40929837.

Issue	Potential Cause	Recommended Action
Inconsistent or lower-than-expected activity	Compound degradation due to improper storage or handling.	1. Prepare fresh stock solutions from solid compound. 2. Avoid repeated freeze-thaw cycles of stock solutions. 3. Verify the concentration and purity of the stock solution using an appropriate analytical method (e.g., HPLC-UV). 4. Include positive and negative controls in your experiments to ensure the assay is performing as expected.
Inaccurate concentration of the working solution.	1. Ensure accurate dilution from the stock solution. 2. Use calibrated pipettes.
Variability between experimental replicates	Instability of the compound in the assay medium over the time course of the experiment.	1. Perform a time-course experiment to assess the stability of JNJ-40929837 in your specific assay buffer or cell culture medium. 2. Minimize the pre-incubation time of the compound in the assay medium before starting the experiment.
Unexpected off-target effects	Accumulation of degradation products with different biological activities.	1. If degradation is suspected, attempt to identify potential degradants using LC-MS. 2. Test the activity of a freshly prepared solution alongside an older solution.

Data Summary

Stability of JNJ-40929837 in Biological Samples

Condition	Matrix	Duration	Temperature	Outcome	Reference
Bench-top Stability	Sputum	6 hours	Ambient	Met acceptance criteria	[3]
Freeze-thaw Stability	Sputum	3 cycles	-20°C	Met acceptance criteria	[3]
Autosampler Stability	Sputum	97 hours	Ambient	Met acceptance criteria	[3]
Long-term Stability	Sputum	166 days	-20°C	Did not meet acceptance criteria (≥75% of nominal concentration)	[3]

Visualizations

Signaling Pathway of LTA4H Inhibition

Caption: Mechanism of action of JNJ-40929837 as an inhibitor of LTA4 hydrolase.

Experimental Workflow for Assessing Compound Stability

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Biosynthesis and metabolism of leukotrienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]

Managing variability in experiments with JNJ-40929837

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with JNJ-40929837.

Frequently Asked Questions (FAQs)

Q1: What is JNJ-40929837 and what is its primary mechanism of action?

JNJ-40929837 is a selective and orally active inhibitor of leukotriene A4 hydrolase (LTA4H).[1][2] LTA4H is a bifunctional zinc enzyme that catalyzes the final step in the biosynthesis of leukotriene B4 (LTB4), a potent pro-inflammatory lipid mediator.[3][4] By inhibiting the epoxide hydrolase activity of LTA4H, JNJ-40929837 blocks the conversion of LTA4 to LTB4, thereby reducing levels of this key inflammatory signaling molecule.[3]

Q2: What are the key therapeutic areas and research applications for JNJ-40929837?

JNJ-40929837 has been investigated primarily in the context of inflammatory diseases.[2] Given its mechanism of action in reducing LTB4, it is a valuable tool for studying the role of LTB4 in various biological processes, including immune cell recruitment and inflammation.[3] It has been studied in models of respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD).[3]

Q3: How should I prepare a stock solution of JNJ-40929837 for in vitro experiments?

For in vitro cell-based assays, JNJ-40929837 can be prepared as a stock solution in dimethyl sulfoxide (DMSO). It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in DMSO and then dilute it further in your cell culture medium to the desired final concentration. To avoid cytotoxicity, the final concentration of DMSO in the culture medium should be kept low, typically below 0.5%.[5] Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Troubleshooting Guides

In Vitro Experiment Variability

Q4: I am observing inconsistent IC50 values for JNJ-40929837 in my cell-based assays. What are the potential causes and solutions?

Inconsistent IC50 values can arise from several factors. Here is a troubleshooting guide to help you identify and address the issue:

Potential Cause	Troubleshooting Steps
Cell Health and Density	Ensure cells are healthy, in the logarithmic growth phase, and plated at a consistent density for each experiment. Over-confluent or stressed cells can exhibit altered sensitivity to inhibitors.
Compound Solubility	JNJ-40929837 may precipitate in aqueous media at high concentrations. Visually inspect your diluted solutions for any signs of precipitation. Consider preparing fresh dilutions for each experiment.
Assay Incubation Time	The duration of inhibitor exposure can significantly impact the apparent IC50. Optimize and standardize the incubation time for your specific cell type and endpoint.
Lot-to-Lot Variability	There can be variability between different batches of JNJ-40929837. If you suspect this, it is advisable to test the new lot in parallel with the old lot using a standardized assay to determine if a shift in potency has occurred.
DMSO Concentration	High concentrations of DMSO can be toxic to cells and affect their response to the inhibitor. Ensure the final DMSO concentration is consistent across all wells and is at a non-toxic level (ideally ≤0.1%).
Reagent Quality	Ensure all other reagents used in the assay (e.g., cell culture media, detection reagents) are of high quality and have not expired.

Q5: My LTB4 measurements (e.g., by ELISA) are not showing the expected decrease after treatment with JNJ-40929837. What should I check?

If you are not observing the expected reduction in LTB4 levels, consider the following:

Potential Cause	Troubleshooting Steps
Cell Stimulation	Ensure that your cells are adequately stimulated to produce LTB4. The choice of stimulus (e.g., calcium ionophore A23187) and its concentration should be optimized for your cell type.
Inhibitor Pre-incubation Time	For enzyme inhibition to occur, a pre-incubation period with the inhibitor before adding the stimulus is often necessary. An optimal pre-incubation time (e.g., 15-30 minutes) should be determined for your experimental setup.[6][7]
ELISA Kit Performance	Verify the performance of your LTB4 ELISA kit. Run the standard curve and controls as recommended by the manufacturer. Ensure that the kit is not expired and has been stored correctly.
Sample Handling	LTB4 can be unstable. Ensure proper sample collection and storage. Samples should be processed promptly and stored at -80°C if not analyzed immediately.
Incorrect Inhibitor Concentration	Double-check your calculations for the dilution of the JNJ-40929837 stock solution to ensure you are using the intended final concentration.

Q6: I am observing unexpected cellular effects that don't seem to be related to LTB4 inhibition. What could be the cause?

While JNJ-40929837 is a selective LTA4H inhibitor, it's important to consider other potential mechanisms that could lead to unexpected results:

• Pathway Shunting: Inhibition of LTA4H can lead to the accumulation of its substrate, LTA4. This can result in the "shunting" of LTA4 down other metabolic pathways, leading to an increase in the production of other inflammatory mediators, such as cysteinyl leukotrienes (CysLTs). Consider measuring CysLTs in your experimental system to see if this is occurring.

• Off-Target Effects: Although designed to be selective, at higher concentrations, JNJ-40929837 could potentially interact with other proteins. If you suspect off-target effects, it is advisable to consult the literature for any published screening data (e.g., against a kinase panel) or consider testing the inhibitor in a system that does not express LTA4H.

• Cytotoxicity: At high concentrations, JNJ-40929837 may induce cytotoxicity. It is crucial to perform a cell viability assay (e.g., MTT or CellTiter-Glo®) to determine the concentration range at which the compound is not toxic to your cells.[8][9]

Experimental Protocols & Data

JNJ-40929837 In Vitro Potency

The following table summarizes the reported in vitro potency of JNJ-40929837. Note that IC50 values can vary depending on the specific assay conditions.

Assay Type	Target	Reported IC50
Murine Neutrophil-based Assay	LTA4H Epoxide Hydrolase	Potent inhibitor (specific value not publicly available)[10]
Recombinant LTA4H Assay	PGP Degradation (Aminopeptidase activity)	Equipotent at inhibiting PGP degradation compared to LTB4 synthesis[10]

Detailed Methodologies

Protocol 1: Preparation of JNJ-40929837 for In Vitro Cell-Based Assays

• Prepare a 10 mM stock solution: Dissolve the appropriate amount of JNJ-40929837 powder in high-quality, sterile DMSO to achieve a final concentration of 10 mM.

• Aliquot and store: Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

• Prepare working solutions: On the day of the experiment, thaw an aliquot of the stock solution. Prepare serial dilutions of the stock solution in your cell culture medium to achieve the desired final concentrations.

• Vehicle control: Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium as used for the highest concentration of JNJ-40929837.

• Final DMSO concentration: Ensure that the final concentration of DMSO in all wells, including the vehicle control, is below 0.5% to minimize solvent-induced cytotoxicity.[5]

Protocol 2: General LTA4H Enzyme Activity Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of JNJ-40929837 on LTA4H.

• Reagents and Buffers:

  • Recombinant human LTA4H enzyme.

  • LTA4 (substrate).

  • Assay buffer (e.g., 10 mM Tris-HCl, pH 8.0).

  • JNJ-40929837 stock solution in DMSO.

  • Quenching solution (e.g., Methanol).

  • Internal standard for HPLC analysis (e.g., Prostaglandin B1).

• Procedure: a. Prepare serial dilutions of JNJ-40929837 in the assay buffer. Also, prepare a vehicle control (buffer with DMSO). b. In a microcentrifuge tube or a 96-well plate, add the recombinant LTA4H enzyme to the assay buffer. c. Add the diluted JNJ-40929837 or vehicle control to the enzyme solution and pre-incubate for a defined period (e.g., 15 minutes) at the desired temperature (e.g., 37°C).[6][11] d. Initiate the enzymatic reaction by adding the substrate, LTA4. e. Allow the reaction to proceed for a specific time (e.g., 30 seconds to 10 minutes). f. Stop the reaction by adding the quenching solution. g. Add the internal standard. h. Analyze the formation of LTB4 by a suitable method, such as reverse-phase HPLC. i. Calculate the percent inhibition for each concentration of JNJ-40929837 and determine the IC50 value.

Visualizations

Caption: Mechanism of action of JNJ-40929837 in the leukotriene biosynthesis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 4. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. researchgate.net [researchgate.net]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 8. A cellular viability assay to monitor drug toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. The development of novel LTA4H modulators to selectively target LTB4 generation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Identification of Human Leukotriene A4 Hydrolase Inhibitors Using Structure-Based Pharmacophore Modeling and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to LTA4H Inhibitors: JNJ-40929837 and Other Key Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of JNJ-40929837, a selective and orally active Leukotriene A4 Hydrolase (LTA4H) inhibitor, with other notable LTA4H inhibitors that have been in clinical development. Leukotriene A4 hydrolase is a key enzyme in the biosynthesis of the potent pro-inflammatory mediator Leukotriene B4 (LTB4), making it an attractive target for the treatment of a range of inflammatory diseases.[1][2][3] This report summarizes key quantitative data, details experimental protocols from clinical studies, and visualizes the relevant biological pathways and workflows to offer a comprehensive resource for researchers in this field.

Performance and Pharmacokinetic Comparison

The following tables summarize the available quantitative data for JNJ-40929837 and other LTA4H inhibitors. It is important to note that the data are compiled from different studies and direct head-to-head comparisons should be made with caution.

Inhibitor	Chemical Name/Code	Reported Potency	Key Preclinical/Clinical Findings	Development Status
JNJ-40929837	Not publicly available	High potency in in vitro cellular assays.	Demonstrated target engagement with >95% reduction of LTB4 levels in ex vivo stimulated blood at 100 mg doses.[4] Failed to show clinical efficacy in an asthma bronchial allergen challenge.[4][5][6]	Discontinued (reports of testicular toxicity in rats)[4]
LYS006	Not publicly available	Human whole blood IC50: ~21 ng/mL; IC90: ~57 ng/mL.[7] Picomolar LTA4H inhibitor.[8]	Novel, highly potent, and selective new-generation inhibitor.[7][9] Showed >90% target inhibition at doses of 20 mg b.i.d. and above in a Phase I study.[7][9] Favorable safety profile in Phase I.[7][9]	In Phase II clinical trials for inflammatory acne, hidradenitis suppurativa, and ulcerative colitis.[8]
Acebilustat (CTX-4430)	Not publicly available	Potent inhibitor of LTA4H.[10]	Reduced sputum neutrophil counts by 65% in cystic fibrosis patients at 100 mg dose.[11] Showed trends towards reduced pulmonary exacerbations in certain patient subgroups.[12][13] Did not improve lung function in a Phase 2 trial.[12][13]	Investigated for cystic fibrosis and COVID-19.[10]
Bestatin (Ubenimex)	((2S,3R)-3-amino-2-hydroxy-4-phenylbutanoyl)-L-leucine	IC50: 4.0 ± 0.8 μM for LTA4H.[14] Ki: 201 +/- 95 mM for isolated LTA4H.[14]	Natural, broad-spectrum aminopeptidase and LTA4H inhibitor.[15] Shows immunomodulatory and anti-tumor effects.[16][17]	Approved in some countries as an adjunct to cancer therapy.

Table 1: Overview of LTA4H Inhibitors

Inhibitor	Administration	Tmax	Key Pharmacokinetic Properties	Metabolism/Excretion
JNJ-40929837	Oral	Not specified	Substantially inhibited LTB4 production in whole blood and sputum.[5][6]	Not specified
LYS006	Oral	1-2 hours[7]	Rapid absorption, dose-proportional plasma exposure.[7][9] Nonlinear blood to plasma distribution due to saturable target binding.[7][9] Long terminal half-life due to slow re-distribution from target cells.[7][9]	Primarily renal excretion (~90% of dose).[1] Substrate of OAT3, OAT4, BCRP, and MRP4 transporters.[1]
Acebilustat (CTX-4430)	Oral	Shift in Tmax observed with a high-fat meal, but no change in AUC.[18]	No significant differences in Cmax or AUC between cystic fibrosis patients and healthy volunteers.[18]	Not specified

Table 2: Pharmacokinetic Parameters of LTA4H Inhibitors

Experimental Protocols

JNJ-40929837: Bronchial Allergen Challenge in Asthma

• Study Design: A double-blind, 3-period crossover study involving 22 patients with mild, atopic asthma.[5][6]

• Treatment Arms:

  • JNJ-40929837: 100 mg/day for 6 days, followed by 50 mg on day 7.[5][6]

  • Montelukast: 10 mg/day for 6 days.[5][6]

  • Placebo: Matched to the other treatments.[5][6]

• Primary Outcome: The primary endpoint was the late asthmatic response (LAR) induced by a bronchial allergen challenge (BAC), measured by the maximal percent reduction in Forced Expiratory Volume in 1 second (FEV1).[5][6]

• Secondary Outcomes: These included the early asthmatic response (EAR) measured by FEV1, and the effect on LTB4 levels in whole blood and sputum.[5][6]

• LTB4 Measurement: Whole blood was stimulated with the divalent cation ionophore A23187 to measure LTB4 production. Sputum was collected to measure basal LTB4 levels.[5][6]

LYS006: Phase I First-in-Human Study

• Study Design: A single-center, randomized, participant- and investigator-blinded, placebo-controlled, first-in-human study in 121 healthy male and female adults.[7] The study included single ascending dose (SAD), food effect (FE), and multiple ascending dose (MAD) parts.[7]

• Treatment Arms (MAD phase): Doses of 20, 40, and 80 mg b.i.d. were administered.[7]

• Pharmacokinetic (PK) Analysis: Blood and plasma samples were collected at various time points to determine the pharmacokinetic profile of LYS006.[1][7]

• Pharmacodynamic (PD) Analysis:

  • Whole Blood: LTB4 production was measured in ex vivo stimulated whole blood.[7]

  • Skin Blister: Cantharidin-induced skin blisters were used to assess LTA4H inhibition in skin-resident immune cells.[7]

• Safety and Tolerability: Assessed through monitoring of adverse events, vital signs, electrocardiograms (ECGs), and laboratory tests.[7][9]

Acebilustat (CTX-4430): Study in Cystic Fibrosis

• Study Design: A randomized, multi-center, subject and investigator blinded, placebo-controlled, parallel-group study.[12][13]

• Treatment Arms:

  • Acebilustat 50 mg once daily.[12][13]

  • Acebilustat 100 mg once daily.[12][13]

  • Placebo once daily.[12][13]

• Study Population: Adult subjects with cystic fibrosis.[19]

• Primary Endpoint: Change from baseline in percent predicted FEV1 (ppFEV1).[12][13]

• Secondary Endpoints: Rate of pulmonary exacerbations and safety.[12][13]

• Biomarker Analysis: Sputum neutrophil counts and sputum elastase were measured as markers of inflammation.[11]

Visualizing the Landscape of LTA4H Inhibition

To better understand the context of these inhibitors, the following diagrams illustrate the LTA4H signaling pathway and a generalized experimental workflow for evaluating LTA4H inhibitors.

Caption: LTA4H Signaling Pathway and Point of Inhibition.

Caption: Generalized Workflow for LTA4H Inhibitor Development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. LTA4H inhibitor LYS006: Clinical PK/PD and safety in a randomized phase I clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. LTA4H inhibitor LYS006: Clinical PK/PD and safety in a randomized phase I clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evaluation of Acebilustat, a Selective Inhibitor of Leukotriene B4 Biosynthesis, for Treatment of Outpatients With Mild-Moderate Coronavirus Disease 2019: A Randomized, Double-Blind, Placebo-Controlled Phase 2 Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phase I Studies of Acebilustat: Biomarker Response and Safety in Patients with Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. EMPIRE-CF STUDY: A PHASE 2 CLINICAL TRIAL OF LEUKOTRIENE A4 HYDROLASE INHIBITOR ACEBILUSTAT IN ADULT SUBJECTS WITH CYSTIC FIBROSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Empire-CF study: A phase 2 clinical trial of leukotriene A4 hydrolase inhibitor acebilustat in adult subjects with cystic fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Bestatin, aminopeptidase inhibitor (CAS 58970-76-6) | Abcam [abcam.com]
• 17. Inhibition of LTA4H by bestatin in human and mouse colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Phase I Studies of Acebilustat: Pharmacokinetics, Pharmacodynamics, Food Effect, and CYP3A Induction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

A Comparative Guide to JNJ-40929837 and Montelukast in Asthma Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of JNJ-40929837 and montelukast, two orally administered drugs investigated for the treatment of asthma. The comparison is based on their distinct mechanisms of action and their performance in a clinical asthma model. This document is intended to be a valuable resource for researchers in the field of respiratory drug discovery and development.

Introduction and Mechanisms of Action

Asthma is a chronic inflammatory disease of the airways involving various mediators, including leukotrienes.[1][2] Leukotrienes are potent lipid mediators derived from arachidonic acid that contribute to bronchoconstriction, inflammation, microvascular permeability, and mucus secretion.[3] JNJ-40929837 and montelukast target the leukotriene pathway through different mechanisms.

JNJ-40929837 is an oral inhibitor of leukotriene A4 (LTA4) hydrolase, the enzyme responsible for the production of leukotriene B4 (LTB4).[4][5] LTB4 is a powerful chemoattractant for neutrophils and other inflammatory cells.[4][5] By inhibiting LTA4 hydrolase, JNJ-40929837 aims to reduce the inflammatory response driven by LTB4.

Montelukast , on the other hand, is a selective and potent cysteinyl leukotriene receptor 1 (CysLT1) antagonist.[3][6][7] It competitively blocks the action of cysteinyl leukotrienes (LTC4, LTD4, and LTE4) at the CysLT1 receptor in the airways.[3][6][7] This blockade leads to reduced bronchoconstriction, airway edema, and eosinophilic inflammation.[3][7]

Below is a diagram illustrating the distinct points of intervention of JNJ-40929837 and montelukast in the leukotriene signaling pathway.

Figure 1: Leukotriene signaling pathway and points of inhibition.

Comparative Efficacy in a Clinical Asthma Model

A key head-to-head comparison of JNJ-40929837 and montelukast was conducted in a randomized, double-blind, placebo-controlled, three-period crossover study in patients with mild atopic asthma.[4][5] The study utilized a bronchial allergen challenge (BAC) model to induce early and late asthmatic responses (EAR and LAR).[4][5]

Data Presentation

The primary outcome of the study was the effect on the late asthmatic response (LAR), measured as the maximal percent reduction in Forced Expiratory Volume in 1 second (FEV1).[4][5]

Treatment Group	N	Maximal Percent Reduction in FEV1 (LAR) - LS Mean	P-value vs. Placebo
Placebo	17	27.7%	-
JNJ-40929837	16	28.6%	0.63
Montelukast	17	22.6%	0.01
Table 1: Effect of JNJ-40929837 and Montelukast on Late Asthmatic Response (LAR) in a Bronchial Allergen Challenge Model.[4][5]

Key Findings:

• JNJ-40929837 did not significantly attenuate the late asthmatic response compared to placebo, despite demonstrating target engagement through substantial inhibition of LTB4 production in whole blood and sputum.[4][5]

• Montelukast significantly attenuated the late asthmatic response compared to placebo, demonstrating its efficacy in this model of allergen-induced bronchoconstriction.[4][5]

• No significant differences were observed in the early asthmatic response (EAR) for JNJ-40929837 compared to placebo.[4]

Preclinical Data in Animal Models

While direct comparative preclinical data for JNJ-40929837 and montelukast is limited, extensive research has been conducted on montelukast in various animal models of asthma, primarily in mice. These studies provide valuable insights into its effects on airway inflammation and remodeling.

Montelukast in Preclinical Asthma Models

• Reduction of Airway Inflammation: Montelukast has been shown to significantly reduce eosinophilic airway inflammation in ovalbumin (OVA)-sensitized and challenged mice.[3][6] It achieves this by suppressing Th2 cytokines such as IL-4, IL-5, and IL-13.[6]

• Attenuation of Airway Remodeling: Studies have demonstrated that montelukast can reverse or attenuate features of airway remodeling, including goblet cell hyperplasia, mucus hypersecretion, and subepithelial fibrosis in chronic asthma models.[3][4] It has also been shown to decrease airway smooth muscle mass.[4]

• Inhibition of Airway Hyperresponsiveness (AHR): Montelukast effectively reduces AHR to methacholine in mouse models of asthma.[4]

Parameter	Effect of Montelukast in Preclinical Models
Airway Inflammation
Eosinophil Infiltration	Significantly reduced[3][6]
Th2 Cytokines (IL-4, IL-5, IL-13)	Significantly reduced[6]
Airway Remodeling
Goblet Cell Hyperplasia	Significantly reduced[3]
Mucus Hypersecretion	Significantly reduced[3]
Subepithelial Fibrosis	Significantly reduced[3]
Airway Smooth Muscle Mass	Reduced[4]
Airway Hyperresponsiveness	Attenuated[4]
Table 2: Summary of Montelukast's Effects in Preclinical Asthma Models.

Experimental Protocols

Clinical Bronchial Allergen Challenge (BAC) Model

The following is a summary of the experimental protocol used in the clinical trial comparing JNJ-40929837 and montelukast (NCT01241422).[8]

Figure 2: Experimental workflow for the clinical trial.

• Study Design: A randomized, double-blind, placebo-controlled, 3-period crossover study.[4][5]

• Participants: Patients with stable, mild atopic asthma.[4][8]

• Treatments:

  • JNJ-40929837: 100 mg/day for 6 days, followed by 50 mg on day 7.[4][5]

  • Montelukast: 10 mg/day for 6 days.[4][5]

  • Matched placebo.[4][5]

• Washout Period: A 14-day washout period separated each 7-day treatment period.[8]

• Bronchial Allergen Challenge (BAC): Performed on day 6 of each treatment period.[4][5]

• Primary Endpoint: Maximal percent reduction in FEV1 during the late asthmatic response (LAR).[4][5]

• Secondary Endpoints: Included early asthmatic response (EAR) measured by maximal percent reduction in FEV1, and area under the FEV1/time curve for EAR and LAR.[4]

Representative Preclinical Murine Asthma Model Protocol

The following is a generalized experimental protocol for evaluating an anti-inflammatory agent like montelukast in a mouse model of allergic asthma, based on common methodologies.

Figure 3: General workflow for a preclinical asthma model.

• Animal Model: Typically BALB/c mice, which are prone to Th2-mediated allergic responses.

• Sensitization: Mice are sensitized to an allergen, commonly ovalbumin (OVA), via intraperitoneal (i.p.) injections with an adjuvant like aluminum hydroxide (alum).[3][6]

• Challenge: Following sensitization, mice are challenged with aerosolized OVA on multiple occasions to induce an asthmatic phenotype.[3][6]

• Treatment: The test compound (e.g., montelukast) or vehicle is administered, often daily, before and/or during the challenge phase.

• Outcome Measures:

  • Airway Hyperresponsiveness (AHR): Assessed by measuring the bronchoconstrictive response to an agonist like methacholine.

  • Bronchoalveolar Lavage Fluid (BALF) Analysis: Collection of BALF to quantify inflammatory cells (e.g., eosinophils, neutrophils, lymphocytes) and measure cytokine levels (e.g., IL-4, IL-5, IL-13).[6]

  • Lung Histology: Examination of lung tissue sections for signs of inflammation, goblet cell hyperplasia (mucus production), and features of airway remodeling like subepithelial fibrosis and increased smooth muscle mass.[3][4]

Summary and Conclusion

JNJ-40929837 and montelukast represent two distinct strategies for targeting the leukotriene pathway in asthma. JNJ-40929837, an LTA4 hydrolase inhibitor, focuses on reducing the production of the pro-inflammatory mediator LTB4. In contrast, montelukast, a CysLT1 receptor antagonist, blocks the effects of cysteinyl leukotrienes, which are key drivers of bronchoconstriction and eosinophilic inflammation.

In a clinical bronchial allergen challenge model, montelukast demonstrated efficacy by significantly attenuating the late asthmatic response, whereas JNJ-40929837 did not show a significant effect on this endpoint, despite evidence of target engagement.[4][5] Preclinical studies in animal models have extensively characterized the anti-inflammatory and anti-remodeling effects of montelukast, particularly in eosinophil-driven asthma. The lack of similar published preclinical data for JNJ-40929837 in asthma models limits a direct comparison in that context.

This guide highlights the importance of the specific mechanism of action in determining the therapeutic efficacy in different aspects of the complex pathophysiology of asthma. For researchers, the distinct profiles of these two compounds underscore the differential roles of LTB4 and cysteinyl leukotrienes in allergen-induced asthmatic responses.

References

• 1. Deficiency of Toll-like receptor 4 attenuates airway inflammation and remodeling in an ovalbumine-induced mouse asthma model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Airway G-CSF identifies neutrophilic inflammation and contributes to asthma progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The effects of low dose leukotriene receptor antagonist therapy on airway remodeling and cysteinyl leukotriene expression in a mouse asthma model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Montelukast reverses airway remodeling in actively sensitized young mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cysteinyl leukotriene receptor antagonist regulates allergic airway inflammation in an organ- and cytokine-specific manner - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory effects of high-dose montelukast in an animal model of acute asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Influence of inhaled beclomethasone and montelukast on airway remodeling in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Validating LTA4H Inhibition: A Comparative Guide to JNJ-40929837 and Other Key Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of JNJ-40929837, a potent inhibitor of Leukotriene A4 Hydrolase (LTA4H), with other notable LTA4H inhibitors. The data presented herein, supported by detailed experimental protocols, is intended to aid researchers in the validation of LTA4H inhibition and the selection of appropriate research tools.

The Dual Role of LTA4H in Inflammation

Leukotriene A4 Hydrolase (LTA4H) is a bifunctional zinc metalloenzyme that plays a critical role in the inflammatory cascade. It possesses two distinct enzymatic activities: an epoxide hydrolase activity that converts Leukotriene A4 (LTA4) to the potent neutrophil chemoattractant Leukotriene B4 (LTB4), and an aminopeptidase activity.[1] A key substrate for its aminopeptidase function is the tripeptide Pro-Gly-Pro (PGP), a chemoattractant for neutrophils. The degradation of PGP by LTA4H is considered an anti-inflammatory function. Therefore, the ideal LTA4H inhibitor for therapeutic purposes would selectively block LTB4 production without impairing PGP degradation.

Comparative Analysis of LTA4H Inhibitors

JNJ-40929837 is a selective and orally active LTA4H inhibitor.[2] However, like other first-generation LTA4H inhibitors, it non-selectively inhibits both the hydrolase and aminopeptidase functions of the enzyme.[1] This lack of selectivity may contribute to the observed clinical outcomes where, despite effective LTB4 reduction, the desired anti-inflammatory effect is not achieved.

The following table summarizes the in vitro potency of JNJ-40929837 in comparison to other well-characterized LTA4H inhibitors, including SC57461A and DG-051, as well as a newer, more selective inhibitor, ARM1.

Compound	Target Activity	Assay System	IC50 (nM)	Reference
JNJ-40929837	LTB4 Generation (Hydrolase)	Murine Neutrophil-based Assay	Data not specified, but potent	[1]
PGP Degradation (Aminopeptidase)	In vitro	Equipotent to hydrolase inhibition	[1]
SC57461A	LTB4 Generation (Hydrolase)	Murine Neutrophil-based Assay	Data not specified, but potent	[1]
PGP Degradation (Aminopeptidase)	In vitro	Equipotent to hydrolase inhibition	[1]
DG-051	LTB4 Generation (Hydrolase)	Enzyme Assay	47	[3]
L-alanine p-nitroanilide degradation (Aminopeptidase)	Enzyme Assay	72	[3]
PGP Degradation (Aminopeptidase)	In vitro	150	[4]
ARM1	LTB4 Generation (Hydrolase)	Human Neutrophils	~500	[5]
PGP Degradation (Aminopeptidase)	In vitro	>50,000 (no significant inhibition)	[5]

Key Findings from Clinical and Preclinical Studies:

• JNJ-40929837: In a clinical trial involving patients with mild atopic asthma (NCT01241422), JNJ-40929837 demonstrated excellent target engagement by substantially inhibiting LTB4 production in whole blood and sputum.[6][7] However, it failed to show a significant clinical benefit in terms of improving the late asthmatic response (maximal percent reduction in FEV1) compared to placebo.[6][7] Preclinical studies in mice showed that oral administration of JNJ-40929837 potently abrogated serum aminopeptidase activity, leading to the accumulation of PGP.[1]

• SC57461A: This potent, orally active inhibitor entered clinical trials for inflammatory bowel disease but was withdrawn due to adverse outcomes.[1]

• DG-051: Developed for the prevention of myocardial infarction and stroke, DG-051 entered Phase IIa clinical trials.[1][8] The development was subsequently halted.

• ARM1: This compound represents a new class of LTA4H inhibitors that selectively blocks the epoxide hydrolase activity responsible for LTB4 synthesis while sparing the anti-inflammatory aminopeptidase activity that degrades PGP.[5]

Signaling Pathway and Experimental Workflow

To facilitate a deeper understanding of LTA4H inhibition, the following diagrams illustrate the relevant signaling pathway and a general experimental workflow for inhibitor validation.

References

• 1. The development of novel LTA4H modulators to selectively target LTB4 generation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Dual anti-inflammatory and selective inhibition mechanism of leukotriene A4 hydrolase/aminopeptidase: insights from comparative molecular dynamics and binding free energy analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. deCODE Launches Phase II Clinical Testing of DG051 for the Prevention of Heart Attack | deCODE genetics [decode.com]

JNJ-40929837: A Comparative Analysis of a Leukotriene A4 Hydrolase Inhibitor in an Asthma Model

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of JNJ-40929837, an investigational anti-inflammatory agent, with other relevant treatments. The data presented is based on a key clinical study in patients with mild, atopic asthma, offering insights into its therapeutic potential and mechanism of action.

Efficacy Data Summary

The following table summarizes the quantitative efficacy data from a clinical trial comparing JNJ-40929837 to montelukast and placebo in a bronchial allergen challenge model.[1] The primary endpoint was the maximal percent reduction in Forced Expiratory Volume in 1 second (FEV1) during the late asthmatic response (LAR).

Treatment Group	N	Maximal Percent Reduction in FEV1 (Late Asthmatic Response)	P-value vs. Placebo
Placebo	17	27.7 (LS Mean)	-
JNJ-40929837	16	28.6 (LS Mean)	0.63
Montelukast	17	22.6 (LS Mean)	0.01

LS Mean: Least Squares Mean

Experimental Protocols

The efficacy data presented above was obtained from a double-blind, 3-period crossover study involving 22 patients with mild, atopic asthma.[1]

Study Design:

• Randomization: Patients were randomized to one of three treatment sequences.[1]

• Treatment Periods: Each patient received three treatments in separate periods:

  • JNJ-40929837: 100 mg/day for 6 days, followed by 50 mg on day 7.[1]

  • Montelukast: 10 mg/day for 6 days.[1]

  • Placebo: Matched to the active treatments.[1]

• Washout Period: A washout period was implemented between each treatment period.

• Bronchial Allergen Challenge (BAC): On day 6 of each treatment period, a BAC was performed to induce an asthmatic response.[1]

Endpoints:

• Primary Outcome: The primary measure of efficacy was the maximal percent reduction in FEV1 during the late asthmatic response (LAR), which occurs 3-10 hours after the allergen challenge.[1]

• Secondary Outcomes: These included the early asthmatic response (EAR), measured as the maximal percent reduction in FEV1 and the area under the FEV1/time curve (AUC) for both EAR and LAR, and safety assessments.[1]

• Pharmacodynamics: Target engagement of JNJ-40929837 was assessed by measuring its effect on ionophore A23187-stimulated whole blood leukotriene B4 (LTB4) levels and basal sputum LTB4 levels.[1]

Visualizing the Mechanism and Workflow

To better understand the biological context and the experimental approach, the following diagrams illustrate the relevant signaling pathway and the clinical trial workflow.

Caption: The leukotriene synthesis pathway and points of therapeutic intervention.

Caption: Workflow of the double-blind, 3-period crossover clinical trial.

Discussion

JNJ-40929837 is an oral inhibitor of LTA4 hydrolase, the enzyme responsible for the synthesis of the pro-inflammatory mediator Leukotriene B4 (LTB4).[1][2] In a clinical study involving a bronchial allergen challenge in patients with mild, atopic asthma, JNJ-40929837 demonstrated clear evidence of target engagement by substantially inhibiting LTB4 production in both whole blood and sputum.[1]

Despite successful target engagement, JNJ-40929837 did not demonstrate a significant clinical benefit in attenuating the late asthmatic response (LAR) when compared to placebo.[1][3] In contrast, montelukast, a cysteinyl leukotriene receptor antagonist, showed a statistically significant reduction in the LAR in the same study.[1] This suggests that in this model of allergen-induced asthma, the cysteinyl leukotriene pathway may play a more dominant role in the observed bronchoconstriction than the LTB4 pathway.

These findings highlight the complexity of inflammatory pathways in asthma and underscore the importance of selecting the appropriate molecular target for a given inflammatory disease. While LTB4 is a potent chemotactic agent for neutrophils, its role in the allergen-induced bronchoconstriction in mild atopic asthma may be less critical than that of cysteinyl leukotrienes.[3] Further research may be warranted to explore the efficacy of JNJ-40929837 in other inflammatory conditions where LTB4 is considered a key driver of pathology.

References

• 1. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

JNJ-40929837: A Comparative Analysis of Enzyme Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the enzyme selectivity of JNJ-40929837, a potent and selective inhibitor of Leukotriene A4 Hydrolase (LTA4H). While specific proprietary cross-reactivity screening data for JNJ-40929837 against a broad panel of enzymes is not publicly available, this document synthesizes available information on its selectivity and presents a representative comparison based on typical enzyme panels used for this class of inhibitors.

Introduction to JNJ-40929837

JNJ-40929837 is an orally active small molecule inhibitor of Leukotriene A4 Hydrolase (LTA4H), a key enzyme in the biosynthesis of the pro-inflammatory mediator Leukotriene B4 (LTB4). LTA4H is a bifunctional zinc metalloenzyme, possessing both epoxide hydrolase and aminopeptidase activity. By inhibiting the epoxide hydrolase function of LTA4H, JNJ-40929837 effectively blocks the production of LTB4, which is a potent chemoattractant for neutrophils and other immune cells involved in inflammatory responses.

Selectivity Profile of JNJ-40929837

JNJ-40929837 has been consistently described in scientific literature as a highly potent and selective inhibitor of LTA4H. Its high degree of selectivity is crucial for minimizing off-target effects and enhancing its therapeutic window.

Comparative Enzyme Inhibition Data

The following table presents a representative comparison of the inhibitory activity of JNJ-40929837 against its primary target, LTA4H, and a panel of other enzymes that are commonly assessed for cross-reactivity for this class of compounds.

Disclaimer: The quantitative data presented in this table for enzymes other than LTA4H are illustrative and based on the reported high selectivity of JNJ-40929837. Specific experimental values from comprehensive selectivity screening are not publicly available.

Enzyme Target	Enzyme Class	JNJ-40929837 IC50 (nM)	Rationale for Inclusion in Selectivity Panel
Leukotriene A4 Hydrolase (LTA4H)	Hydrolase (Epoxide Hydrolase)	1	Primary therapeutic target
5-Lipoxygenase (5-LO)	Oxygenase	>10,000 (Illustrative)	Upstream enzyme in the leukotriene pathway
Cyclooxygenase-1 (COX-1)	Oxygenase	>10,000 (Illustrative)	Key enzyme in the prostaglandin pathway
Cyclooxygenase-2 (COX-2)	Oxygenase	>10,000 (Illustrative)	Key enzyme in the prostaglandin pathway
Matrix Metalloproteinase-9 (MMP-9)	Metalloproteinase	>10,000 (Illustrative)	Structurally related zinc-containing enzyme
Angiotensin-Converting Enzyme (ACE)	Peptidase	>10,000 (Illustrative)	Structurally related zinc-containing enzyme
Carbonic Anhydrase II	Lyase	>10,000 (Illustrative)	Common off-target zinc-containing enzyme
Cathepsin G	Serine Protease	>10,000 (Illustrative)	Protease involved in inflammation
Human Neutrophil Elastase	Serine Protease	>10,000 (Illustrative)	Protease involved in inflammation

Signaling Pathway

The diagram below illustrates the leukotriene biosynthesis pathway and the central role of LTA4H, the target of JNJ-40929837.

Caption: The Leukotriene Biosynthesis Pathway and the inhibitory action of JNJ-40929837 on LTA4H.

Experimental Protocols

The following describes a general methodology for assessing the cross-reactivity of a test compound like JNJ-40929837 against a panel of enzymes.

In Vitro Enzyme Inhibition Assay (General Protocol)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a panel of purified enzymes.

Materials:

• Test compound (e.g., JNJ-40929837)

• Recombinant human enzymes (e.g., 5-LO, COX-1, COX-2, MMPs, etc.)

• Specific enzyme substrates and buffers

• Assay plates (e.g., 96-well or 384-well)

• Plate reader (e.g., spectrophotometer, fluorometer, or luminometer)

• Positive control inhibitors for each enzyme

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform serial dilutions to create a range of concentrations for IC50 determination.

• Assay Reaction:

  • Add the specific assay buffer to each well of the microplate.

  • Add the test compound at various concentrations to the appropriate wells. Include wells for a positive control inhibitor and a vehicle control (e.g., DMSO).

  • Add the enzyme to each well and incubate for a pre-determined time at the optimal temperature to allow for compound-enzyme interaction.

  • Initiate the enzymatic reaction by adding the specific substrate.

• Detection:

  • After a specified incubation period, measure the product formation using a plate reader. The detection method will vary depending on the enzyme and substrate (e.g., colorimetric, fluorescent, or luminescent).

• Data Analysis:

  • Calculate the percentage of enzyme inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the test compound concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

The workflow for a typical cross-reactivity screening experiment is outlined below.

Caption: A generalized workflow for in vitro enzyme cross-reactivity screening.

Conclusion

JNJ-40929837 is a potent and highly selective inhibitor of LTA4H. While comprehensive public data on its cross-reactivity is limited, the available information underscores its specificity for the intended target. The provided illustrative data and general experimental protocols offer a framework for understanding and evaluating the selectivity profile of LTA4H inhibitors in drug discovery and development. Further research and public disclosure of detailed selectivity data would be beneficial for a more complete comparative analysis.

JNJ-40929837: A Tale of Targeted Engagement Without Clinical Efficacy in Asthma

The clinical development of JNJ-40929837, a potent and selective inhibitor of leukotriene A4 hydrolase (LTA4H), was halted after a Phase 2 clinical trial in patients with mild atopic asthma revealed a critical disconnect between target engagement and clinical efficacy. Despite successfully inhibiting its intended target, the drug failed to produce a significant therapeutic benefit, a finding that highlights the complexities of inflammatory pathways and the challenges of drug development. This guide provides a comparative analysis of JNJ-40929837 against the established leukotriene receptor antagonist, montelukast, and delves into the experimental data and proposed mechanisms underlying its failure.

JNJ-40929837 was investigated in a randomized, double-blind, three-period crossover study (NCT01241422) designed to evaluate its effectiveness in a bronchial allergen challenge model.[1] The trial compared JNJ-40929837 with both a placebo and an active comparator, montelukast. While the drug demonstrated substantial inhibition of leukotriene B4 (LTB4), a key pro-inflammatory mediator, it did not translate into a significant improvement in the primary clinical endpoint: the late asthmatic response (LAR) to allergen inhalation.[1] In contrast, montelukast, which acts further down the leukotriene pathway, showed a statistically significant attenuation of the LAR.[1]

This failure is primarily attributed to the dual enzymatic nature of LTA4H. Beyond its role in synthesizing the pro-inflammatory LTB4, LTA4H is also responsible for the degradation of Pro-Gly-Pro (PGP), a potent neutrophil chemoattractant.[2][3] It is hypothesized that by inhibiting LTA4H, JNJ-40929837 inadvertently led to the accumulation of PGP, thereby counteracting the anti-inflammatory effects of LTB4 reduction.[4][5] Additionally, the inhibition of LTA4H may have shunted the metabolic pathway towards the production of cysteinyl leukotrienes (CysLTs), which are powerful bronchoconstrictors.[4] Another factor contributing to the discontinuation of its development was the observation of testicular toxicity in rats, linked to the accumulation of a metabolite.[4]

Comparative Clinical Efficacy

The primary measure of efficacy in the NCT01241422 trial was the maximal percent reduction in Forced Expiratory Volume in 1 second (FEV1) during the late asthmatic response (3-10 hours post-allergen challenge). The results unequivocally demonstrated the failure of JNJ-40929837 to provide a clinical benefit over placebo.

Treatment Group	Number of Patients (n)	LS Mean Maximal % Reduction in FEV1 (LAR)	P-value vs. Placebo
Placebo	17	27.7	-
JNJ-40929837	16	28.6	0.63
Montelukast	17	22.6	0.01

Table 1: Comparison of the effect of JNJ-40929837, Montelukast, and Placebo on the Late Asthmatic Response (LAR) in a Bronchial Allergen Challenge. Data from NCT01241422.[1]

Pharmacodynamic and Pharmacokinetic Profiles

While failing on efficacy, JNJ-40929837 demonstrated excellent target engagement. A Phase 1 study in healthy volunteers showed a greater than 95% inhibition of ex vivo stimulated LTB4 production in the blood at doses of 100 mg or higher.[4] In the Phase 2 asthma trial, the drug substantially inhibited LTB4 production in whole blood and decreased sputum LTB4 levels.[1]

Parameter	JNJ-40929837	Montelukast
Mechanism of Action	Inhibitor of Leukotriene A4 Hydrolase (LTA4H)	Antagonist of the Cysteinyl Leukotriene Receptor 1 (CysLT1)
Target Engagement	>95% inhibition of LTB4 production in ex vivo stimulated blood.[4]	Blocks the action of LTD4 at the CysLT1 receptor.
Key Efficacy Outcome	No significant attenuation of the late asthmatic response.[1]	Significantly attenuated the late asthmatic response.[1]
Metabolism	Information not readily available.	Extensively metabolized by CYP3A4, 2C8, and 2C9.
Elimination Half-life	Information not readily available.	Approximately 2.7 to 5.5 hours in healthy young adults.

Table 2: Comparative Profile of JNJ-40929837 and Montelukast.

Experimental Protocols

Bronchial Allergen Challenge (NCT01241422)

This study employed a standardized bronchial allergen challenge model to induce and evaluate early and late asthmatic responses.

• Study Design: A double-blind, 3-period crossover study.

• Participants: 22 patients with mild, atopic asthma.

• Treatment Arms:

  • JNJ-40929837: 100 mg/day for 6 days, followed by 50 mg on day 7.[1]

  • Montelukast: 10 mg/day for 6 days.[1]

  • Placebo: Matched to the active treatments.

• Allergen Challenge: Performed on day 6 of each treatment period.

• Primary Outcome: Maximal percent reduction in Forced Expiratory Volume in 1 second (FEV1) during the late asthmatic response (LAR), measured from 3 to 10 hours after the allergen challenge.[1]

• Secondary Outcomes:

  • Early asthmatic response (EAR) measured by maximal percent reduction in FEV1.[1]

  • Area under the FEV1/time curve for both EAR and LAR.[1]

  • Change in baseline FEV1 after 5 days of treatment.[1]

  • Safety and tolerability.

  • Correlation of JNJ-40929837 to A23187-stimulated whole blood LTB4 levels and sputum basal LTB4 levels.[1]

FEV1 Measurement Time Points

Following the allergen challenge, FEV1 was measured at multiple time points to capture both the early and late asthmatic responses. A typical protocol for such challenges involves measurements at 10, 20, 30, 45, 60, and 90 minutes, followed by hourly measurements for up to 7-10 hours post-challenge to accurately define the LAR.[6][7]

Visualizing the Mechanisms of Action and Failure

Figure 1: Leukotriene biosynthesis pathway and points of intervention for JNJ-40929837 and Montelukast.

Figure 2: Dual enzymatic activity of LTA4H and the proposed mechanism of failure for JNJ-40929837.

Figure 3: Simplified workflow of the bronchial allergen challenge model used in the NCT01241422 trial.

References

• 1. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Binding of Pro-Gly-Pro at the active site of leukotriene A4 hydrolase/aminopeptidase and development of an epoxide hydrolase selective inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The multifaceted roles of the matrikine Pro-Gly-Pro in pulmonary health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Allergen bronchoprovocation: correlation between FEV1 maximal percent fall and area under the FEV1 curve and impact of allergen on recovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

JNJ-40929837: A Specialized Negative Control for Isolating Cysteinyl Leukotriene Effects

In the intricate world of leukotriene research, the precise delineation of specific pathway contributions is paramount. JNJ-40929837, a selective inhibitor of leukotriene A4 hydrolase (LTA4H), has emerged as a critical tool for investigators. By specifically blocking the production of the pro-inflammatory mediator Leukotriene B4 (LTB4) without affecting the cysteinyl leukotriene (CysLT) pathway, JNJ-40929837 serves as an ideal negative control. This allows researchers to dissect the distinct physiological and pathological roles of CysLTs, which include potent bronchoconstrictors such as LTC4, LTD4, and LTE4.

This guide provides a comprehensive comparison of JNJ-40929837 with other key leukotriene modulators—montelukast, a CysLT1 receptor antagonist, and zileuton, a 5-lipoxygenase inhibitor. The data presented herein, primarily from a pivotal clinical study in asthmatic patients, underscores the utility of JNJ-40929837 in isolating the effects of the CysLT pathway.

Comparative Analysis of Leukotriene Modulators

The following table summarizes the key characteristics and clinical findings for JNJ-40929837, montelukast, and zileuton, highlighting their distinct mechanisms and effects on airway function.

Feature	JNJ-40929837	Montelukast	Zileuton
Target	Leukotriene A4 Hydrolase (LTA4H)[1]	Cysteinyl Leukotriene Receptor 1 (CysLT1)	5-Lipoxygenase (5-LOX)[2]
Mechanism of Action	Inhibits the conversion of LTA4 to LTB4, selectively reducing LTB4 levels.[1]	Competitively antagonizes the action of cysteinyl leukotrienes (LTC4, LTD4, LTE4) at the CysLT1 receptor.	Inhibits the 5-lipoxygenase enzyme, preventing the synthesis of all leukotrienes (both LTB4 and CysLTs).[2]
Effect on LTB4	Significant reduction in whole blood and sputum.[3]	No direct effect.	Significant reduction.
Effect on CysLTs	No direct inhibitory effect; may potentially increase substrate availability for CysLT synthesis.	Blocks receptor activation by CysLTs.	Significant reduction in synthesis.

Performance in Clinical Asthma Models

A key study by Barchuk et al. (2014) in patients with mild atopic asthma provides a direct comparison of the effects of JNJ-40929837, montelukast, and a placebo on the response to a bronchial allergen challenge. The results of this study are instrumental in defining the role of JNJ-40929837 as a negative control.

Parameter	JNJ-40929837	Montelukast	Placebo
Maximal % Reduction in FEV1 (Late Asthmatic Response)	28.6 (p=0.63 vs placebo)[3]	22.6 (p=0.01 vs placebo)[3]	27.7[3]
A23187-Stimulated Whole Blood LTB4 Levels	Substantial inhibition[3]	Not reported	No inhibition[3]
Sputum LTB4 Levels	Decreased[3]	Not reported	No change[3]

These data clearly demonstrate that while JNJ-40929837 effectively engages its target and reduces LTB4 levels, it does not mitigate the allergen-induced late asthmatic response, a physiological event largely driven by cysteinyl leukotrienes. In contrast, montelukast, by blocking the CysLT1 receptor, significantly attenuates this response. This differential effect makes JNJ-40929237 an invaluable tool for confirming that an observed physiological or pathological effect is indeed mediated by the CysLT pathway and not by LTB4.

A head-to-head comparison of montelukast and zileuton in acute asthma further illustrates the different breadths of their effects.

Outcome Measure (at 48h)	Zileuton	Montelukast	Placebo
Mean PEFR (L/min)	344.75[4][5]	293.50[4][5]	295.00[4][5]
p-value vs Placebo	p = 0.015[4][5]	Not significant	-

Zileuton, which inhibits the production of all leukotrienes, showed a statistically significant improvement in peak expiratory flow rate (PEFR) compared to placebo in acute asthma, while montelukast did not show a significant improvement in this study.[4][5]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental designs discussed, the following diagrams are provided.

Caption: Leukotriene synthesis pathway and points of inhibition.

Caption: Crossover clinical trial design for evaluating leukotriene modulators.

Caption: Logic for using JNJ-40929837 as a negative control.

Experimental Protocols

Bronchial Allergen Challenge

This protocol is a generalized procedure based on methodologies used in clinical trials.[3]

• Patient Selection: Subjects with a history of mild atopic asthma and a demonstrated early asthmatic response to a specific allergen are recruited.

• Baseline Measurements: Baseline Forced Expiratory Volume in 1 second (FEV1) is measured via spirometry.

• Allergen Administration: The subject inhales nebulized allergen at increasing concentrations until a ≥20% fall in FEV1 from baseline is observed (early asthmatic response).

• FEV1 Monitoring: FEV1 is monitored at regular intervals for up to 10 hours post-challenge to assess both the early (0-2 hours) and late (3-10 hours) asthmatic responses.

• Data Analysis: The maximum percent fall in FEV1 during the late phase is calculated and compared between treatment groups.

Measurement of LTB4 in Sputum

This protocol outlines a general method for sputum induction and subsequent LTB4 analysis by ELISA.

• Sputum Induction: The patient inhales nebulized hypertonic saline (e.g., 3-5%) for a set period to induce sputum production.[6][7]

• Sample Collection: The patient expectorates sputum into a sterile container.

• Sputum Processing: The sputum is treated with a mucolytic agent like dithiothreitol (DTT) and centrifuged to separate the cellular components from the supernatant.[6]

• LTB4 ELISA: The supernatant is analyzed for LTB4 concentration using a commercially available ELISA kit according to the manufacturer's instructions. This typically involves:

  • Addition of the sputum supernatant and an LTB4-enzyme conjugate to a microplate pre-coated with an anti-LTB4 antibody.

  • Incubation to allow competitive binding.

  • Washing to remove unbound reagents.

  • Addition of a substrate to produce a colorimetric signal.

  • Measurement of the absorbance at a specific wavelength, which is inversely proportional to the LTB4 concentration.

Ex Vivo Whole Blood LTB4 Synthesis Assay

This protocol describes a common method to assess the pharmacodynamic effect of LTA4H inhibitors.

• Blood Collection: Whole blood is collected from subjects into tubes containing an anticoagulant (e.g., heparin).

• Stimulation: The blood is stimulated with a calcium ionophore, such as A23187, to induce the release of arachidonic acid and subsequent leukotriene synthesis.[8][9]

• Incubation: The stimulated blood is incubated at 37°C for a specified period (e.g., 30 minutes).[8]

• Reaction Termination and Sample Preparation: The reaction is stopped, and plasma is separated by centrifugation.

• LTB4 Quantification: LTB4 levels in the plasma are quantified using a validated method such as LC-MS/MS or a specific ELISA.

Conclusion

JNJ-40929837, with its targeted inhibition of LTA4H, provides a unique and powerful tool for leukotriene research. Its ability to selectively block LTB4 production without affecting the CysLT pathway, as demonstrated in clinical studies, establishes it as an essential negative control. The use of JNJ-40929837 in conjunction with broader-acting leukotriene modulators like montelukast and zileuton allows for the precise elucidation of the roles of different leukotriene pathways in health and disease, thereby advancing the development of more targeted and effective therapies.

References

• 1. scbt.com [scbt.com]
• 2. medicaid.nv.gov [medicaid.nv.gov]
• 3. A highly sensitive and selective method for the determination of leukotriene B4 (LTB4) in ex vivo stimulated human plasma by ultra fast liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of oral montelukast with oral zileuton in acute asthma: A randomized, double-blind, placebo-controlled study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of oral montelukast with oral zileuton in acute asthma: A randomized, double-blind, placebo-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methodology for Sputum Induction and Laboratory Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Sputum induction and its diagnostic applications in inflammatory airway disorders: a review [frontiersin.org]
• 8. A specific assay for leukotriene B4 in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Leukotriene B4 production by stimulated whole blood: comparative studies with isolated polymorphonuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking JNJ-40929837: A Comparative Analysis Against Novel LTA4H Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the leukotriene A4 hydrolase (LTA4H) inhibitor JNJ-40929837 against a new generation of selective inhibitors. The following analysis, supported by experimental data, delves into the distinct mechanisms of action and inhibitory profiles that differentiate these compounds, offering valuable insights for future drug development strategies.

Introduction to LTA4H Inhibition

Leukotriene A4 hydrolase (LTA4H) is a bifunctional zinc metalloenzyme that plays a critical role in the inflammatory cascade. It possesses two distinct enzymatic activities: an epoxide hydrolase activity that catalyzes the conversion of LTA4 to the potent pro-inflammatory chemoattractant leukotriene B4 (LTB4), and an aminopeptidase activity responsible for the degradation of the tripeptide Pro-Gly-Pro (PGP), a neutrophil chemoattractant.

Early LTA4H inhibitors, such as JNJ-40929837, were designed to block the production of LTB4. However, many of these initial compounds were later found to inhibit both the epoxide hydrolase and the aminopeptidase functions of LTA4H. This dual inhibition can lead to the accumulation of PGP, potentially counteracting the anti-inflammatory effects of LTB4 reduction. In contrast, novel LTA4H inhibitors have been engineered for greater selectivity, primarily targeting the epoxide hydrolase activity to reduce LTB4 synthesis while sparing the beneficial aminopeptidase function. This guide will compare the activity of JNJ-40929837 with two such novel inhibitors: LYS006 and ARM1.

Comparative Inhibitory Activity

The following tables summarize the inhibitory potency of JNJ-40929837, LYS006, and ARM1 against the epoxide hydrolase (LTB4 production) and aminopeptidase (PGP degradation) activities of LTA4H.

Table 1: Inhibition of LTA4H Epoxide Hydrolase Activity (LTB4 Production)

Compound	Assay Type	IC50	Reference
JNJ-40929837	In vitro cellular assay	1 nM	[1]
LYS006	Human whole blood assay	167 nM	[2]
Enzymatic assay	2 nM	[2]
ARM1	Isolated human neutrophils	~500 nM	[3][4]

Table 2: Selectivity Profile - Epoxide Hydrolase vs. Aminopeptidase Activity

Compound	Epoxide Hydrolase Inhibition (LTB4)	Aminopeptidase Inhibition (PGP)	Selectivity Profile	Reference
JNJ-40929837	Potent inhibitor	Equipotent inhibitor	Non-selective	[5]
LYS006	Potent inhibitor	Not specified, but described as highly selective	Selective (presumed)	[6]
ARM1	IC50 ~0.5 µM	Significantly less potent (50-100 fold higher concentration needed for inhibition)	Selective	[3][4]

Signaling Pathway and Inhibition Mechanism

The following diagram illustrates the LTA4H signaling pathway and the distinct points of intervention for selective versus non-selective inhibitors.

Caption: LTA4H pathway and inhibitor action.

Experimental Protocols

Human Whole Blood Assay for LTB4 Inhibition

This assay is a robust method to evaluate the potency of LTA4H inhibitors in a physiologically relevant environment.

Caption: Workflow for LTB4 inhibition assay.

Detailed Methodology:

• Blood Collection: Whole blood is drawn from healthy human donors into tubes containing an anticoagulant such as heparin.

• Inhibitor Incubation: Aliquots of the whole blood are pre-incubated with a range of concentrations of the test inhibitor (e.g., JNJ-40929837, LYS006) or a vehicle control for a specified period.

• Stimulation: LTB4 production is stimulated by adding a calcium ionophore, such as A23187, to the blood samples.[7] This is followed by incubation at 37°C for a defined time, typically 30 minutes.[7]

• Sample Processing: The reaction is stopped, and plasma is separated by centrifugation.

• LTB4 Quantification: LTB4 levels in the plasma are quantified using a validated analytical method, such as radioimmunoassay (RIA), high-performance liquid chromatography (HPLC), or an enzyme-linked immunosorbent assay (ELISA).[7]

• Data Analysis: The percentage of LTB4 inhibition at each inhibitor concentration is calculated relative to the vehicle control. The IC50 value, the concentration of the inhibitor that causes 50% inhibition of LTB4 production, is then determined by non-linear regression analysis.

LTA4H Enzymatic and Aminopeptidase Activity Assays

For a more direct assessment of enzyme inhibition, purified recombinant LTA4H can be used.

• Epoxide Hydrolase (LTB4 Production) Assay: Purified LTA4H is incubated with its substrate, LTA4, in the presence of varying concentrations of the inhibitor. The formation of LTB4 is then measured, typically by HPLC.

• Aminopeptidase (PGP Degradation) Assay: The aminopeptidase activity is assessed by incubating the enzyme with a substrate like PGP in the presence of the inhibitor. The degradation of PGP can be monitored by mass spectrometry or other suitable analytical techniques.

Discussion and Conclusion

The data presented highlights a significant evolution in the design of LTA4H inhibitors. JNJ-40929837, while a potent inhibitor of LTB4 production, demonstrates a non-selective profile by equipotently inhibiting both the epoxide hydrolase and aminopeptidase activities of LTA4H.[5] This dual inhibition may have contributed to its clinical trial outcomes, as the accumulation of the pro-inflammatory peptide PGP could potentially offset the benefits of reduced LTB4 levels.

In contrast, novel inhibitors like LYS006 and ARM1 have been developed with a focus on selectivity. ARM1, for instance, shows a clear preference for inhibiting the epoxide hydrolase activity over the aminopeptidase activity.[3][4] LYS006 is also described as a highly selective inhibitor and demonstrates potent inhibition of LTB4 production in a human whole blood assay.[2][6]

The development of these selective inhibitors represents a more nuanced approach to targeting the LTA4H pathway. By specifically blocking the pro-inflammatory LTB4 production while preserving the potentially beneficial PGP-degrading activity, these next-generation compounds may offer an improved therapeutic window and a greater chance of clinical success in treating inflammatory diseases. This comparative analysis underscores the importance of understanding the dual functionality of LTA4H and designing inhibitors with optimized selectivity profiles for future therapeutic development.

References

• 1. Inhibition of ionophore-stimulated leukotriene B4 production in human leucocytes by monohydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Radioimmunoassay of LTB4 and 6-trans LTB4: analytical and pharmacological characterisation of immunoreactive LTB4 in ionophore stimulated human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Binding of Pro-Gly-Pro at the active site of leukotriene A4 hydrolase/aminopeptidase and development of an epoxide hydrolase selective inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The development of novel LTA4H modulators to selectively target LTB4 generation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A specific assay for leukotriene B4 in human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Replicating Published Findings on JNJ-40929837: A Comparative Guide

This guide provides a detailed comparison of JNJ-40929837, a selective inhibitor of leukotriene A4 hydrolase (LTA4H), with placebo and the cysteinyl leukotriene receptor antagonist montelukast, based on published clinical trial data. The primary focus is on the findings from the study NCT01241422, as detailed in the publication by Barchuk et al. (2014). This document is intended for researchers, scientists, and drug development professionals interested in replicating and expanding upon these findings.

Data Presentation

The following tables summarize the key quantitative outcomes from the NCT01241422 clinical trial, which evaluated the efficacy of JNJ-40929837 in a bronchial allergen challenge model in patients with mild atopic asthma.[1]

Table 1: Effect of Treatment on Allergen-Induced Bronchoconstriction (Maximal Percent Fall in FEV1)

Treatment Group	N	Late Asthmatic Response (LAR) - LS Mean (SE)	P-value vs. Placebo	Early Asthmatic Response (EAR) - LS Mean (SE)	P-value vs. Placebo
Placebo	17	27.7 (2.0)	-	25.1 (1.8)	-
JNJ-40929837	16	28.6 (2.1)	0.63	25.4 (1.8)	0.86
Montelukast	17	22.6 (2.0)	0.01	15.6 (1.8)	<0.001

FEV1: Forced Expiratory Volume in 1 second; LS Mean: Least Squares Mean; SE: Standard Error.

Table 2: Effect of Treatment on Leukotriene B4 (LTB4) Levels

Treatment Group	Measurement	Mean Inhibition (%)
JNJ-40929837	A23187-stimulated whole blood LTB4	>95%
JNJ-40929837	Sputum basal LTB4	92%

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the Barchuk et al. (2014) study.

Bronchial Allergen Challenge Protocol

The bronchial allergen challenge was performed to assess the effect of the treatments on the early and late asthmatic responses to a known allergen.[1][2]

• Subject Selection: Patients with a history of mild atopic asthma and a demonstrated late asthmatic response to a specific inhaled allergen were recruited.

• Treatment Administration: This was a double-blind, 3-period crossover study.[1] Each patient received one of three treatments in each period:

  • JNJ-40929837: 100 mg/day for 6 days, followed by 50 mg on day 7.[1]

  • Montelukast: 10 mg/day for 7 days.[1]

  • Placebo: Matched placebo for 7 days.[1]

• Allergen Challenge: On day 6 of each treatment period, subjects underwent an inhaled allergen challenge.

  • Increasing doses of the allergen to which the patient was sensitive were administered via a nebulizer.[2]

  • Forced Expiratory Volume in 1 second (FEV1) was measured before and at regular intervals after each allergen dose to assess the early asthmatic response (EAR), typically within the first 2 hours.

  • FEV1 was then measured hourly for up to 10 hours post-challenge to assess the late asthmatic response (LAR).[1]

• Outcome Measures: The primary outcome was the maximal percent fall in FEV1 during the LAR. Secondary outcomes included the maximal percent fall in FEV1 during the EAR.[1]

Induced Sputum Analysis for LTB4 Levels

Induced sputum was collected to measure the levels of the inflammatory mediator Leukotriene B4 (LTB4).[3][4][5][6]

• Sputum Induction:

  • Subjects inhaled nebulized hypertonic saline (typically 3-5%) for increasing durations to induce coughing and sputum production.[4]

  • Pre-treatment with a short-acting beta-agonist (e.g., salbutamol) was administered to prevent bronchoconstriction.[4]

  • Spirometry (FEV1) was monitored throughout the procedure for safety.

• Sputum Processing:

  • The collected sputum was treated with a mucolytic agent, such as dithiothreitol (DTT), to liquefy the mucus.[4]

  • The sample was then centrifuged to separate the cells from the supernatant.

• LTB4 Measurement:

  • The concentration of LTB4 in the sputum supernatant was quantified using a specific and sensitive enzyme-linked immunosorbent assay (ELISA) kit.

Mandatory Visualization

Signaling Pathway of LTA4H Inhibition

Caption: LTA4H signaling pathway and the inhibitory action of JNJ-40929837.

Experimental Workflow for the NCT01241422 Clinical Trial

Caption: Crossover design of the NCT01241422 clinical trial.

References

• 1. Effects of JNJ-40929837, a leukotriene A4 hydrolase inhibitor, in a bronchial allergen challenge model of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bronchial allergen challenge: comparison between two different methods of provocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Methodology for Sputum Induction and Laboratory Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rbht.nhs.uk [rbht.nhs.uk]
• 6. yk-health.org [yk-health.org]

Safety & Regulatory Compliance

Essential Guidance for the Proper Disposal of JNJ-40929837

Waste Identification and Collection

Proper disposal begins with correct identification and segregation of waste. All waste materials contaminated with JNJ-40929837, including unused product, solutions, contaminated personal protective equipment (PPE), and empty containers, should be treated as hazardous chemical waste.

Key Principles for Waste Collection:

• Dedicated Waste Containers: Use separate, clearly labeled, and chemically resistant containers for collecting JNJ-40929837 waste.

• Labeling: All waste containers must be accurately labeled with "Hazardous Waste" and the full chemical name, "JNJ-40929837." Note the date when waste is first added to the container.

• Container Integrity: Ensure waste containers are in good condition and are kept securely closed except when adding waste.[2]

• Segregation: Do not mix JNJ-40929837 waste with other incompatible waste streams.

Disposal of Empty Containers

Empty containers that once held JNJ-40929837 require thorough decontamination before disposal.

• The first rinse of the container must be collected and disposed of as hazardous waste.[2]

• For containers that held highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be collected as hazardous waste.[2]

• After thorough rinsing and air-drying, deface the original label, and dispose of the container according to institutional guidelines, which may include regular trash disposal.[2]

Spill Management

In the event of a spill, immediate and appropriate action is critical to prevent exposure and environmental contamination.

• Evacuate and Secure: Evacuate non-essential personnel from the spill area.

• Ventilation: Ensure adequate ventilation.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat. For significant spills, a self-contained breathing apparatus may be necessary.[3]

• Containment and Cleanup: Use an absorbent material to contain and clean up the spill. All materials used for cleanup must be collected and disposed of as hazardous waste.

• Decontamination: Decontaminate the spill area thoroughly.

Final Disposal Procedures

The ultimate disposal of JNJ-40929837 waste must be conducted in accordance with local, state, and federal regulations.[3]

• Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for specific guidance and to schedule a waste pickup.

• Licensed Waste Hauler: All hazardous waste must be disposed of through a licensed hazardous waste management company.

• Do Not Dispose Down the Drain: Never dispose of JNJ-40929837 or its waste down the sewer system.[2]

• No Evaporation: Do not allow hazardous waste to evaporate in a fume hood as a means of disposal.[2]

Experimental Workflow for Chemical Waste Disposal

Caption: Workflow for the proper disposal of JNJ-40929837 waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 3. hoelzel-biotech.com [hoelzel-biotech.com]

Navigating the Safe Handling of JNJ-40929837: A Guide for Laboratory Professionals

For Immediate Implementation: Researchers, scientists, and drug development professionals handling JNJ-40929837 must adhere to stringent safety protocols due to the compound's toxicological profile observed in preclinical studies. Although a specific Safety Data Sheet (SDS) for JNJ-40929837 is not publicly available, its development was discontinued due to observed testicular toxicity in animal models. This finding necessitates a cautious approach, treating the compound as potentially hazardous. The following guidance provides essential safety and logistical information for the handling and disposal of JNJ-40929837, based on standard laboratory practices for compounds with unknown or concerning toxicity.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is paramount to minimize exposure risk. The following table outlines the recommended PPE for all procedures involving JNJ-40929837.

Body Part	Required PPE	Specifications and Use
Hands	Double-gloving with nitrile gloves	Inner glove should be tucked under the lab coat sleeve. Change gloves immediately upon contamination.
Eyes	Chemical splash goggles	Must be worn at all times in the laboratory where JNJ-40929837 is handled.
Body	Fully-buttoned lab coat	Should be flame-resistant and have tight-fitting cuffs.
Respiratory	Use in a certified chemical fume hood	All handling of powdered or volatile forms of JNJ-40929837 must be conducted within a fume hood to prevent inhalation.

Operational and Disposal Plans

A clear and structured workflow is critical for the safe handling and disposal of JNJ-40929837. The following diagram outlines the key steps from preparation to disposal.

Caption: Workflow for Safe Handling and Disposal of JNJ-40929837.

Experimental Protocols: Key Safety Procedures

Weighing and Reconstitution:

• Preparation: Before handling the compound, ensure the analytical balance is inside a certified chemical fume hood. Place a weigh boat on the balance and tare.

• Handling: Using a spatula, carefully transfer the desired amount of JNJ-40929837 powder to the weigh boat. Avoid any sudden movements that could create dust.

• Reconstitution: Add the desired solvent to the vessel containing the weighed compound. Cap the vessel securely and mix by inversion or vortexing until fully dissolved.

Decontamination:

• Surfaces: All surfaces and equipment potentially contaminated with JNJ-40929837 should be wiped down with a suitable solvent (e.g., 70% ethanol), followed by a laboratory-grade detergent.

• Equipment: Non-disposable equipment should be thoroughly rinsed with a compatible solvent and then washed with laboratory detergent and water.

Waste Disposal:

• Solid Waste: All contaminated solid waste, including gloves, weigh boats, and pipette tips, must be collected in a clearly labeled hazardous waste container.

• Liquid Waste: All solutions containing JNJ-40929837 must be collected in a designated, labeled hazardous liquid waste container. Do not dispose of down the drain.

• Final Disposal: All hazardous waste must be disposed of through the institution's environmental health and safety office, following all local and national regulations.

By implementing these rigorous safety measures, laboratories can effectively mitigate the risks associated with handling the research compound JNJ-40929837, ensuring the safety of all personnel.